Allyl crotonate

• CAS: 20474-93-5

Core Science & Biosynthesis

Allyl crotonate chemical structure and properties

An In-depth Technical Guide to Allyl Crotonate: Structure, Properties, and Reactivity

Abstract: This technical guide provides a comprehensive overview of allyl crotonate (prop-2-enyl (E)-but-2-enoate), a bifunctional monomer possessing both an allyl and a crotonate moiety. This document is intended for researchers, chemists, and material scientists, offering in-depth information on its chemical structure, physicochemical properties, synthesis, reactivity, and safety considerations. Detailed protocols for synthesis and analysis are provided, alongside an exploration of its applications, particularly as a flavoring agent and a versatile monomer in polymer chemistry.

Introduction

Allyl crotonate is an organic ester notable for its dual reactivity. It incorporates two distinct unsaturated sites: a terminal allyl group (C=C-C-O) and an internal, electron-deficient α,β-unsaturated ester (crotonate) system (C=C-C=O). This unique structure makes it a subject of interest not only in the flavor and fragrance industry, where its fruity notes are utilized, but also in polymer and synthetic chemistry as a crosslinking agent or a monomer for functional polymers. Understanding the distinct reactivity of each double bond is crucial for its effective application in chemical synthesis and materials science.

Chemical Structure and Identification

Allyl crotonate is the ester formed from allyl alcohol and (E)-crotonic acid. The molecule is achiral and exists predominantly as the E-isomer (trans) due to the greater thermodynamic stability of the trans configuration of the crotonate double bond.

• IUPAC Name: prop-2-en-1-yl (2E)-but-2-enoate[1][2]

• Synonyms: Allyl (E)-but-2-enoate, Crotonic acid, allyl ester, Allyl trans-2-butenoate[1]

• CAS Numbers: 20474-93-5 (E-isomer), 5453-44-1 (unspecified stereochemistry)[1]

• Molecular Formula: C₇H₁₀O₂[1][3]

• Molecular Weight: 126.15 g/mol [1][3]

Caption: Chemical structure of prop-2-en-1-yl (2E)-but-2-enoate.

Physicochemical Properties

Allyl crotonate is a colorless liquid under standard conditions. Its key physical and chemical properties are summarized in the table below.

Property	Value	Source(s)
Appearance	Colorless clear liquid	[2]
Boiling Point	146.0 °C @ 760 mmHg	[2]
63.0 - 65.0 °C @ 16.0 mmHg	[2]
Flash Point	50.56 °C (123.0 °F) TCC	[2]
Specific Gravity	0.942 - 0.947 @ 25 °C	[2]
Refractive Index	1.440 - 1.450 @ 20 °C	[2]
Vapor Pressure	3.68 mmHg @ 25 °C (est.)	[2]
Solubility	Soluble in alcohol. Slightly soluble in water (1916 mg/L @ 25 °C est.)	[2]
logP (o/w)	2.07 (est.)

Synthesis and Purification

The most direct and common method for synthesizing allyl crotonate is the Fischer esterification of allyl alcohol with crotonic acid, typically catalyzed by a strong acid.

Caption: Fischer esterification of allyl crotonate.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol describes a standard Fischer esterification using a Dean-Stark apparatus to drive the equilibrium towards the product by removing water.

• Apparatus Setup: Assemble a round-bottomed flask with a Dean-Stark trap and a reflux condenser. Add a magnetic stir bar to the flask.

• Charging Reactants: To the flask, add crotonic acid (1.0 eq.), allyl alcohol (1.5-2.0 eq.), a suitable solvent that forms an azeotrope with water (e.g., toluene or cyclohexane, approx. 2-3 mL per gram of crotonic acid), and a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (approx. 1-2 mol%).

• Reaction: Heat the mixture to reflux using a heating mantle. The water-solvent azeotrope will distill into the Dean-Stark trap. As the vapor condenses, the water will separate and collect in the bottom of the trap, while the organic solvent will overflow and return to the reaction flask. Continue reflux until no more water is collected (typically 2-4 hours).

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (to neutralize the acid catalyst and unreacted crotonic acid), water, and finally brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent by rotary evaporation.

Purification Protocol: Vacuum Distillation

The crude allyl crotonate obtained can be purified by vacuum distillation to remove any remaining starting materials or high-boiling byproducts.

• Apparatus: Set up a short-path distillation apparatus for vacuum distillation.

• Procedure: Transfer the crude product to the distillation flask.

• Distillation: Gradually reduce the pressure to the desired level (e.g., ~16 mmHg). Heat the flask gently. Collect the fraction boiling at the expected temperature (63-65 °C at 16 mmHg) in a pre-weighed receiving flask.[2] Discard any initial low-boiling forerun and the high-boiling residue. For compounds with boiling points above 150 °C at atmospheric pressure, vacuum distillation is recommended to prevent thermal decomposition.[4]

Spectroscopic and Analytical Data

Predicted Spectroscopic Data

• ¹H NMR (CDCl₃, predicted):

  • Crotonate moiety:

    • ~7.0 ppm (dq, 1H): Vinyl proton (CH =C-COO), coupled to the other vinyl proton and the vinyl methyl group.

    • ~5.8 ppm (dq, 1H): Vinyl proton (CH₃-CH =C), coupled to the other vinyl proton and the vinyl methyl group.

    • ~1.9 ppm (dd, 3H): Vinyl methyl protons (CH₃ -CH=C).

  • Allyl moiety:

    • ~5.9 ppm (m, 1H): Internal vinyl proton (-O-CH₂-CH =CH₂).

    • ~5.3 ppm (m, 1H): Terminal vinyl proton (cis to CH).

    • ~5.2 ppm (m, 1H): Terminal vinyl proton (trans to CH).

    • ~4.6 ppm (dt, 2H): Methylene protons (-O-CH₂ -CH=).

• ¹³C NMR (CDCl₃, predicted):

  • ~166 ppm: Ester carbonyl carbon (C =O).

  • ~145 ppm: Crotonate vinyl carbon (C H=C-COO).

  • ~132 ppm: Allyl internal vinyl carbon (-O-CH₂-C H=CH₂).

  • ~122 ppm: Crotonate vinyl carbon (CH₃-C H=C).

  • ~118 ppm: Allyl terminal vinyl carbon (=C H₂).

  • ~65 ppm: Allyl methylene carbon (-O-C H₂-).

  • ~18 ppm: Crotonate methyl carbon (C H₃).

• Infrared (IR, predicted):

  • ~3080 cm⁻¹: =C-H stretch (alkene).

  • ~2950 cm⁻¹: C-H stretch (aliphatic).

  • ~1725 cm⁻¹: C=O stretch (α,β-unsaturated ester).

  • ~1650 cm⁻¹: C=C stretch (alkene).

  • ~1260, 1170 cm⁻¹: C-O stretch (ester).

• Mass Spectrometry (MS, predicted):

  • A molecular ion peak (M⁺) at m/z = 126.

  • Key fragmentation patterns would involve the loss of the allyl group ([M-41]⁺) and cleavage at the ester linkage.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for the analysis of allyl crotonate due to its volatility and the technique's high sensitivity and selectivity.[6][9]

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Injection: Split/splitless injection.

• Oven Program: A temperature gradient program, e.g., starting at 50°C and ramping to 250°C, would effectively separate allyl crotonate from common solvents and impurities.

• Detection: Mass spectrometer in Electron Ionization (EI) mode, scanning a mass range of m/z 35-300.

Reactivity and Chemical Behavior

The chemistry of allyl crotonate is dictated by its two reactive sites: the nucleophilic allyl double bond and the electrophilic crotonate double bond, which is activated by the conjugated ester group.

Caption: Dual reactivity pathways of allyl crotonate.

Polymerization

Allyl crotonate can undergo polymerization, but the process is complex.

• Allyl Moiety: The allyl group is known to be challenging in radical polymerization. It is prone to "degradative chain transfer," where a radical abstracts an allylic hydrogen, forming a stable allyl radical that is slow to reinitiate polymerization. This typically leads to the formation of low-molecular-weight oligomers.

• Crotonate Moiety: The crotonate double bond is sterically hindered by the methyl group, making it less reactive in radical polymerization compared to acrylates or methacrylates. However, it is susceptible to other polymerization methods like group-transfer polymerization (GTP), which can yield polymers with controlled molecular weights.

• Copolymerization: Allyl crotonate can be used in copolymerization. For instance, it can be copolymerized with monomers like 2-methylen-1,3-dioxepane (MDO) via free-radical polymerization to create copolymers with degradable ester linkages in the polymer backbone.

Diels-Alder Reaction

The electron-deficient double bond of the crotonate moiety makes it a suitable dienophile in [4+2] cycloaddition reactions (Diels-Alder reactions).[10][11][12] It can react with electron-rich conjugated dienes (e.g., cyclopentadiene, butadiene) to form six-membered rings, a powerful transformation for building molecular complexity. The reaction is facilitated by the electron-withdrawing nature of the ester group.[12]

Michael (Conjugate) Addition

The crotonate system is an excellent Michael acceptor. It can undergo 1,4-conjugate addition with soft nucleophiles like organocuprates (Gilman reagents), enolates, and amines.[13][14] The nucleophile adds to the β-carbon, leading to the formation of a new carbon-carbon or carbon-heteroatom bond.

Electrophilic Addition

The more electron-rich allyl double bond is susceptible to classic electrophilic addition reactions with reagents like HBr, HCl, and Br₂.[15][16] These reactions typically follow Markovnikov's rule where applicable.

Applications

• Flavor and Fragrance: Allyl crotonate is used as a flavoring agent in various food products, including baked goods, beverages, and gravies, often to impart a fruity or pineapple-like note.

• Polymer Chemistry: Its bifunctional nature makes it a useful monomer for introducing unsaturation into polymer chains, which can then be used for post-polymerization modification or crosslinking. It serves as a precursor for functional or degradable polymers.

• Organic Synthesis: It can be used as a building block in organic synthesis, leveraging its dual reactivity in reactions like Diels-Alder and Michael additions to construct complex molecules.

Safety and Handling

A specific Safety Data Sheet (SDS) for allyl crotonate is not widely available. However, based on the SDS for structurally related allyl esters such as allyl caproate (allyl hexanoate), the following hazards and precautions should be considered.[17]

• Hazards:

  • Flammable/Combustible: It is expected to be a combustible liquid.[17] Keep away from heat, sparks, and open flames.

  • Toxicity: Likely to be toxic if swallowed, in contact with skin, or if inhaled.[17] Allyl compounds are often associated with significant toxicity.

  • Irritation: May cause skin and eye irritation.

  • Environmental Hazard: Potentially toxic to aquatic life.[17]

• Handling Precautions:

  • Work in a well-ventilated area or a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

  • Avoid breathing vapors.

  • Wash hands thoroughly after handling.

• First Aid:

  • Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated clothing.

  • Eye Contact: Rinse cautiously with water for several minutes.

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

  • Inhalation: Move person to fresh air.

• Storage:

  • Store in a cool, dry, well-ventilated place away from ignition sources.

  • Keep container tightly closed.

Disclaimer: This guide is intended for informational purposes for trained professionals. Always consult a comprehensive and current Safety Data Sheet (SDS) before handling any chemical and follow all institutional safety protocols.

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An In-depth Technical Guide to the Synthesis of Allyl Crotonate from Crotonic Acid

Abstract

This technical guide provides a comprehensive overview of the principal methodologies for the synthesis of allyl crotonate, an ester of significant interest in the polymer and fragrance industries.[1][2] The document is structured to provide researchers, chemists, and drug development professionals with a deep understanding of the chemical principles, procedural details, and critical parameters involved in synthesizing this compound from crotonic acid. We will explore three primary synthetic routes: the classic Fischer-Speier esterification, the mild Steglich esterification, and a versatile transesterification approach. Each section explains the underlying reaction mechanism, provides detailed, field-tested protocols, and discusses the relative advantages and limitations, thereby offering a holistic guide for both laboratory-scale synthesis and process optimization.

Introduction: The Significance of Allyl Crotonate

Allyl crotonate, systematically named prop-2-enyl (2E)-but-2-enoate, is a fatty acid ester that serves as a valuable monomer and synthetic intermediate.[1] Its structure, featuring two distinct carbon-carbon double bonds, allows for a range of polymerization and functionalization reactions. Crotonic acid, or (2E)-but-2-enoic acid, is a short-chain unsaturated carboxylic acid that serves as the primary precursor for this synthesis.[3] The conversion of crotonic acid to allyl crotonate is a cornerstone esterification reaction, illustrating fundamental principles of organic synthesis. This guide delves into the practical execution of this conversion, emphasizing scientific integrity and reproducible methodologies.

Synthesis Methodologies: A Comparative Analysis

The selection of a synthetic methodology is governed by factors such as substrate sensitivity, desired yield and purity, scalability, and economic viability. This guide details the three most pertinent methods for the synthesis of allyl crotonate.

Method 1: Fischer-Speier Esterification

The Fischer-Speier esterification is the most traditional and cost-effective method for producing esters on a large scale. It involves the direct, acid-catalyzed reaction between a carboxylic acid and an alcohol.[4]

The reaction is a reversible, equilibrium-controlled process.[4][5] To achieve high yields of the desired ester, the equilibrium must be shifted toward the products. This is typically accomplished by using one of the reactants (usually the less expensive alcohol) in a large excess or by actively removing water as it is formed, often through azeotropic distillation with a Dean-Stark apparatus.[6][7]

The mechanism proceeds via several distinct, reversible steps:[5][7]

• Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of crotonic acid, significantly increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The nucleophilic oxygen of allyl alcohol attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, converting it into a good leaving group (water).

• Elimination of Water: The intermediate collapses, eliminating a molecule of water and forming a protonated ester.

• Deprotonation: A base (such as water or another alcohol molecule) removes the final proton, regenerating the acid catalyst and yielding the final allyl crotonate ester.

Caption: Fischer-Speier Esterification Pathway.

Materials & Equipment:

• Crotonic Acid (1.0 eq)

• Allyl Alcohol (3.0-5.0 eq)

• Concentrated Sulfuric Acid (H₂SO₄, ~0.05 eq)

• Round-bottom flask, reflux condenser, heating mantle

• Separatory funnel, drying agent (anhydrous MgSO₄ or Na₂SO₄)

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine crotonic acid and a 3- to 5-fold molar excess of allyl alcohol.[8]

• Catalyst Addition: While stirring, carefully add 5 mol% of concentrated sulfuric acid to the mixture.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. The reaction temperature is typically between 60-110 °C.[4] Allow the reaction to reflux for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel. Dilute with diethyl ether or ethyl acetate.

• Neutralization: Wash the organic layer sequentially with water, a saturated sodium bicarbonate (NaHCO₃) solution (to neutralize the acid catalyst), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent and excess allyl alcohol using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to yield pure allyl crotonate.

Parameter	Value/Condition	Rationale & Causality
Catalyst	H₂SO₄, p-TsOH	Strong Brønsted acids efficiently protonate the carbonyl, activating it for nucleophilic attack.[7][9]
Reactant Ratio	1:3 to 1:5 (Acid:Alcohol)	A large excess of alcohol shifts the equilibrium towards the product side (Le Châtelier's Principle).[6]
Temperature	60 - 110 °C (Reflux)	Provides sufficient thermal energy to overcome the activation barrier without causing significant degradation.[4]
Reaction Time	1 - 10 hours	Dependent on scale and temperature; equilibrium is typically reached within this timeframe.[4]
Typical Yield	60 - 80%	Yield is limited by the reaction equilibrium and potential side reactions at elevated temperatures.

Method 2: Steglich Esterification

The Steglich esterification is a powerful and mild method for forming ester bonds, particularly valuable for substrates that are sensitive to the harsh acidic conditions of the Fischer method.[10][11]

This reaction utilizes a carbodiimide, typically N,N'-dicyclohexylcarbodiimide (DCC), as a coupling agent to activate the carboxylic acid, and a nucleophilic catalyst, 4-dimethylaminopyridine (DMAP), to facilitate the ester formation at room temperature.[10][12] The key advantage is that the water byproduct is consumed by DCC, forming a urea byproduct, thus driving the reaction to completion without the need for water removal.[10]

The mechanism proceeds as follows:[10][11]

• Activation of Carboxylic Acid: Crotonic acid adds to DCC, forming a highly reactive O-acylisourea intermediate.

• Acyl Transfer to Catalyst: DMAP, being a superior nucleophile to the alcohol, attacks the O-acylisourea. This transfers the crotonyl group to form a reactive N-acylpyridinium salt. This step is crucial as it prevents a competing side reaction where the O-acylisourea rearranges to a stable N-acylurea.[11]

• Nucleophilic Attack by Alcohol: Allyl alcohol attacks the activated acyl group of the N-acylpyridinium salt.

• Product Formation: The tetrahedral intermediate collapses to form the allyl crotonate ester, regenerating the DMAP catalyst. The protonated DCC byproduct is converted to N,N'-dicyclohexylurea (DCU).

Caption: Steglich Esterification Pathway.

Materials & Equipment:

• Crotonic Acid (1.0 eq)

• Allyl Alcohol (1.2 eq)

• DCC (1.1 eq)

• DMAP (0.1 eq)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, ice bath

• Sintered glass funnel for filtration

Procedure:

• Reaction Setup: Dissolve crotonic acid, allyl alcohol, and a catalytic amount of DMAP in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• DCC Addition: Cool the solution to 0 °C in an ice bath. Add a solution of DCC in DCM dropwise over 15-20 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4-12 hours. The formation of a white precipitate (DCU) indicates the reaction is proceeding.

• Work-up: Upon completion, filter off the DCU precipitate using a sintered glass funnel and wash the solid with a small amount of cold DCM.

• Purification: Transfer the filtrate to a separatory funnel. Wash sequentially with dilute HCl (e.g., 0.5 M) to remove DMAP, followed by water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Final Purification: The crude product is best purified by flash column chromatography on silica gel to remove any residual DCU.

Method 3: Transesterification

Transesterification is the process of exchanging the alcohol group of an ester with another.[13] This method is particularly useful if a simple ester of crotonic acid (e.g., methyl or ethyl crotonate) is more readily available or economical than crotonic acid itself.

Like Fischer esterification, this is an equilibrium-driven process.[13] The reaction involves treating a starting ester with an excess of a new alcohol (allyl alcohol) in the presence of an acid or base catalyst. To drive the reaction to completion, the more volatile alcohol byproduct (e.g., methanol or ethanol) is continuously removed from the reaction mixture by distillation.[13][14]

• Acid-Catalyzed Mechanism: The mechanism is analogous to the Fischer esterification. The carbonyl of the starting ester is protonated, followed by nucleophilic attack from allyl alcohol, proton transfer, and elimination of the original alcohol (e.g., methanol).[15]

• Base-Catalyzed Mechanism: A strong base (e.g., sodium methoxide) generates an allyl alkoxide ion, which is a potent nucleophile. It attacks the starting ester's carbonyl carbon, forming a tetrahedral intermediate that then collapses, expelling the original alkoxide and forming allyl crotonate.[14]

Materials & Equipment:

• Methyl Crotonate or Ethyl Crotonate (1.0 eq)

• Allyl Alcohol (large excess, also acts as solvent)

• Acid Catalyst (e.g., H₂SO₄ or a solid acid catalyst)

• Distillation apparatus

Procedure:

• Reaction Setup: Combine the starting crotonate ester, a large excess of allyl alcohol, and the acid catalyst in a flask fitted with a distillation head.

• Distillation: Heat the mixture to a temperature that allows the lower-boiling alcohol byproduct (methanol or ethanol) to distill off, thus driving the equilibrium forward.[13][16]

• Reaction Completion: Continue the distillation until the byproduct is no longer being produced.

• Work-up and Purification: Cool the reaction mixture. The work-up is similar to the Fischer esterification: neutralize the catalyst with a weak base, wash with water, dry the organic layer, and concentrate. The final product is then purified by vacuum distillation.

Purification and Characterization of Allyl Crotonate

Regardless of the synthetic method, the final product requires rigorous purification and characterization to ensure it meets the standards for its intended application.

• Purification: The primary method for purifying the volatile allyl crotonate is vacuum distillation .[1] Its boiling point is approximately 63-65 °C at 20 mmHg.[1] For small-scale syntheses or after a Steglich reaction, flash column chromatography on silica gel is an effective alternative.[17]

• Characterization: The identity and purity of the synthesized allyl crotonate should be confirmed using standard spectroscopic techniques.[17]

  • ¹H NMR: Will show characteristic peaks for the methyl group, the vinyl protons of the crotonate moiety, and the vinyl and methylene protons of the allyl group.

  • ¹³C NMR: Will confirm the presence of the ester carbonyl carbon, the four sp² carbons of the double bonds, and the two sp³ carbons.

  • Infrared (IR) Spectroscopy: A strong absorption band around 1720 cm⁻¹ indicates the C=O stretch of the ester, and bands around 1650 cm⁻¹ correspond to the C=C stretches.

  • Mass Spectrometry (MS): Will show the molecular ion peak corresponding to the mass of allyl crotonate (126.16 g/mol ).[18]

Safety and Handling Protocols

Adherence to strict safety protocols is paramount when performing these syntheses. A thorough risk assessment must be conducted before any experimental work begins.

• Crotonic Acid: Corrosive and causes severe skin and eye irritation.[19][20] Handle in a fume hood and wear appropriate personal protective equipment (PPE).[21]

• Allyl Alcohol: Highly toxic, flammable, and a severe irritant. All handling must be performed in a well-ventilated chemical fume hood.[22]

• Reagents:

  • Sulfuric Acid: Extremely corrosive.[20]

  • DCC: A potent skin sensitizer and moisture-sensitive.

  • DMAP: Toxic and should be handled with care.

• General Precautions: Always wear safety goggles, a lab coat, and chemically resistant gloves.[21] Ensure emergency equipment like safety showers and eyewash stations are accessible.

Conclusion and Method Comparison

The synthesis of allyl crotonate from crotonic acid can be successfully achieved through several distinct methodologies. The optimal choice depends on the specific requirements of the researcher and the project.

Caption: Logical Relationship of Synthesis Methods.

Comparative Summary:

Feature	Fischer Esterification	Steglich Esterification	Transesterification
Conditions	Harsh (Strong Acid, Heat)	Mild (Room Temp, Neutral pH)	Variable (Acid/Base, Heat)
Scalability	Excellent; ideal for large scale	Poor; best for small, complex syntheses	Good
Cost	Low (inexpensive reagents)	High (DCC, DMAP are costly)	Moderate
Byproducts	Water	Dicyclohexylurea (DCU)	Low-boiling alcohol
Purity/Work-up	Simple liquid-liquid extraction	Requires filtration/chromatography	Requires efficient distillation
Best For...	Bulk, cost-effective production	Acid-sensitive, high-value substrates	When starting from an existing ester

By understanding the causality behind each experimental choice and adhering to the detailed protocols within this guide, researchers can confidently and safely synthesize high-purity allyl crotonate for their specific applications.

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An In-depth Technical Guide to Allyl Crotonate (CAS 2-0474-93-5)

Introduction: Unveiling Allyl Crotonate

Allyl crotonate, systematically known as prop-2-enyl (2E)-but-2-enoate, is a bifunctional monomer possessing two distinct reactive sites: a terminal allyl group and an α,β-unsaturated ester moiety. This unique structural arrangement imparts a differential reactivity profile, making it a molecule of significant interest in polymer chemistry, materials science, and as a versatile building block in organic synthesis. While its primary commercial application has historically been in the flavor and fragrance industry, its potential as a comonomer, cross-linking agent, and synthetic intermediate is a subject of ongoing exploration for advanced material development.

This guide provides a comprehensive technical overview of allyl crotonate, delving into its chemical and physical properties, synthesis, spectroscopic characterization, reactivity, and potential applications. The information presented herein is intended to equip researchers and professionals with the foundational knowledge required to effectively utilize this compound in their respective fields.

Physicochemical Properties

Allyl crotonate is a colorless liquid with the molecular formula C₇H₁₀O₂ and a molecular weight of 126.15 g/mol [1][2]. A summary of its key physical and chemical properties is provided in the table below.

Property	Value	Reference(s)
CAS Number	20474-93-5	[2]
Molecular Formula	C₇H₁₀O₂	[1]
Molecular Weight	126.15 g/mol	[1]
Appearance	Colorless clear liquid	[3]
Boiling Point	146 °C at 760 mmHg	[3]
Density	0.942 - 0.947 g/cm³ at 25 °C	[3]
Refractive Index	1.440 - 1.450 at 20 °C	[3]
Flash Point	50.56 °C (123 °F)	[3]
Solubility	Soluble in alcohol	[3]

Synthesis of Allyl Crotonate: The Fischer-Speier Esterification

The most direct and common method for synthesizing allyl crotonate is the Fischer-Speier esterification. This acid-catalyzed condensation reaction involves reacting crotonic acid with allyl alcohol. The equilibrium of the reaction is typically driven towards the product by using an excess of one of the reactants (usually the less expensive alcohol) or by the removal of water as it is formed[4][5].

Reaction Mechanism

The Fischer esterification proceeds through a series of protonation and deprotonation steps, initiated by the protonation of the carbonyl oxygen of the carboxylic acid, which enhances its electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl carbon to form a tetrahedral intermediate. Subsequent proton transfers and elimination of a water molecule yield the ester and regenerate the acid catalyst[6].

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An In-depth Technical Guide to the Physical Properties of Prop-2-enyl (E)-but-2-enoate

Abstract

This technical guide provides a comprehensive overview of the core physical properties of prop-2-enyl (E)-but-2-enoate, a significant ester in various industrial applications. Designed for researchers, scientists, and professionals in drug development, this document delves into the methodologies for determining these properties, emphasizing the causality behind experimental choices to ensure scientific integrity. Key physical parameters including molecular weight, density, boiling point, and refractive index are presented, supported by detailed, self-validating experimental protocols. Furthermore, this guide incorporates spectroscopic data and safety information, crucial for the handling and characterization of this compound. Visualizations of experimental workflows are provided to enhance understanding and reproducibility.

Introduction

Prop-2-enyl (E)-but-2-enoate, commonly known as allyl crotonate, is an organic compound with the chemical formula C₇H₁₀O₂.[1][2][3][4] It is the ester formed from crotonic acid and allyl alcohol. Its bifunctional nature, containing both an ester group and two sites of unsaturation, makes it a versatile monomer and intermediate in polymer synthesis and the formulation of flavoring agents. A thorough understanding of its physical properties is paramount for its application in scientific research and industrial processes, ensuring safe handling, predicting its behavior in various environments, and for the quality control of its synthesis and purification. This guide aims to provide an in-depth analysis of these properties, grounded in established scientific principles and experimental validation.

Core Physical Properties

A summary of the key physical properties of prop-2-enyl (E)-but-2-enoate is presented in the table below. These values represent a synthesis of data from multiple authoritative sources and provide a foundational dataset for laboratory and industrial applications.

Property	Value	Units	Conditions	Source(s)
Molecular Formula	C₇H₁₀O₂	-	-	[1][2][3][4]
Molecular Weight	126.15 g/mol	g/mol	-	[1][3][4]
Appearance	Colorless clear liquid	-	(est.)	[1][2][5]
Specific Gravity	0.94200 to 0.94700	-	@ 25.00 °C	[1][2]
Density	~0.94 g/mL	g/mL	@ 25.00 °C	[1][2]
Boiling Point	146.00	°C	@ 760.00 mm Hg	[5]
63.00 to 65.00	°C	@ 16.00 mm Hg	[1][2]
Refractive Index	1.44000 to 1.45000	-	@ 20.00 °C	[1][2]
Flash Point	50.56	°C	(123.00 °F) TCC	[1][2]
Solubility	Insoluble	-	in water	[2]
Soluble	-	in alcohol	[2]
Vapor Pressure	3.68	mm/Hg	@ 25.00 °C (est.)	[2]
logP (o/w)	2.07	-	-	[2]

Experimental Determination of Physical Properties

The accurate determination of physical properties is fundamental to chemical characterization. The following sections detail robust protocols for measuring key parameters of prop-2-enyl (E)-but-2-enoate.

Determination of Boiling Point

The boiling point is a critical indicator of purity.[6] For prop-2-enyl (E)-but-2-enoate, which may be susceptible to polymerization at elevated temperatures, distillation under reduced pressure is often preferred.

• Apparatus Setup: Assemble a simple distillation apparatus using dry glassware. A 50 mL round-bottom flask is suitable for a small-scale determination.

• Sample Preparation: Place approximately 20-30 mL of prop-2-enyl (E)-but-2-enoate and a few boiling chips into the distilling flask.

• Thermometer Placement: Position the thermometer so that the top of the bulb is level with the bottom of the side-arm of the distillation head. This ensures an accurate reading of the vapor temperature as it passes into the condenser.

• Heating: Gently heat the flask using a heating mantle.

• Data Collection: Record the temperature at which a steady stream of distillate is collected. This temperature plateau represents the boiling point of the liquid at the recorded atmospheric pressure. For determination at reduced pressure, a vacuum pump is connected, and the pressure is monitored with a manometer.

• Post-Analysis: Allow the apparatus to cool completely before dismantling.

Causality: A stable temperature plateau during distillation indicates that a pure substance is boiling.[7] Impurities will typically cause the boiling point to be a range rather than a sharp value.

Caption: Workflow for Boiling Point Determination.

Determination of Density

Density is a fundamental physical property that relates the mass of a substance to the volume it occupies.

• Pycnometer Preparation: Thoroughly clean and dry a pycnometer (a flask with a precise volume).

• Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer.

• Mass of Pycnometer with Water: Fill the pycnometer with deionized water of a known temperature and weigh it.

• Mass of Pycnometer with Sample: Empty and dry the pycnometer, then fill it with prop-2-enyl (E)-but-2-enoate at the same temperature and weigh it.

• Calculation:

  • Mass of water = (Mass of pycnometer + water) - (Mass of empty pycnometer)

  • Volume of pycnometer = Mass of water / Density of water at the measured temperature

  • Mass of sample = (Mass of pycnometer + sample) - (Mass of empty pycnometer)

  • Density of sample = Mass of sample / Volume of pycnometer

Trustworthiness: This method is highly accurate as it relies on the precise and known density of a reference substance (water) at a specific temperature.[8]

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Reactivity of the allyl and crotonate functional groups

An In-Depth Technical Guide to the Reactivity of Allyl and Crotonate Functional Groups

Executive Summary

In the landscape of organic synthesis and medicinal chemistry, the precise control of chemical reactivity is paramount. Among the vast arsenal of functional groups available to the modern chemist, the allyl and crotonate moieties stand out for their unique and versatile reactivity profiles. While both contain carbon-carbon double bonds, their electronic environments dictate fundamentally different chemical behaviors, which can be strategically exploited in the synthesis of complex molecules, from polymers to life-saving pharmaceuticals.

This technical guide provides an in-depth exploration of the core principles governing the reactivity of allyl and crotonate functional groups. We will move beyond simple definitions to dissect the electronic structures and mechanistic pathways that define their roles as reactants. This guide is structured to provide researchers, scientists, and drug development professionals with a cohesive understanding, beginning with fundamental principles, progressing to key reaction classes with mechanistic insights, and culminating in practical applications, detailed experimental protocols, and safety considerations. Our focus is not merely on the "what" but on the "why," offering field-proven insights into the causality behind experimental choices to empower scientists in their laboratory endeavors.

Fundamental Principles of Reactivity

A functional group's reactivity is a direct consequence of its electronic structure. For allyl and crotonate systems, the arrangement of sp² and sp³ hybridized carbons, along with the influence of adjacent atoms, creates distinct centers of reactivity.

The Allyl Functional Group: Resonance-Stabilized Reactivity

The allyl group consists of a methylene bridge attached to a vinyl group (−CH₂−CH=CH₂).[1][2] Its defining characteristic is the sp³-hybridized carbon atom situated next to the C=C double bond, known as the allylic position . The C-H bonds at this position are approximately 15% weaker than typical sp³ C-H bonds, rendering them significantly more reactive.[1]

This enhanced reactivity stems from the ability of the allyl system to stabilize intermediates. Whether a cation, radical, or anion is formed at the allylic position, it is stabilized through resonance, delocalizing the charge or unpaired electron across the three-carbon system. This delocalization is the cornerstone of the allyl group's versatile chemistry.

Caption: Resonance stabilization of allyl cation and radical intermediates.

The Crotonate Functional Group: Conjugate Electrophilicity

The crotonate functional group is a classic example of an α,β-unsaturated carbonyl system. The conjugation of the C=C double bond with the C=O double bond creates an extended π-system that dictates its reactivity. The powerful electron-withdrawing nature of the carbonyl oxygen polarizes the entire system.

Resonance analysis reveals that in addition to the expected electrophilic character at the carbonyl carbon (the C2 position), a significant partial positive charge also develops on the β-carbon (the C4 position). This electronic distribution makes the crotonate system susceptible to two modes of nucleophilic attack: 1,2-addition (at the carbonyl carbon) and 1,4-conjugate addition (at the β-carbon).

Caption: Resonance in a crotonate ester showing electrophilic centers.

Comparative Overview of Reactivity

The fundamental differences in the electronic nature of these two groups lead to divergent reactivity pathways, which a synthetic chemist must understand to predict and control reaction outcomes.

Feature	Allyl Group	Crotonate Group
Primary Reactive Site	Allylic (sp³) Carbon	β-Carbon and Carbonyl Carbon
Nature of Reactivity	Stabilizes cations, radicals, and anions at the allylic position. Can act as both an electrophile (e.g., allyl halides) and a nucleophile (e.g., organometallics).	Primarily acts as an electrophile (a Michael acceptor).
Key Reaction Type	Allylic Substitution (e.g., SN2'), Palladium-Catalyzed Alkylation.	1,4-Conjugate Addition (Michael Reaction).
Driving Force	Formation of a resonance-stabilized allylic intermediate.	Formation of a stable enolate intermediate after nucleophilic attack at the β-carbon.

Key Reaction Classes of the Allyl Group

The allyl group's ability to stabilize intermediates opens a rich and diverse field of chemical transformations.

Allylic Substitution Reactions

In allylic substitution, a group at the allylic position is replaced.[3] These reactions can proceed through various mechanisms.

• Radical Substitution: Allylic C-H bonds are particularly susceptible to radical halogenation.[4] N-Bromosuccinimide (NBS) is the reagent of choice for this transformation as it provides a low, steady concentration of bromine, which favors the radical substitution pathway over the competing electrophilic addition to the double bond.[4]

• Nucleophilic Substitution (SN1' and SN2'): Allylic halides and other substrates with good leaving groups undergo nucleophilic substitution. A key feature is the potential for allylic rearrangement , where the nucleophile attacks the opposite end of the π-system, resulting in a shift of the double bond.[3][5] This occurs via the SN2' mechanism or through a symmetrical allylic cation intermediate (SN1').[3][5]

Organometallic Allyl Chemistry: The Tsuji-Trost Reaction

Perhaps the most powerful and widely used reaction involving the allyl group is the palladium-catalyzed allylic alkylation, often called the Tsuji-Trost reaction.[1] This reaction involves the reaction of a nucleophile with an allylic substrate (typically an allyl acetate or carbonate) in the presence of a Pd(0) catalyst.

Causality of the Catalytic Cycle:

• Oxidative Addition: The Pd(0) catalyst coordinates to the double bond and performs an oxidative addition into the carbon-leaving group bond. This step is why a good leaving group is essential. This forms a Pd(II) species and a highly stable η³-allyl complex .[6][7] In this complex, the palladium is bonded to all three carbons of the allyl system.

• Nucleophilic Attack: A soft nucleophile (e.g., a malonate enolate) then attacks the η³-allyl-palladium complex. The attack typically occurs at one of the terminal carbons, from the face opposite to the palladium atom.

• Reductive Elimination: This step regenerates the C=C double bond, forms the new carbon-nucleophile bond, and reduces the palladium back to its active Pd(0) state, thus closing the catalytic cycle.

Caption: Simplified catalytic cycle for the Tsuji-Trost reaction.

Key Reaction Classes of the Crotonate Group

The reactivity of the crotonate group is dominated by the electrophilicity of its conjugated system.

1,4-Conjugate Addition: The Michael Reaction

The Michael reaction is the nucleophilic addition of a nucleophile to the β-carbon of an α,β-unsaturated carbonyl compound.[8][9] This reaction is one of the most fundamental carbon-carbon bond-forming reactions in organic synthesis.

Mechanism Explained:

• Nucleophile Generation: A base is often used to deprotonate a pro-nucleophile (the "Michael donor," e.g., diethyl malonate) to generate a soft, resonance-stabilized carbanion (enolate).

• 1,4-Attack: The nucleophile attacks the electrophilic β-carbon of the crotonate (the "Michael acceptor"). This is the key step. The π-electrons are pushed through the system, ultimately landing on the electronegative oxygen atom.

• Protonation: The resulting intermediate is an enolate. This enolate is then protonated, typically by the conjugate acid of the base used in the first step or during an aqueous workup, to yield the final 1,4-adduct.

The thermodynamic stability of the final product, which contains a new C-C sigma bond and retains the strong C=O bond, is a major driving force for the reaction.[10]

Selectivity: 1,2-Addition versus 1,4-Addition

The choice between direct attack at the carbonyl (1,2) and conjugate attack at the β-carbon (1,4) is a classic example of kinetic versus thermodynamic control and is heavily influenced by the nature of the nucleophile.

Factor	Favors 1,4-Addition (Conjugate)	Favors 1,2-Addition (Direct)
Nucleophile Type	"Soft" nucleophiles (e.g., enolates, Gilman cuprates, thiols, amines)	"Hard" nucleophiles (e.g., Grignard reagents, organolithiums, LiAlH₄)
Reaction Control	Often thermodynamically favored (more stable product)	Often kinetically favored (faster reaction)
Explanation	The interaction is governed by the frontier molecular orbitals (HOMO of nucleophile, LUMO of electrophile). Soft nucleophiles have higher energy HOMOs that better match the energy and overlap with the LUMO lobe on the β-carbon.	The interaction is charge-controlled. Hard nucleophiles are attracted to the larger partial positive charge (δ+) on the carbonyl carbon.

Practical Applications in Drug Development and Synthesis

Both functional groups are staples in the synthesis of complex molecules and are found in numerous approved drugs.

• Allyl Groups in Synthesis: The allyl group is frequently used as a protecting group for alcohols and amines. Its key advantage is its robust stability to a wide range of conditions (e.g., acidic, basic) while being selectively removable under very mild conditions using a Pd(0) catalyst, which is orthogonal to many other protecting groups.

• Crotonates in Drug Design: The electrophilic nature of α,β-unsaturated carbonyls is a common warhead in the design of covalent inhibitors . These drugs form a permanent covalent bond with a nucleophilic residue (like cysteine) in the active site of a target protein, leading to irreversible inhibition. The crotonate moiety acts as a targeted Michael acceptor. For example, the N-allyl group is found in various compounds designed for cancer treatment.[11]

Experimental Protocols & Characterization

Trustworthy protocols are self-validating. The following procedures include causality, safety, and expected outcomes.

Protocol: Allylic Bromination with N-Bromosuccinimide (NBS)

Objective: To selectively introduce a bromine atom at the allylic position of cyclohexene.

Causality: This reaction utilizes NBS and a radical initiator (AIBN or light) to generate a low concentration of Br₂. This condition favors the radical chain mechanism for allylic substitution over ionic electrophilic addition to the alkene. The stability of the intermediate allylic radical directs the regioselectivity.

• Materials:

  • Cyclohexene (1.0 eq)

  • N-Bromosuccinimide (NBS) (1.05 eq)

  • Azobisisobutyronitrile (AIBN) (0.02 eq)

  • Carbon tetrachloride (CCl₄), anhydrous

  • Saturated sodium bicarbonate solution

  • Saturated sodium thiosulfate solution

  • Anhydrous magnesium sulfate

• Step-by-Step Procedure:

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add cyclohexene, NBS, AIBN, and CCl₄.

  • Heat the mixture to reflux (approx. 77 °C) using a heating mantle. The reaction can be monitored by the disappearance of the dense NBS solid and the appearance of the less dense succinimide byproduct floating on top.

  • After 1 hour of reflux, cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide.

  • Transfer the filtrate to a separatory funnel and wash sequentially with water, saturated NaHCO₃ solution, and saturated Na₂S₂O₃ solution to remove any remaining acid and unreacted bromine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Validation: The product, 3-bromocyclohexene, can be characterized by ¹H NMR, which will show a new signal for the proton on the bromine-bearing carbon (downfield shift) and characteristic shifts for the vinylic protons.

• Safety: EXTREME CAUTION. CCl₄ is a carcinogen and highly toxic. This reaction should be performed exclusively in a certified chemical fume hood. Wear appropriate PPE, including gloves and safety glasses.

Protocol: Michael Addition of Diethyl Malonate to Ethyl Crotonate

Objective: To perform a base-catalyzed Michael addition to form a new C-C bond.

Causality: Sodium ethoxide serves as a strong base to deprotonate diethyl malonate, forming a soft, nucleophilic enolate. This enolate preferentially attacks the β-carbon of ethyl crotonate in a 1,4-conjugate fashion, driven by the formation of a stable product.

• Materials:

  • Ethyl crotonate (1.0 eq)

  • Diethyl malonate (1.2 eq)

  • Sodium ethoxide (NaOEt) (catalytic, 0.1 eq)

  • Ethanol, absolute

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium chloride solution (brine)

  • Anhydrous sodium sulfate

• Step-by-Step Procedure:

  • In a flask under an inert atmosphere (nitrogen or argon), dissolve sodium ethoxide in absolute ethanol.

  • To this solution, add diethyl malonate dropwise at room temperature. Stir for 15 minutes to ensure complete formation of the enolate.

  • Add ethyl crotonate dropwise to the enolate solution.

  • Heat the reaction mixture to a gentle reflux and maintain for 2-3 hours. Monitor the reaction progress by TLC.

  • Once complete, cool the mixture to room temperature and neutralize by slowly adding 1 M HCl until the pH is ~7.

  • Remove the ethanol via rotary evaporation.

  • Extract the aqueous residue with diethyl ether (3x).

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • The crude product can be purified by column chromatography or vacuum distillation.

• Validation: The product can be confirmed by spectroscopic methods. IR spectroscopy will show the continued presence of the ester carbonyl peaks. ¹H NMR will show complex new signals in the aliphatic region corresponding to the newly formed C-H bonds.

• Safety: Sodium ethoxide is corrosive and moisture-sensitive. Ethanol is flammable. All operations should be conducted in a fume hood away from ignition sources.

Spectroscopic Characterization

Rapid identification of these functional groups is critical. The following table summarizes key spectroscopic data.

Functional Group	Technique	Characteristic Signal/Peak
Allyl	¹H NMR	Vinylic protons: ~4.9-5.9 ppm (complex multiplets). Allylic protons: ~1.7-2.5 ppm (if alkyl), shifted further downfield if attached to an electronegative atom.
¹³C NMR	Vinylic carbons: ~115-140 ppm. Allylic carbon: ~15-40 ppm (variable).
IR	C=C stretch: ~1645 cm⁻¹. =C-H stretch: ~3080 cm⁻¹.
Crotonate	¹H NMR	Vinylic protons: ~5.8 ppm (α-H, doublet of quartets) and ~7.0 ppm (β-H, doublet of quartets). Coupling constant (J) of ~15 Hz indicates an E (trans) configuration.
¹³C NMR	Carbonyl carbon: ~165-175 ppm. β-carbon: ~140-150 ppm. α-carbon: ~120-130 ppm.
IR	C=O stretch (conjugated): ~1720-1730 cm⁻¹. C=C stretch (conjugated): ~1650 cm⁻¹.

Safety Considerations

Many common allyl and crotonate-containing compounds present significant hazards.

• Allyl Compounds: Allyl alcohol is highly toxic and flammable.[12][13] Allyl chloride is a flammable, toxic, and reactive chemical that can cause severe burns.[14][15] Many allyl derivatives are lachrymators and irritants. Always consult the Safety Data Sheet (SDS) before use, work in a well-ventilated fume hood, and use appropriate personal protective equipment (PPE).

• Crotonates: Crotonaldehyde and crotonic acid are corrosive and toxic. While esters are generally less hazardous, they should still be handled with care. The potential for Michael acceptors to react with biological nucleophiles means skin contact should be avoided.

By understanding the fundamental principles of reactivity and the practical nuances of their application, researchers can harness the power of allyl and crotonate functional groups to advance the frontiers of science and drug development.

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A Technical Guide to the Thermal Stability and Degradation Profile of Allyl Crotonate

Abstract

This technical guide provides a comprehensive analysis of the thermal stability and decomposition pathways of allyl crotonate. In the absence of extensive direct experimental data for this specific molecule, this document synthesizes established principles from the thermal analysis of analogous structures—namely allylic and crotonate esters—to build a predictive framework for its behavior. We will delve into the theoretical underpinnings of its degradation, propose key decomposition mechanisms, and provide detailed, field-proven experimental protocols for the validation of these predictions. This guide is intended for researchers, chemists, and drug development professionals who require a deep understanding of the thermal liability of allyl crotonate for applications in synthesis, formulation, and stability testing.

Introduction: The Significance of Thermal Stability in the Context of Allyl Crotonate

Allyl crotonate, a bifunctional molecule featuring both an allyl group and an α,β-unsaturated ester, presents a unique chemical landscape. Its utility in polymer synthesis and as a versatile building block in organic chemistry is significant. However, the presence of two reactive moieties raises critical questions about its thermal stability. Understanding the temperature thresholds at which allyl crotonate begins to degrade, the pathways of its decomposition, and the resulting products is paramount for ensuring its safe handling, predicting its shelf-life, and controlling its reactivity in thermally-driven processes. This guide provides a foundational understanding of these aspects, blending theoretical predictions with actionable experimental designs.

Physicochemical Properties of Allyl Crotonate

A baseline understanding of the physical properties of allyl crotonate is essential for the design and interpretation of thermal analysis experiments.

Property	Value	Source
Molecular Formula	C₇H₁₀O₂	[1]
Molecular Weight	126.15 g/mol	[1]
CAS Number	20474-93-5	[1]
Boiling Point	Not available
Flash Point	50.56 °C (123.00 °F)	[2]
Density	0.9420 - 0.9470 g/cm³ @ 25°C	[2]
Refractive Index	1.4400 - 1.4500 @ 20°C	[2]

Predicted Thermal Decomposition Profile & Mechanistic Insights

Based on the thermal degradation patterns of related allylic and crotonate compounds, we can postulate the primary decomposition pathways for allyl crotonate. The degradation is likely to be a complex process involving multiple competing reactions.

Primary Predicted Degradation Pathway: The Retro-Ene Reaction

The pyrolysis of many allylic esters is known to proceed through a concerted, unimolecular fragmentation known as a retro-ene reaction.[3][4] This process involves a cyclic, six-membered transition state. For allyl crotonate, this would lead to the formation of crotonic acid and allene.

Caption: Predicted retro-ene reaction pathway for allyl crotonate decomposition.

Secondary Degradation Pathways

Concurrent with the retro-ene reaction, other degradation mechanisms are plausible:

• Decarboxylation of Crotonic Acid: The primary product, crotonic acid, can itself decarboxylate at elevated temperatures to yield propene.

• Radical-Initiated Reactions: Homolytic cleavage of the allylic C-O bond, which is relatively weak, can initiate a cascade of free-radical reactions. This is particularly relevant in the presence of impurities or oxygen. This could lead to a complex mixture of smaller hydrocarbons and oxygenated species.[5]

• Polymerization: The presence of two double bonds makes allyl crotonate susceptible to thermal polymerization, which would manifest as a non-volatile residue in thermal analysis.

Experimental Workflow for Thermal Analysis

To validate the predicted thermal profile and elucidate the degradation mechanisms, a multi-faceted analytical approach is required. The following protocols are designed to provide a comprehensive understanding of the thermal behavior of allyl crotonate.

Caption: Integrated workflow for the thermal analysis of allyl crotonate.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature range of thermal decomposition and to identify distinct mass loss events.

Protocol:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Place 5-10 mg of allyl crotonate into an inert sample pan (e.g., alumina or platinum).

• Atmosphere: High-purity nitrogen at a flow rate of 20-50 mL/min to maintain an inert environment.

• Temperature Program:

  • Equilibrate at 30°C.

  • Ramp from 30°C to 600°C at a heating rate of 10°C/min.

• Data Analysis:

  • Plot mass (%) versus temperature (°C).

  • Determine the onset temperature of decomposition (Tonset), defined as the temperature at which a significant mass loss begins.

  • Identify the temperatures of maximum rates of mass loss from the first derivative of the TGA curve (DTG).

Differential Scanning Calorimetry (DSC)

Objective: To identify endothermic and exothermic events such as melting, boiling, and decomposition, and to quantify the associated enthalpy changes.

Protocol:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Seal 2-5 mg of allyl crotonate in a hermetically sealed aluminum pan. A pinhole should be made in the lid to allow for the escape of any evolved gases.

• Atmosphere: High-purity nitrogen at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate at a sub-ambient temperature (e.g., -20°C).

  • Ramp from -20°C to 400°C at a heating rate of 10°C/min.

• Data Analysis:

  • Plot heat flow (mW) versus temperature (°C).

  • Identify and integrate peaks to determine the temperatures and enthalpies of melting, boiling, and decomposition.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS)

Objective: To separate and identify the volatile products of thermal decomposition, providing direct evidence for the proposed degradation pathways.

Protocol:

• Instrument: A pyrolysis unit coupled to a GC/MS system.

• Sample Preparation: Apply a small amount (e.g., 10-50 µg) of allyl crotonate to a pyrolysis sample holder.

• Pyrolysis:

  • Flash pyrolysis at temperatures determined from TGA results (e.g., Tonset and the peak decomposition temperature). A typical starting point would be 350°C.[6]

• Gas Chromatography (GC):

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms).

  • Temperature Program:

    • Initial Temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Final Hold: 5 minutes at 280°C.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometry (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 30-400.

  • Identification: Compare the obtained mass spectra of the chromatographic peaks with a standard spectral library (e.g., NIST/Wiley).

Kinetic Analysis of Decomposition

Objective: To determine the kinetic parameters (activation energy, pre-exponential factor) of the decomposition process, which are crucial for predicting long-term stability and reaction rates at different temperatures.

Methodology: The Coats-Redfern method is a common approach for analyzing TGA data obtained at multiple heating rates.[7][8]

Protocol:

• Perform TGA scans at multiple linear heating rates (e.g., 5, 10, 15, and 20 °C/min).

• Apply the Coats-Redfern equation (or other appropriate model-fitting methods) to the TGA data for each heating rate.

• Plot ln[-ln(1-α)/T²] versus 1/T, where α is the fractional conversion and T is the absolute temperature.

• The activation energy (Ea) can be calculated from the slope of the resulting straight line.

Summary of Predicted and Expected Experimental Outcomes

Analysis	Predicted/Expected Outcome	Significance
TGA	A primary mass loss event, likely in the range of 150-300°C. The total mass loss should correspond to the volatilization of the degradation products.	Defines the upper-temperature limit for the stability of allyl crotonate.
DSC	An endotherm corresponding to boiling, followed by a complex series of endothermic and/or exothermic events associated with decomposition.	Provides a detailed thermal profile and indicates the nature (endothermic/exothermic) of the decomposition reactions.
Py-GC/MS	Identification of crotonic acid and allene as major products, supporting the retro-ene mechanism. Other smaller hydrocarbons may also be detected.	Confirms the proposed degradation pathways and identifies potentially hazardous or reactive byproducts.
Kinetic Analysis	Determination of the activation energy for decomposition.	Allows for the quantitative prediction of stability under various thermal conditions.

Conclusion

While direct experimental data on the thermal degradation of allyl crotonate is sparse, a robust predictive framework can be established based on well-understood chemical principles. The primary decomposition pathway is anticipated to be a retro-ene reaction, yielding crotonic acid and allene. However, the potential for competing radical and polymerization reactions necessitates a thorough experimental investigation. The integrated analytical workflow detailed in this guide, employing TGA, DSC, Py-GC/MS, and kinetic analysis, provides a comprehensive strategy for elucidating the thermal stability and degradation mechanisms of allyl crotonate. The resulting data will be invaluable for ensuring the safe and effective application of this compound in research and industry.

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Allyl Crotonate Solubility in Organic Solvents: A Comprehensive Technical Guide for Researchers

Introduction

Allyl crotonate (prop-2-enyl (E)-but-2-enoate) is a versatile bifunctional molecule, an ester of crotonic acid and allyl alcohol, that finds application as a monomer, cross-linking agent, and intermediate in the synthesis of various organic compounds.[1][2] A thorough understanding of its solubility characteristics in a range of organic solvents is paramount for its effective utilization in diverse applications, including reaction chemistry, purification processes, and formulation development. The solubility of a solute in a solvent is a critical physical property that dictates the choice of reaction medium, influences reaction rates, and governs the efficiency of separation and purification techniques such as crystallization and extraction.

This in-depth technical guide provides a comprehensive overview of the solubility of allyl crotonate in common organic solvents. It is designed to be a valuable resource for researchers, scientists, and drug development professionals, offering both theoretical insights and practical methodologies for assessing and predicting solubility.

Physicochemical Properties of Allyl Crotonate

A foundational understanding of the physicochemical properties of allyl crotonate is essential for predicting its solubility behavior. These properties dictate the intermolecular forces at play between the solute and solvent molecules.

Property	Value	Source
Molecular Formula	C₇H₁₀O₂	[1]
Molecular Weight	126.15 g/mol	[1]
Appearance	Colorless liquid	[3]
Boiling Point	146 °C at 760 mmHg	[4]
logP (o/w)	2.069 (estimated)	[3]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	2 (the two oxygen atoms)	[1]
Polar Surface Area	26.3 Ų	[2]

The ester functionality in allyl crotonate imparts a degree of polarity to the molecule. The two oxygen atoms can act as hydrogen bond acceptors, allowing for interactions with protic solvents.[1][5] However, the absence of a hydrogen bond donor limits its ability to self-associate through hydrogen bonding.[1] The octanol-water partition coefficient (logP) of approximately 2.07 suggests a moderate lipophilic character, indicating a preference for nonpolar environments over highly polar ones like water.[6]

Theoretical Principles of Solubility: "Like Dissolves Like"

The adage "like dissolves like" is a fundamental principle in predicting solubility.[7] This principle states that substances with similar intermolecular forces are likely to be soluble in one another. The dissolution process involves the breaking of solute-solute and solvent-solvent interactions and the formation of new solute-solvent interactions. For a substance to dissolve, the energy released from the formation of solute-solvent bonds must be comparable to the energy required to break the existing bonds.

The key intermolecular forces influencing the solubility of allyl crotonate are:

• Van der Waals forces (London dispersion forces): Present in all molecules, these forces increase with molecular size and surface area. The nonpolar hydrocarbon portions of allyl crotonate will interact primarily through these forces.

• Dipole-dipole interactions: The polar ester group in allyl crotonate creates a permanent dipole moment, allowing for electrostatic interactions with other polar molecules.

• Hydrogen bonding: While allyl crotonate cannot donate hydrogen bonds, its oxygen atoms can act as hydrogen bond acceptors, enabling it to interact with protic solvents like alcohols.[5][8]

By considering the interplay of these forces between allyl crotonate and various organic solvents, we can predict its solubility.

Qualitative Solubility of Allyl Crotonate in Common Organic Solvents

Based on the principles of "like dissolves like" and the physicochemical properties of allyl crotonate, a qualitative assessment of its solubility in various classes of organic solvents can be made. The following table provides a predicted solubility profile. It is important to note that these are qualitative predictions, and experimental verification is recommended for specific applications.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Alcohols	Methanol, Ethanol, Isopropanol	Miscible	Allyl crotonate is known to be soluble in alcohol.[3][4][6] Alcohols are polar, protic solvents capable of hydrogen bonding. The oxygen atoms of the ester can act as hydrogen bond acceptors, and the overall polarity is similar, favoring miscibility.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Miscible	Ketones are polar, aprotic solvents. The dipole-dipole interactions between the carbonyl group of the ketone and the ester group of allyl crotonate, along with van der Waals forces, are expected to lead to high solubility.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Miscible	Ethers are relatively nonpolar to moderately polar aprotic solvents. The ether oxygen can act as a hydrogen bond acceptor, and the overall low polarity of diethyl ether and moderate polarity of THF are compatible with the lipophilic character of allyl crotonate.
Esters	Ethyl Acetate	Miscible	As allyl crotonate is itself an ester, it is expected to be fully miscible with other low molecular weight esters like ethyl acetate due to very similar intermolecular forces ("like dissolves like" in its purest form).
Hydrocarbons	Hexane, Toluene	Soluble to Miscible	These are nonpolar (hexane) and weakly polar (toluene) aprotic solvents. The nonpolar hydrocarbon backbone of allyl crotonate will interact favorably with these solvents through van der Waals forces. Solubility is expected to be good, likely leading to miscibility.
Chlorinated Solvents	Dichloromethane (DCM), Chloroform	Miscible	These are polar aprotic solvents. Their ability to engage in dipole-dipole interactions and their overall polarity are well-suited to dissolve allyl crotonate.
Water	Slightly Soluble	Water is a highly polar, protic solvent. While the ester group can accept hydrogen bonds from water, the relatively large nonpolar hydrocarbon portion of allyl crotonate limits its solubility.[4][6]

Experimental Determination of Solubility

While theoretical predictions are valuable, experimental determination of solubility is crucial for obtaining precise quantitative data. The following is a general, yet detailed, protocol for determining the solubility of a liquid solute like allyl crotonate in an organic solvent. This method is a practical adaptation of principles found in qualitative organic analysis procedures.[9][10]

Protocol: Isothermal Equilibrium Method

This method involves preparing a saturated solution of the solute in the solvent at a constant temperature and then determining the concentration of the solute in the solution.

Materials and Equipment:

• Allyl crotonate (solute)

• Organic solvent of interest

• Analytical balance

• Volumetric flasks and pipettes

• Thermostatically controlled water bath or incubator

• Vials with screw caps

• Magnetic stirrer and stir bars

• Syringe filters (0.45 µm, compatible with the solvent)

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector

Experimental Workflow Diagram:

Caption: Experimental workflow for determining the solubility of allyl crotonate.

Step-by-Step Procedure:

• Preparation of a Saturated Solution:

  • To a series of vials, add a known volume of the organic solvent (e.g., 10 mL).

  • Add an excess amount of allyl crotonate to each vial. The presence of undissolved allyl crotonate at the end of the equilibration period is crucial to ensure saturation.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled water bath or incubator set to the desired temperature (e.g., 25 °C).

  • Stir the mixtures using a magnetic stirrer for a sufficient period to reach equilibrium. A typical duration is 24 to 48 hours. The time required for equilibration should be determined experimentally by taking samples at different time points until the concentration of the solute remains constant.

• Phase Separation:

  • Once equilibrium is reached, stop the stirring and allow the undissolved allyl crotonate to settle.

  • Carefully withdraw a known volume of the supernatant (the clear saturated solution) using a pipette. It is critical not to disturb the undissolved solute.

  • Filter the aliquot through a syringe filter to remove any suspended micro-droplets of the undissolved solute.

• Analysis:

  • Prepare a series of standard solutions of allyl crotonate in the same solvent with known concentrations.

  • Analyze the filtered saturated solution and the standard solutions using a suitable analytical technique such as GC or HPLC.

  • Construct a calibration curve by plotting the analytical signal (e.g., peak area) versus the concentration of the standard solutions.

  • Determine the concentration of allyl crotonate in the saturated solution by interpolating its analytical signal on the calibration curve.

• Calculation of Solubility:

  • The concentration determined in the previous step represents the solubility of allyl crotonate in the specific organic solvent at the given temperature.

  • Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter (mol/L).

Self-Validating System:

This protocol incorporates self-validating steps to ensure the accuracy and reliability of the results:

• Equilibrium Confirmation: Taking samples at multiple time points until a constant concentration is achieved confirms that the system has reached equilibrium.

• Use of Excess Solute: The visual confirmation of undissolved solute ensures that the solution is indeed saturated.

• Calibration Curve: The use of a multi-point calibration curve validates the analytical method and ensures accurate quantification.

• Replicates: Performing the experiment in triplicate and calculating the mean and standard deviation will provide a measure of the precision of the results.

Factors Influencing the Solubility of Allyl Crotonate

Several factors can influence the solubility of allyl crotonate in organic solvents. A comprehensive understanding of these factors is crucial for controlling and manipulating solubility in practical applications.

Diagram of Influencing Factors:

Caption: Key factors influencing the solubility of allyl crotonate.

• Polarity of the Solvent: As discussed, the polarity of the solvent is a primary determinant of solubility. Allyl crotonate, being a moderately polar molecule, will exhibit higher solubility in solvents of similar polarity.

• Hydrogen Bonding Capability of the Solvent: Solvents that can act as hydrogen bond donors (e.g., alcohols) will have strong interactions with the hydrogen bond accepting oxygen atoms of the ester group in allyl crotonate, leading to enhanced solubility.

• Temperature: The solubility of most liquids in other liquids increases with temperature. An increase in temperature provides more kinetic energy to the molecules, facilitating the breaking of intermolecular bonds and promoting mixing.

• Pressure: For liquid-liquid systems, pressure generally has a negligible effect on solubility unless gases are involved.

• Presence of Impurities: The presence of impurities in either the allyl crotonate or the solvent can alter the solubility. For instance, the presence of water in an organic solvent can significantly impact the solubility of the relatively hydrophobic allyl crotonate.

Conclusion

This technical guide has provided a comprehensive examination of the solubility of allyl crotonate in organic solvents. By understanding its physicochemical properties and the fundamental principles of solubility, researchers can make informed predictions about its behavior in various solvent systems. The provided qualitative solubility table serves as a useful starting point, while the detailed experimental protocol offers a robust method for obtaining precise quantitative data. A thorough consideration of the factors influencing solubility will enable scientists and drug development professionals to effectively control and optimize processes involving allyl crotonate, thereby facilitating its successful application in research and development.

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Protocols & Analytical Methods

Application Notes and Protocols: Allyl Crotonate in Polymer Synthesis and Modification

These application notes provide a comprehensive technical guide for researchers, scientists, and professionals in drug development on the utilization of allyl crotonate in polymer synthesis and modification. This document delves into the fundamental chemistry of allyl crotonate, its polymerization behavior, and its application in creating functional and crosslinked polymeric materials. The protocols provided herein are grounded in established scientific literature and are designed to be both reproducible and informative.

Introduction to Allyl Crotonate: A Bifunctional Monomer

Allyl crotonate is an ester of allyl alcohol and crotonic acid, possessing two distinct carbon-carbon double bonds. This bifunctionality makes it a versatile monomer and crosslinking agent in polymer chemistry. The reactivity of these double bonds differs significantly; the crotonate double bond is more susceptible to polymerization, while the allyl double bond often participates in chain transfer and crosslinking reactions. This unique reactivity profile allows for the synthesis of polymers with controlled branching and the potential for post-polymerization modification.

A key application of allyl crotonate is in copolymerization reactions, for example, with vinyl acetate. In such systems, allyl crotonate acts as a crosslinking agent, leading to the formation of insoluble, three-dimensional polymer networks. The concentration of allyl crotonate and the polymerization conditions are critical parameters that dictate the extent of crosslinking and the final properties of the material.

Synthesis of Allyl Crotonate

The most common method for synthesizing allyl crotonate is through the direct esterification of crotonic acid with allyl alcohol, typically in the presence of an acid catalyst.

Synthesis Protocol: Fischer Esterification

This protocol outlines the laboratory-scale synthesis of allyl crotonate.

Materials:

• Crotonic acid

• Allyl alcohol

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Anhydrous magnesium sulfate

• Toluene (or another suitable solvent for azeotropic removal of water)

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• Set up a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

• To the flask, add crotonic acid, a molar excess of allyl alcohol, and a catalytic amount of concentrated sulfuric acid. Toluene can be added as a solvent to facilitate the azeotropic removal of water.

• Heat the reaction mixture to reflux. The water produced during the esterification will be collected in the Dean-Stark trap.

• Monitor the reaction progress by observing the amount of water collected. The reaction is complete when no more water is formed.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the acidic catalyst.

• Wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Purify the crude allyl crotonate by vacuum distillation.

Expected Outcome: A clear, colorless liquid with a characteristic odor. The purity can be assessed by techniques such as Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Diagram of Synthesis Workflow:

Caption: Workflow for the synthesis and purification of allyl crotonate.

Polymerization of Allyl Crotonate

Allyl crotonate can undergo both homopolymerization and copolymerization, primarily through free-radical mechanisms. Its behavior in these processes is heavily influenced by the differential reactivity of its two double bonds.

Homopolymerization

The homopolymerization of allyl crotonate is generally slow and often results in low molecular weight polymers. This is due to the high propensity of the allyl group to undergo degradative chain transfer, which terminates the growing polymer chain.

Copolymerization

Copolymerization is the most significant application of allyl crotonate in polymer synthesis. It is frequently copolymerized with more reactive monomers, such as vinyl acetate, to introduce crosslinking sites into the polymer backbone.

Table 1: Physical and Chemical Properties of Allyl Crotonate

Property	Value
Molecular Formula	C₇H₁₀O₂
Molecular Weight	126.15 g/mol
Appearance	Colorless liquid
Boiling Point	149-151 °C
Density	0.943 g/mL at 25 °C
Solubility	Insoluble in water, soluble in organic solvents

Protocol: Free-Radical Copolymerization of Vinyl Acetate and Allyl Crotonate

This protocol describes the synthesis of a crosslinked poly(vinyl acetate) network using allyl crotonate as a crosslinking agent.

Materials:

• Vinyl acetate (freshly distilled to remove inhibitors)

• Allyl crotonate

• Benzoyl peroxide (or another suitable free-radical initiator)

• Toluene (or another suitable solvent)

• Reaction vessel with a nitrogen inlet, condenser, and magnetic stirrer

Procedure:

• In the reaction vessel, dissolve the desired amounts of vinyl acetate, allyl crotonate, and benzoyl peroxide in toluene. The ratio of vinyl acetate to allyl crotonate will determine the crosslink density.

• Purge the system with nitrogen for at least 30 minutes to remove oxygen, which can inhibit free-radical polymerization.

• Heat the reaction mixture to the desired temperature (typically 60-80 °C for benzoyl peroxide) under a nitrogen atmosphere with constant stirring.

• The polymerization will proceed, and as crosslinking occurs, the viscosity of the solution will increase, potentially leading to the formation of a gel.

• The reaction time will depend on the desired conversion and the specific reaction conditions.

• After the desired time, cool the reaction to room temperature.

• If a soluble polymer is desired (at low conversions or low allyl crotonate concentrations), precipitate the polymer by pouring the reaction mixture into a non-solvent such as methanol.

• If a crosslinked gel has formed, it can be swollen in a good solvent to remove any unreacted monomers and initiator, and then dried.

Diagram of Copolymerization and Crosslinking:

Caption: Copolymerization of vinyl acetate with allyl crotonate leading to a crosslinked network.

Allyl Crotonate in Polymer Modification

Polymers synthesized with allyl crotonate contain pendant allyl and crotonate functionalities that can be used for post-polymerization modification. The unreacted double bonds serve as handles for a variety of chemical transformations.

Thiol-Ene Click Chemistry

The pendant allyl groups are particularly amenable to thiol-ene "click" reactions. This reaction proceeds rapidly and efficiently under mild conditions, often initiated by UV light in the presence of a photoinitiator. It allows for the grafting of thiol-containing molecules onto the polymer backbone, introducing new functionalities.

Diagram of Thiol-Ene Modification:

Caption: Post-polymerization modification via thiol-ene click chemistry.

Characterization of Allyl Crotonate Polymers

A suite of analytical techniques is necessary to characterize polymers derived from allyl crotonate.

Table 2: Analytical Techniques for Polymer Characterization

Technique	Purpose
NMR Spectroscopy (¹H, ¹³C)	To confirm the incorporation of allyl crotonate into the polymer chain and to determine the copolymer composition.
FTIR Spectroscopy	To identify the characteristic functional groups present in the polymer, such as ester carbonyls and C=C double bonds.
Gel Permeation Chromatography (GPC)	To determine the molecular weight and molecular weight distribution of soluble polymers.
Differential Scanning Calorimetry (DSC)	To measure the glass transition temperature (Tg) and other thermal transitions of the polymer.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the polymer.
Swellability Studies	For crosslinked materials, to determine the degree of crosslinking by measuring the amount of solvent absorbed by the polymer network.

Safety and Handling of Allyl Crotonate

Allyl crotonate is a combustible liquid and should be handled with appropriate safety precautions. It is harmful if swallowed or inhaled and can cause skin and eye irritation.

Handling Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Keep away from heat, sparks, and open flames.

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Consult the Material Safety Data Sheet (MSDS) for detailed safety information before use.

Conclusion

Allyl crotonate is a valuable bifunctional monomer that offers a range of possibilities in polymer synthesis and modification. Its ability to act as a crosslinking agent and to introduce reactive sites for post-polymerization modification makes it a versatile tool for creating advanced polymeric materials with tailored properties. The protocols and information provided in these application notes serve as a foundation for researchers to explore the potential of allyl crotonate in their specific applications.

References

• Bartlett, P. D., & Altschul, R. (1945). The Polymerization of Allyl Crotonate. Journal of the American Chemical Society, 67(5), 812–816. [Link]

Group-transfer polymerization (GTP) of allyl crotonate

Application Note & Protocol

Topic: Controlled Synthesis of Functional Poly(allyl crotonate) via Group-Transfer Polymerization (GTP)

Audience: Researchers, scientists, and drug development professionals.

Abstract

The synthesis of polymers bearing reactive functional groups is crucial for the development of advanced materials, including drug delivery systems, hydrogels, and functional coatings. Allyl-functionalized polymers are particularly valuable as the pendant allyl group serves as a versatile handle for post-polymerization modification, such as cross-linking or surface grafting via thiol-ene click chemistry. However, the direct polymerization of allyl-containing monomers by conventional free-radical methods is notoriously challenging due to degradative chain transfer, which leads to low molecular weight oligomers.[1][2] This application note details a robust protocol for the synthesis of well-defined poly(allyl crotonate) using Group-Transfer Polymerization (GTP). GTP, a living polymerization technique, demonstrates remarkable tolerance for the allyl moiety, selectively polymerizing the crotonate's α,β-unsaturated system while preserving the pendant allyl groups for subsequent functionalization.[3][4] This guide provides a comprehensive overview of the mechanism, a step-by-step experimental protocol, characterization methods, and potential applications for the resulting functional polymer.

Introduction: The Strategic Advantage of GTP for Allyl Crotonate

Poly(allyl crotonate) is a polymer of significant interest due to its structure: a poly(crotonate) backbone with a reactive allyl group on each repeating unit. This structure offers a platform for creating complex macromolecular architectures. The primary challenge lies in its synthesis. The allylic protons are susceptible to abstraction in radical polymerization, leading to a stable, non-propagating radical and terminating the polymer chain prematurely.[5]

Group-Transfer Polymerization (GTP) circumvents this fundamental limitation. Discovered by DuPont scientists in 1983, GTP is a living polymerization method for acrylic and related monomers, such as methacrylates and acrylates.[6] The process is initiated by a silyl ketene acetal, and the polymerization proceeds via a Michael-type addition where a trialkylsilyl group is transferred to the incoming monomer, regenerating the reactive silyl ketene acetal at the chain end.[3][7]

Key Advantages of GTP for this Application:

• Living Character: GTP proceeds with minimal termination or chain transfer, allowing for precise control over molecular weight and the synthesis of polymers with a narrow molecular weight distribution (low dispersity, Đ).[8]

• Functional Group Tolerance: The mechanism is notably inert to a variety of functional groups that are reactive under other polymerization conditions. Crucially for this topic, GTP is tolerant of the allyl group, as demonstrated in the polymerization of allyl methacrylate.[3][9] This allows the polymerization to proceed exclusively through the crotonate double bond.

• Mild Reaction Conditions: GTP can be conducted at or below room temperature, preserving the integrity of sensitive functional groups.[6]

This protocol leverages an acid-catalyzed GTP system, which has been shown to be effective for the polymerization of various alkyl crotonates, yielding well-defined polymers.[10][11]

Mechanism of Group-Transfer Polymerization

GTP can be catalyzed by either nucleophilic anions (e.g., fluoride, bifluoride) or Lewis acids/organic acids.[6] This protocol focuses on an organic acid-catalyzed system. The mechanism involves the activation of the monomer by the acid catalyst, which increases the electrophilicity of its carbon-carbon double bond. The silyl ketene acetal initiator then attacks the activated monomer in a concerted fashion.

The key steps are:

• Initiation: The silyl ketene acetal initiator, 1-methoxy-1-(trimethylsiloxy)-2-methylprop-1-ene (MTS), adds to the first molecule of allyl crotonate.

• Propagation: The trimethylsilyl group is transferred to the carbonyl oxygen of the newly added monomer, regenerating a silyl ketene acetal at the new chain end. This new active end then adds to the next monomer molecule, continuing the chain growth.[7] This "living" process continues until all monomer is consumed.

Figure 1: Simplified mechanism of acid-catalyzed GTP.

Experimental Application & Protocol

This protocol is adapted from established methods for the acid-catalyzed GTP of alkyl crotonates.[10] Extreme care must be taken to ensure anhydrous and oxygen-free conditions , as the initiator and active chain ends are sensitive to protic impurities like water and alcohols.[6]

Materials and Reagents

Reagent	Acronym	Purity/Grade	Supplier	Notes
Allyl Crotonate	>98%	Sigma-Aldrich, etc.	Purify before use.
Dichloromethane	DCM	Anhydrous, >99.8%	Sigma-Aldrich, etc.	Dry over CaH₂ and distill under Argon. Store over molecular sieves.
1-Methoxy-1-(trimethylsiloxy)-2-methylprop-1-ene	MTS	>95%	Sigma-Aldrich, etc.	Use as received, stored under Argon.
1-[Bis(trifluoromethanesulfonyl)methyl]-...pentafluorobenzene	C₆F₅CHTf₂	N/A	Synthesized or custom	Potent organic superacid catalyst. Handle with extreme care.
Methanol	MeOH	Anhydrous	Fisher Scientific	For quenching the reaction.
n-Hexane	ACS Grade	Fisher Scientific	For polymer precipitation.
Calcium Hydride	CaH₂	Reagent Grade	Sigma-Aldrich, etc.	For drying solvent and monomer.
Argon Gas	Ar	High Purity (99.998%)	Airgas, etc.	For maintaining an inert atmosphere.

Equipment

• Schlenk line with a high-vacuum pump and Argon inlet

• Flame-dried Schlenk flasks with magnetic stir bars

• Glass syringes and stainless-steel cannulas

• Glovebox (optional, but recommended for catalyst handling)

• Magnetic stir plate

• Low-temperature bath (e.g., acetone/dry ice) capable of maintaining -40 °C

Reagent Purification (Critical Step)

• Allyl Crotonate (Monomer): Stir the monomer over CaH₂ overnight under Argon. Degas via several freeze-pump-thaw cycles. Distill under reduced pressure and store the purified monomer over activated 4Å molecular sieves under Argon.

• Dichloromethane (Solvent): Reflux over CaH₂ for at least 4 hours under Argon. Distill directly into the reaction flask or a storage flask containing activated 4Å molecular sieves.

Step-by-Step Polymerization Protocol

Figure 2: Experimental workflow for GTP of allyl crotonate.

Procedure: A typical procedure for a target degree of polymerization (DP) of 100.

• Setup: Assemble a 100 mL Schlenk flask containing a stir bar. Flame-dry the flask under high vacuum and backfill with high-purity Argon. Maintain a positive Argon pressure throughout the experiment.

• Reagent Charging: In a glovebox or under Argon, charge the flask with purified allyl crotonate (5.04 g, 40 mmol) and 16 mL of anhydrous dichloromethane (DCM).

• Initiator Addition: Add the initiator, MTS (70 mg, 0.40 mmol, for DP=100), to the flask via syringe.

• Equilibration: Place the flask in a cryobath and cool the solution to -40 °C while stirring.

• Catalyst Preparation: In a separate vial, prepare a stock solution of the catalyst by dissolving C₆F₅CHTf₂ (17.8 mg, 0.040 mmol) in 4 mL of anhydrous DCM.

• Initiation: Once the reaction mixture is at -40 °C, rapidly inject the catalyst solution into the flask to initiate the polymerization.

• Polymerization: Allow the reaction to proceed at -40 °C for 24 hours. A gradual increase in viscosity should be observed.

• Quenching: Terminate the polymerization by adding 2 mL of anhydrous methanol to the flask.

• Purification & Isolation: Remove the flask from the cryobath and allow it to warm to room temperature. Slowly pour the viscous solution into a beaker containing 400 mL of cold, rapidly stirring n-Hexane. A white polymer should precipitate.

• Drying: Decant the solvent and collect the polymer by filtration. Wash the polymer with fresh n-Hexane and dry it under high vacuum at 40 °C to a constant weight.

Characterization and Expected Results

Proper characterization is essential to validate the success of the polymerization and confirm the structure of the resulting poly(allyl crotonate).

Parameter	Technique	Expected Result
Chemical Structure	¹H NMR (CDCl₃)	- Disappearance of crotonate vinyl proton signals (~5.8-7.0 ppm).- Appearance of broad polymer backbone signals (~1.0-2.5 ppm).- Crucially, retention of allyl vinyl proton signals (~5.1-5.9 ppm) and the -OCH₂- signal (~4.5 ppm).
Molecular Weight (Mₙ)	SEC/GPC (THF)	Mₙ should be close to the theoretical value calculated as:Mₙ = ([Monomer]/[Initiator]) × Mₙ(Monomer) + Mₙ(Initiator).For the protocol above, Mₙ ≈ 100 × 126.15 g/mol ≈ 12,600 g/mol .
Dispersity (Đ)	SEC/GPC (THF)	A narrow molecular weight distribution, with Đ (Mₙ/Mₙ) typically ≤ 1.2, indicating a well-controlled, living polymerization.[10]
Glass Transition (T₉)	DSC	A distinct glass transition temperature. For comparison, poly(methyl crotonate) has a T₉ of 122 °C.[12]

Applications & Future Outlook

The successful synthesis of poly(allyl crotonate) via GTP opens numerous possibilities for materials science and drug development:

• Cross-linked Networks and Hydrogels: The pendant allyl groups can be cross-linked using UV-initiated thiol-ene "click" chemistry, a highly efficient and orthogonal reaction, to form well-defined networks for applications like soft tissue engineering or controlled-release matrices.[13]

• Graft Copolymers: The allyl groups can serve as points for grafting other polymer chains, leading to the creation of complex architectures like brush or comb copolymers.

• Surface Modification: The polymer can be attached to surfaces (e.g., nanoparticles, medical implants) by reacting the allyl groups, imparting new properties to the surface.

• Drug Conjugation: The allyl group can be functionalized to allow for the covalent attachment of therapeutic agents, creating polymer-drug conjugates for targeted delivery.

Troubleshooting

Issue	Potential Cause	Suggested Solution
No polymerization occurs.	1. Protic impurities (water, alcohol) in monomer or solvent.2. Inactive catalyst.	1. Rigorously repeat the purification and drying steps for all reagents and glassware.[6]2. Use freshly prepared catalyst solution.
Low monomer conversion.	Insufficient reaction time or non-optimal temperature.	Extend the reaction time. Ensure the temperature is maintained accurately.
Broad dispersity (Đ > 1.5).	1. Impurities leading to chain termination.2. Poor temperature control.3. Catalyst added too slowly.	1. Re-purify all reagents.2. Use a reliable cryobath to maintain a stable temperature.3. Ensure rapid injection of the catalyst to initiate all chains simultaneously.
Polymer is insoluble.	Unintended cross-linking of allyl groups.	While unlikely with GTP, ensure no radical initiators (e.g., light, peroxides) are present. Confirm structure by NMR to rule out side reactions.[14]

References

• Chemistry For Everyone. (2025). What Is The Mechanism Of Group Transfer Polymerization? [Online Video].
• Semantic Scholar. Group Transfer Polymerization: A Critical Review of Its Mechanism and Comparison with Other Methods for Controlled Polymerization of Acrylic Monomers.
• University Course Material. 8. Group-Transfer Polymerization, GTP.
• Lecture Slides. (2023). Group Transfer Polymerization (GTP).
• Slideshare. GROUP TRANSFER POLYMERIZATION.
• ResearchGate. (2025). Group Transfer Polymerization: A Critical Review of Its Mechanism and Comparison with Other Methods for Controlled Polymerization of Acrylic Monomers.
• Benchchem. Technical Support Center: Strategies to Reduce Degradative Chain Transfer in Allyl Polymerizations.
• ACS Publications. Group Transfer Polymerization of (Meth)acrylic Monomers Catalyzed by N-Heterocyclic Carbenes and Synthesis of All Acrylic Block Copolymers: Evidence for an Associative Mechanism. Macromolecules.
• ResearchGate. (2025). Polymerisation of Allyl Compounds.
• ResearchGate. (2025). Polymerization of multiallyl monomers.
• ACS Publications. (2019). Group-Transfer Polymerization of Various Crotonates Using Organic Acid Catalysts. Macromolecules.
• ACS Publications. (2019). Group-Transfer Polymerization of Various Crotonates Using Organic Acid Catalysts.
• ACS Publications. (2019). Group-Transfer Polymerization of Various Crotonates Using Organic Acid Catalysts.
• METU Open Course Ware. (2008). Synthesis and characterization of poly(allyl methacrylate) obtained by free radical initiator. Journal of Macromolecular Science Part A-Pure and Applied Chemistry.
• PubMed. (2025). Injectable, Solvent Free Strontium Carbonate Poly(Allyl Glycidyl Ether Succinate) Composite Networks for Vertebral Augmentation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. GROUP TRANSFER POLYMERIZATION | PPTX [slideshare.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 7. m.youtube.com [m.youtube.com]
• 8. denmarkgroup.illinois.edu [denmarkgroup.illinois.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. figshare.com [figshare.com]
• 12. Group-Transfer Polymerization of Various Crotonates Using Organic Acid Catalysts | Semantic Scholar [semanticscholar.org]
• 13. Injectable, Solvent Free Strontium Carbonate Poly(Allyl Glycidyl Ether Succinate) Composite Networks for Vertebral Augmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis and characterization of poly(allyl methacrylate) obtained by free radical initiator [open.metu.edu.tr]

Allyl Crotonate as a Versatile Monomer for Advanced Biodegradable Polyesters: Application Notes and Protocols

Introduction: Addressing the Need for Functional and Biodegradable Polymers

The development of biodegradable polymers is a cornerstone of modern materials science, driven by the dual needs of environmental sustainability and advanced biomedical applications.[1] Aliphatic polyesters, such as polylactide (PLA) and polycaprolactone (PCL), have garnered significant attention due to their susceptibility to hydrolysis and enzymatic degradation, making them ideal candidates for applications ranging from compostable packaging to temporary medical implants and drug delivery systems.[1][2] However, the functionalization of these polymers to introduce specific chemical handles for further modification, such as drug conjugation or surface modification, often requires complex multi-step syntheses that can compromise the polymer's integrity.[3]

Allyl crotonate, a bifunctional monomer containing both an ester linkage and a reactive allyl group, presents a compelling solution to this challenge. Its polymerization allows for the direct incorporation of pendant allyl groups along the polyester backbone. These allyl groups serve as versatile platforms for a variety of post-polymerization modifications, significantly expanding the potential applications of the resulting biodegradable polyesters in fields like drug delivery and tissue engineering.[4] This application note provides a comprehensive guide to the synthesis, characterization, and potential applications of polyesters derived from allyl crotonate, offering detailed protocols for researchers, scientists, and drug development professionals.

I. Synthesis of Allyl Crotonate-Based Polyesters

The synthesis of polyesters from monomers like allyl crotonate can be achieved through several methods, with polycondensation and ring-opening polymerization (ROP) being the most prominent.[5][6] While ROP is effective for cyclic monomers (lactones), polycondensation is a more direct route for acyclic monomers such as dicarboxylic acids and diols.[6][7] For incorporating allyl crotonate, a copolymerization strategy is often employed, where it is reacted with other diols and dicarboxylic acids to tailor the final properties of the polyester.

A. Polycondensation Approach

This protocol details the synthesis of a copolyester incorporating allyl crotonate via melt polycondensation, a solvent-free method that is advantageous for producing high-purity polymers.

Rationale: Melt polycondensation is chosen for its simplicity and the avoidance of solvents, which can be difficult to remove completely and may be incompatible with biomedical applications. The use of an inorganic acid catalyst like phosphoric acid provides an effective and less toxic alternative to some organometallic catalysts.[7]

Experimental Protocol: Melt Polycondensation of Adipic Acid, 1,4-Butanediol, and Allyl Crotonate

• Monomer and Catalyst Preparation: In a three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, combine adipic acid (0.1 mol), 1,4-butanediol (0.105 mol, a slight excess is used to compensate for any loss during reaction), and allyl crotonate (0.01 mol, to achieve a 10% functionalization). Add phosphoric acid (0.1% w/w of the total monomer weight) as the catalyst.[7]

• First Stage - Esterification: Heat the reaction mixture to 150-160°C under a slow stream of nitrogen. Maintain this temperature for 4-6 hours with continuous stirring to facilitate the initial esterification and removal of water as a byproduct.

• Second Stage - Polycondensation: Gradually increase the temperature to 180-200°C while slowly applying a vacuum (reducing the pressure to <1 mmHg). This stage is crucial for removing the remaining water and driving the polymerization to achieve a high molecular weight. Continue this process for 8-12 hours.

• Polymer Isolation and Purification: Allow the reaction mixture to cool to room temperature under nitrogen. The resulting solid polymer can be dissolved in a suitable solvent (e.g., chloroform or tetrahydrofuran) and precipitated in a non-solvent like cold methanol to remove unreacted monomers and oligomers.

• Drying: Collect the precipitated polymer by filtration and dry it in a vacuum oven at 40-50°C until a constant weight is achieved.

II. Physicochemical Characterization of Allyl-Functionalized Polyesters

Thorough characterization is essential to confirm the chemical structure, molecular weight, and thermal properties of the synthesized polyester, ensuring its suitability for the intended application.

A. Structural Characterization

1. Fourier-Transform Infrared (FTIR) Spectroscopy:

• Purpose: To confirm the presence of key functional groups.

• Expected Peaks:

  • ~1735 cm⁻¹: C=O stretching of the ester group.

  • ~2940 and ~2860 cm⁻¹: C-H stretching of the aliphatic backbone.

  • ~1645 cm⁻¹: C=C stretching of the allyl group.

  • ~3080 cm⁻¹: =C-H stretching of the allyl group.[4]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C):

• Purpose: To provide detailed structural information and confirm the incorporation of the allyl crotonate monomer.

• Expected ¹H NMR Signals (in CDCl₃):

  • ~5.9 ppm: Multiplet corresponding to the -CH= of the allyl group.

  • ~5.2-5.3 ppm: Multiplets corresponding to the =CH₂ of the allyl group.

  • ~4.6 ppm: Doublet corresponding to the -O-CH₂- of the allyl group.

  • Signals corresponding to the polyester backbone (e.g., from adipic acid and 1,4-butanediol).[4]

B. Molecular Weight Determination

Gel Permeation Chromatography (GPC):

• Purpose: To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).

• Protocol:

  • Prepare polymer solutions in a suitable solvent (e.g., THF) at a concentration of 1-2 mg/mL.

  • Filter the solutions through a 0.45 µm syringe filter.

  • Inject the samples into a GPC system calibrated with polystyrene standards.

  • Analyze the resulting chromatograms to determine Mn, Mw, and PDI.

C. Thermal Properties

1. Differential Scanning Calorimetry (DSC):

• Purpose: To determine the glass transition temperature (Tg) and melting temperature (Tm).

• Protocol:

  • Seal a small amount of the polymer (5-10 mg) in an aluminum pan.

  • Heat the sample from room temperature to a temperature above its expected melting point (e.g., 200°C) at a rate of 10°C/min to erase its thermal history.

  • Cool the sample to a low temperature (e.g., -50°C) at 10°C/min.

  • Reheat the sample at 10°C/min and record the thermogram to determine Tg and Tm.[8]

2. Thermogravimetric Analysis (TGA):

• Purpose: To assess the thermal stability of the polymer.

• Protocol:

  • Place a small amount of the polymer (5-10 mg) in a TGA pan.

  • Heat the sample from room temperature to a high temperature (e.g., 600°C) at a rate of 10°C/min under a nitrogen atmosphere.

  • Record the weight loss as a function of temperature. The onset of decomposition provides an indication of the polymer's thermal stability.[9]

Table 1: Expected Physicochemical Properties of an Allyl Crotonate-Adipate-Butanediol Copolyester

Property	Analytical Technique	Expected Value/Observation	Significance
Functional Groups	FTIR	Peaks at ~1735 cm⁻¹ (ester C=O), ~1645 cm⁻¹ (allyl C=C)	Confirms polyester formation and allyl group incorporation.
Monomer Incorporation	¹H NMR	Resonances at ~5.2-5.9 ppm for allyl protons	Verifies the chemical structure of the copolymer.
Molecular Weight (Mw)	GPC	20,000 - 50,000 g/mol (typical for polycondensation)	Influences mechanical properties and degradation rate.
Polydispersity Index (PDI)	GPC	1.8 - 2.5	Indicates the breadth of the molecular weight distribution.
Glass Transition (Tg)	DSC	-20 to 10°C	Defines the transition from a rigid to a rubbery state.
Melting Temperature (Tm)	DSC	50 - 70°C	Indicates the crystalline nature and processing temperature.
Thermal Stability	TGA	Onset of degradation > 250°C	Determines the upper temperature limit for processing.

III. Biodegradation Studies

The biodegradability of the synthesized polyesters is a critical parameter, particularly for biomedical and environmental applications.[10] Biodegradation typically occurs through hydrolysis of the ester bonds, which can be accelerated by enzymes.[2]

A. In Vitro Hydrolytic Degradation

Protocol:

• Sample Preparation: Prepare thin films or small discs of the polymer with known initial weight (W₀).

• Incubation: Place the samples in vials containing phosphate-buffered saline (PBS, pH 7.4) at 37°C.

• Monitoring: At predetermined time points (e.g., 1, 2, 4, 8, 12 weeks), remove triplicate samples from the PBS solution.

• Analysis:

  • Gently rinse the samples with deionized water and dry them in a vacuum oven until a constant weight (Wt) is achieved.

  • Calculate the weight loss using the formula: Weight Loss (%) = [(W₀ - Wt) / W₀] x 100.

  • Analyze changes in molecular weight using GPC to assess chain scission.

B. In Vitro Enzymatic Degradation

Protocol:

• Enzyme Solution: Prepare a solution of a relevant enzyme, such as lipase from Pseudomonas cepacia or esterase from porcine liver, in PBS (pH 7.4) at a concentration of approximately 0.1 mg/mL.[11]

• Incubation: Incubate the pre-weighed polymer samples in the enzyme solution at 37°C. A control group should be incubated in PBS without the enzyme.

• Analysis: Monitor weight loss and molecular weight changes as described in the hydrolytic degradation protocol. A significantly higher rate of degradation in the enzyme solution compared to the PBS control indicates enzymatic degradation.[4]

IV. Applications in Drug Delivery

The pendant allyl groups on the polyester backbone are ideal sites for the covalent attachment of therapeutic agents, targeting moieties, or imaging agents. This capability allows for the creation of sophisticated polymer-drug conjugates and targeted drug delivery systems.[12][13]

A. Post-Polymerization Modification: Thiol-Ene "Click" Chemistry

Thiol-ene "click" chemistry is a highly efficient and orthogonal reaction that can be used to conjugate thiol-containing molecules to the allyl groups of the polyester under mild conditions.

Protocol: Conjugation of a Thiol-Containing Drug (e.g., Captopril)

• Solution Preparation: Dissolve the allyl-functionalized polyester (1 equivalent of allyl groups) in a suitable solvent (e.g., dichloromethane or THF). Add the thiol-containing drug (e.g., Captopril, 1.2 equivalents) and a photoinitiator such as 2,2-dimethoxy-2-phenylacetophenone (DMPA, 0.05 equivalents).

• Reaction: Irradiate the solution with UV light (365 nm) for 1-2 hours at room temperature while stirring.

• Purification: Precipitate the resulting polymer-drug conjugate in a non-solvent (e.g., cold methanol) to remove unreacted drug and initiator.

• Characterization: Confirm the successful conjugation using ¹H NMR (disappearance of allyl proton signals and appearance of new signals from the conjugated drug) and FTIR spectroscopy.

B. Formulation of Drug-Loaded Nanoparticles

For passive targeting via the enhanced permeability and retention (EPR) effect, the polyesters can be formulated into nanoparticles encapsulating a hydrophobic drug.

Protocol: Nanoprecipitation for Paclitaxel Encapsulation

• Organic Phase: Dissolve the allyl-functionalized polyester (50 mg) and a hydrophobic drug like paclitaxel (5 mg) in a water-miscible organic solvent such as acetone or acetonitrile (5 mL).

• Aqueous Phase: Prepare an aqueous solution (10 mL) containing a surfactant like Pluronic F-127 (1% w/v) to stabilize the nanoparticles.

• Nanoprecipitation: Add the organic phase dropwise to the aqueous phase under vigorous stirring. The rapid solvent diffusion leads to the formation of drug-loaded nanoparticles.

• Solvent Removal: Stir the nanoparticle suspension overnight at room temperature to allow for the complete evaporation of the organic solvent.

• Purification and Concentration: Purify the nanoparticles by centrifugation or dialysis to remove the free drug and excess surfactant. They can then be concentrated for further use.

• Characterization: Analyze the nanoparticle size and zeta potential using dynamic light scattering (DLS). Determine the drug loading and encapsulation efficiency using UV-Vis spectroscopy or HPLC after dissolving the nanoparticles in a suitable solvent.

V. Conclusion and Future Perspectives

Polyesters derived from allyl crotonate represent a highly versatile and promising class of biodegradable materials. The straightforward incorporation of pendant allyl groups provides a valuable platform for chemical modification, enabling the development of advanced functional materials for drug delivery, tissue engineering, and other biomedical applications. The protocols outlined in this application note provide a solid foundation for researchers to synthesize, characterize, and evaluate these innovative polymers. Future research will likely focus on exploring different comonomers to fine-tune the mechanical and degradation properties, as well as leveraging the allyl functionality to create complex, multi-functional materials for next-generation therapies.

References

• PubMed. (n.d.). Synthesis, characterization and biodegradation of functionalized amino acid-based poly(ester amide)s. Retrieved from [Link]

• ORBi. (n.d.). Recent advances in the synthesis of aliphatic polyesters by ring-opening polymerization. Retrieved from [Link]

• Semantic Scholar. (n.d.). Degradable Alternating Copolymers by Radical Copolymerization of 2-Methylen-1,3-dioxepane and Crotonate Esters. Retrieved from [Link]

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• ScienceDirect. (2002). Chemical syntheses of biodegradable polymers. Retrieved from [Link]

• PMC - NIH. (n.d.). Biodegradation of Aliphatic-Aromatic Copolyesters by Thermomonospora fusca and Other Thermophilic Compost Isolates. Retrieved from [Link]

• MDPI. (n.d.). Selectively Biodegradable Polyesters: Nature-Inspired Construction Materials for Future Biomedical Applications. Retrieved from [Link]

• Google Patents. (n.d.). US5962624A - Enzymatic synthesis of polyesters.

• Taylor & Francis Online. (2008, January 28). Synthesis and characterization of poly(allyl methacrylate) obtained by free radical initiator. Retrieved from [Link]

• Virginia Tech. (2018, May 9). Polymer researchers discover path to sustainable and biodegradable polyesters. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrophilic Aliphatic Polyesters: Design, Synthesis, and Ring-Opening Polymerization of Functional Cyclic Esters. Retrieved from [Link]

• Gsrs. (n.d.). ALLYL CROTONATE. Retrieved from [Link]

• PMC - NIH. (n.d.). Recent Advances in the Enzymatic Synthesis of Polyester. Retrieved from [Link]

• NIH. (n.d.). Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst. Retrieved from [Link]

• ResearchGate. (2001, April). Biodegradation of polyester containing aromatic constituents. Retrieved from [Link]

• MDPI. (n.d.). State-of-the-Art Review of Aliphatic Polyesters and Polyolefins Biodeterioration by Microorganisms: From Mechanism to Characterization. Retrieved from [Link]

• ETH Zurich Research Collection. (n.d.). Biodegradation of Synthetic Aliphatic-Aromatic Polyesters in Soils: Linking Chemical Structure to Biodegradability. Retrieved from [Link]

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• ResearchGate. (n.d.). (PDF) Applications of Polymer Blends in Drug Delivery. Retrieved from [Link]

• The Good Scents Company. (n.d.). allyl crotonate prop-2-enyl (E)-but-2-enoate. Retrieved from [Link]

• PMC - NIH. (n.d.). Polymer-Based Hydrogels Applied in Drug Delivery: An Overview. Retrieved from [Link]

• IIP Series. (n.d.). APPLICATIONS OF NATURAL POLYMERS IN NOVEL DRUG DELIVERY SYSTEMS. Retrieved from [Link]

• Dove Medical Press. (2015, July 20). Synthesis and characterization of multi-allyl-functionalized polylacti. Retrieved from [Link]

• PubMed. (2021, March 16). Poly(δ-valerolactone-co-allyl-δ-valerolactone) cross-linked microparticles: Formulation, characterization and biocompatibility. Retrieved from [Link]

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Application of allyl crotonate in coatings and adhesives

An Application Guide to Allyl Crotonate in High-Performance Coatings and Adhesives

Allyl crotonate (prop-2-enyl (2E)-but-2-enoate) is an ester of crotonic acid and allyl alcohol.[1] Its unique molecular structure, containing two distinct unsaturated sites—an allyl group and a crotonate (α,β-unsaturated ester) group—makes it a valuable, albeit challenging, monomer in polymer chemistry.[2] While allyl monomers are known for their relatively low reactivity in free-radical polymerization due to degradative chain transfer, their incorporation into copolymers can lead to materials with significantly enhanced thermal stability, chemical resistance, and mechanical strength.[3] This guide explores the chemistry, formulation strategies, and performance benefits of using allyl crotonate in advanced coatings and adhesives.

Chemical and Physical Properties

Allyl crotonate is a colorless liquid with a set of properties that dictate its use in polymer synthesis.[1][4] Understanding these characteristics is fundamental to its proper handling, storage, and application in formulations.

Property	Value	Reference
CAS Number	5453-44-1 / 20474-93-5	[4][5]
Molecular Formula	C₇H₁₀O₂	[5][6]
Molecular Weight	126.15 g/mol	[5][6]
Appearance	Colorless clear liquid	[1][4]
Specific Gravity	~0.942 - 0.947 @ 25°C	[1][4]
Boiling Point	146°C @ 760 mmHg	[1]
Flash Point	50.56°C (123°F)	[1]
Refractive Index	~1.440 - 1.450 @ 20°C	[1]
Solubility	Soluble in alcohol; slightly soluble in water (~1916 mg/L @ 25°C)	[1]

The Duality of Reactivity

The core of allyl crotonate's utility lies in its two polymerizable double bonds. The crotonate group, being an electron-deficient double bond conjugated to a carbonyl, is susceptible to polymerization. The allyl group, however, presents a different reactivity profile, often participating in cross-linking reactions or undergoing chain transfer. This dual nature allows for innovative polymer architectures, such as cross-linked networks that provide superior durability.

Figure 1: Chemical structure and reactive sites of allyl crotonate.

Mechanism of Action in Polymer Systems

The polymerization behavior of allyl monomers is complex. Unlike vinyl monomers, their free-radical polymerization is often slow and results in low molecular weight polymers.[3] This is primarily due to "degradative chain transfer," where a growing polymer radical abstracts a hydrogen atom from the methylene group of the allyl monomer. This creates a stable allyl radical that is slow to reinitiate a new polymer chain, effectively terminating the kinetic chain.[3]

However, this apparent drawback becomes an advantage in cross-linking applications. When copolymerized with more reactive monomers (e.g., acrylates, methacrylates), the allyl groups become pendant sites along the polymer backbone. These sites can then be utilized for a secondary curing or cross-linking reaction, either through thermal initiation, oxidation, or thiol-ene reactions, leading to a robust, three-dimensional network.[3][7]

Figure 2: General mechanism for forming a cross-linked network using allyl crotonate.

Application in Coatings

In the coatings industry, durability, chemical resistance, and hardness are paramount. Allyl crotonate can be used as a comonomer or a cross-linking additive in solvent-borne or emulsion systems to enhance these properties.[3][8]

Formulation Spotlight: Enhancing Acrylic Coatings

A common application is the modification of acrylic or polyester resins. By incorporating a small percentage of allyl crotonate into a formulation with monomers like methyl methacrylate (MMA) or butyl acrylate (BA), a thermoset coating can be produced. During the initial polymerization, the more reactive acrylate monomers form the polymer backbone, leaving the allyl groups largely unreacted. Upon application and subsequent thermal curing, these pendant allyl groups react to form cross-links, significantly increasing the coating's hardness, solvent resistance, and thermal stability.

Anticipated Performance Gains

The introduction of a cross-linked network via allyl crotonate leads to measurable improvements in coating performance.

Performance Metric	Unmodified Coating (Thermoplastic)	Allyl Crotonate Modified (Thermoset)	Rationale for Improvement
Pencil Hardness (ASTM D3363)	HB - F	2H - 4H	Covalent cross-links restrict polymer chain mobility, increasing surface hardness.
Solvent Resistance (ASTM D5402)	Poor (5-10 MEK double rubs)	Excellent (>100 MEK double rubs)	The cross-linked network prevents solvent molecules from penetrating and swelling the polymer.
Adhesion (ASTM D3359)	Good	Excellent	Increased cohesive strength of the film can improve overall adhesion.
Thermal Stability	Softens significantly with heat	Maintains integrity at higher temperatures	The 3D network structure has a higher glass transition temperature (Tg) and resists thermal degradation.[9]

Application in Adhesives: The Case of Allyl 2-Cyanoacrylate

Standard cyanoacrylate adhesives (e.g., ethyl-2-cyanoacrylate or "super glue") are prized for their rapid, room-temperature curing via an anionic polymerization mechanism. However, the resulting thermoplastic polymer has a low glass transition temperature, leading to poor heat resistance, typically around 80°C.[9]

Replacing the ethyl group with an allyl group creates allyl 2-cyanoacrylate (allyl 2-CA), a monomer that enables a dual-curing system. This innovation dramatically improves the thermal performance of the adhesive.

Dual-Curing Mechanism

• Anionic Cure: Like other cyanoacrylates, allyl 2-CA undergoes rapid anionic polymerization upon contact with surface moisture, forming a strong initial bond at room temperature.

• Thermal Cure: The resulting polymer chains have pendant allyl groups. When the bonded joint is exposed to heat (e.g., 100-150°C), these allyl groups undergo a free-radical cross-linking reaction. This secondary cure transforms the thermoplastic adhesive into a thermoset, creating a three-dimensional network with vastly improved thermal and mechanical properties.[9]

Performance Data: Enhanced Thermal Resistance

A study comparing the bond strength of allyl 2-CA and ethyl 2-CA on steel substrates after thermal aging demonstrates the significant advantage of the dual-cure system.

Adhesive Type	Test Condition	Lap Shear Strength (MPa)	Reference
Ethyl 2-Cyanoacrylate	24 hr @ Room Temp	~18.0	[9]
After 24 hr @ 100°C	~4.0	[9]
After 24 hr @ 150°C	0 (Bond Failure)	[9]
Allyl 2-Cyanoacrylate	24 hr @ Room Temp	~17.5	[9]
After 24 hr @ 100°C	~19.0	[9]
After 24 hr @ 150°C	~12.0	[9]

The data clearly shows that while the initial bond strength is similar, the allyl 2-CA adhesive not only retains but slightly increases its strength after aging at 100°C and maintains significant strength at 150°C, a temperature at which the conventional adhesive completely fails.[9]

Experimental Protocols

Protocol: Formulation of an Allyl Crotonate-Modified Acrylic Coating

Objective: To prepare a simple thermoset acrylic coating formulation incorporating allyl crotonate as a cross-linking agent.

Materials:

• Methyl Methacrylate (MMA)

• Butyl Acrylate (BA)

• Allyl Crotonate

• Benzoyl Peroxide (BPO) or Azobisisobutyronitrile (AIBN) (Initiator)

• Toluene or Xylene (Solvent)

• Glass reactor with mechanical stirrer, reflux condenser, nitrogen inlet, and heating mantle.

Procedure:

• Reactor Setup: Assemble the glass reactor and ensure it is clean and dry. Purge the system with nitrogen for 15 minutes to create an inert atmosphere.

• Charge Solvent: Add 100 parts by weight of the chosen solvent to the reactor and begin stirring.

• Prepare Monomer Pre-mix: In a separate beaker, combine the monomers and initiator:

  • 60 parts MMA

  • 35 parts BA

  • 5 parts Allyl Crotonate

  • 1.5 parts BPO (or AIBN)

• Initiate Polymerization: Heat the solvent in the reactor to its reflux temperature (approx. 110°C for Toluene).

• Monomer Feed: Slowly add the monomer pre-mix to the reactor over a period of 2-3 hours using a dropping funnel. Maintain a steady reflux and constant stirring. Causality Note: A slow feed prevents an uncontrolled exothermic reaction and promotes the formation of a more uniform copolymer.

• Reaction Hold: After the feed is complete, hold the reaction at reflux for an additional 2-4 hours to ensure high monomer conversion.

• Cooling: Turn off the heat and allow the resulting polymer resin to cool to room temperature. The final product is a clear, viscous acrylic resin solution ready for performance evaluation.

Protocol: Performance Evaluation of a Coating Film

Objective: To apply and test the physical properties of the prepared coating.

Figure 3: Workflow for coating performance evaluation.

Protocol: Preparation and Testing of Adhesive Lap Shear Strength (Adapted from DIN 53281/68)

Objective: To measure and compare the thermal resistance of allyl 2-CA and ethyl 2-CA adhesives.[9]

Materials:

• Allyl 2-cyanoacrylate adhesive

• Ethyl 2-cyanoacrylate adhesive

• Steel coupons (e.g., 100mm x 25mm x 1.5mm)

• Solvent for degreasing (e.g., acetone or CH₂Cl₂)

• Fine-grit sandpaper

• Clamps or fixtures

• Tensile testing machine

• Air-circulating oven

Procedure:

• Substrate Preparation: Roughen the bonding area of the steel coupons with sandpaper. Degrease thoroughly with solvent and allow to dry completely.

• Adhesive Application: Apply a single drop of adhesive to one coupon.

• Joint Assembly: Immediately join the second coupon, creating an overlap area (e.g., 25mm x 12.5mm). Apply firm manual pressure for 60 seconds to set the bond. Causality Note: The 60-second press ensures the adhesive spreads thinly and the anionic polymerization initiates uniformly across the bond line.

• Initial Cure: Allow the assembled joints to cure at ambient conditions (20-22°C, 55-65% RH) for 24 hours.[9]

• Thermal Aging (for test groups): Place a subset of samples for each adhesive type into an air-circulating oven at specified temperatures (e.g., 100°C and 150°C) for 24 hours. After aging, allow them to cool back to room temperature in a desiccator.

• Tensile Testing: Place the specimen in the grips of a tensile testing machine. Pull the joint apart at a constant cross-head speed (e.g., 50 mm/min) until failure.[9] Record the maximum force.

• Calculate Strength: Lap Shear Strength (MPa) = Maximum Force (N) / Bond Area (mm²).

Safety and Handling

Allyl crotonate and related monomers require careful handling due to their chemical reactivity and potential health hazards.

• Hazards: Combustible liquid. Toxic if swallowed or in contact with skin. May cause skin and eye irritation.

• Handling: Work in a well-ventilated area or under a chemical fume hood.[10][11] Keep away from heat, sparks, and open flames.[12] Ground all equipment to prevent static discharge.[12]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[12]

• Storage: Store in a cool, well-ventilated place in a tightly closed container.[11][12] Store locked up.[10]

References

• Allyl crotonate. (n.d.). LookChem. Retrieved January 17, 2026, from [Link]

• Safety Data Sheet - Allyl chloroformate. (2023, September 27). Fisher Scientific. Retrieved January 17, 2026, from [Link]

• allyl crotonate prop-2-enyl (E)-but-2-enoate. (n.d.). The Good Scents Company. Retrieved January 17, 2026, from [Link]

• ALLYL CROTONATE. (n.d.). Global Substance Registration System (GSRS). Retrieved January 17, 2026, from [Link]

• Compound Allyl crotonate (FDB008776). (2010, April 8). FooDB. Retrieved January 17, 2026, from [Link]

• Polymerizable allyl anionic and nonionic emulsifier: synthesis and properties of its emulsion for architectural coating. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• allyl crotonate. (n.d.). FlavScents. Retrieved January 17, 2026, from [Link]

• Polymerisation of Allyl Compounds. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Assessment of the adhesive bond properties of allyl 2-cyanoacrylate. (n.d.). AFINITICA. Retrieved January 17, 2026, from [Link]

• Acrylic Polymer-Based Adhesives. (2008). Google Patents.
• Crotonate-containing copolymers, processes for their preparation and their use as thickeners in aqueous systems and as sizing agents. (1986). Google Patents.

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• 8. US4569965A - Crotonate-containing copolymers, processes for their preparation and their use as thickeners in aqueous systems and as sizing agents - Google Patents [patents.google.com]
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Application Note: High-Resolution 1H and 13C NMR Spectroscopic Analysis of Allyl Crotonate

Introduction: The Analytical Imperative for Unsaturated Esters

Allyl crotonate (prop-2-enyl (2E)-but-2-enoate) is a key bifunctional monomer utilized in polymer synthesis and as a precursor in fine chemical manufacturing. Its structure incorporates two distinct reactive centers: an electron-deficient double bond in the crotonate moiety and an electron-rich double bond in the allyl group.[1] The precise characterization of this molecule is paramount for ensuring reaction specificity, polymer integrity, and final product purity.

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive analytical technique for the unambiguous structural elucidation of small organic molecules like allyl crotonate.[2] It provides unparalleled insight into the molecular framework by mapping the chemical environment of each hydrogen (¹H) and carbon (¹³C) nucleus. This application note presents a comprehensive, field-proven protocol for the acquisition, processing, and interpretation of high-resolution 1D and 2D NMR data for allyl crotonate, designed for researchers and quality control scientists in the chemical and pharmaceutical industries.

Molecular Structure and Atom Numbering

A standardized atom numbering system is essential for unambiguous spectral assignment. The structure of allyl crotonate, C₇H₁₀O₂, is presented below.[3] The crotonate moiety is in the more stable trans (E) configuration.

Figure 1: Structure of Allyl Crotonate with Atom Numbering.

Predicted ¹H and ¹³C NMR Spectral Data

Prior to analysis, predicting the spectral features of the target molecule is a crucial step for validating experimental results. The following tables summarize the expected chemical shifts (δ) and coupling constants (J) for allyl crotonate in a standard solvent like CDCl₃. These predictions are based on established chemical shift databases and analysis of structurally similar compounds like ethyl crotonate.[4][5][6]

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Proton(s)	Label	Predicted δ (ppm)	Multiplicity	Coupling Constant(s) (Hz)	Rationale
3H	H3	1.88	Doublet of Doublets (dd)	³JH3-H4 ≈ 7.0 Hz, ⁴JH3-H2 ≈ 1.7 Hz	Methyl group coupled to H4 (vicinal) and H2 (allylic).[7]
2H	H6	4.58	Doublet of Triplets (dt)	³JH6-H7 ≈ 5.7 Hz, ⁴JH6-H8 ≈ 1.5 Hz	Methylene protons adjacent to ester oxygen, coupled to H7 (vicinal) and H8 protons (allylic).
1H	H2	5.82	Doublet of Quartets (dq)	³JH2-H4 ≈ 15.6 Hz, ⁴JH2-H3 ≈ 1.7 Hz	Vinylic proton α to carbonyl, showing large trans coupling to H4 and small allylic coupling to H3.
2H	H8	5.24, 5.33	Multiplet (m)	³JH8(cis)-H7 ≈ 10.4 Hz, ³JH8(trans)-H7 ≈ 17.2 Hz, ²JH8-H8' ≈ 1.5 Hz	Terminal vinylic protons, diastereotopic, showing geminal, cis, and trans couplings to H7.[8]
1H	H7	5.94	Multiplet (m)	Complex coupling	Vinylic proton coupled to H6 and the two H8 protons.

| 1H | H4 | 6.97 | Doublet of Quartets (dq) | ³JH4-H2 ≈ 15.6 Hz, ³JH4-H3 ≈ 7.0 Hz | Vinylic proton β to carbonyl, deshielded. Shows large trans coupling to H2 and vicinal coupling to H3. |

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃, Proton-Decoupled)

Carbon(s)	Label	Predicted δ (ppm)	Rationale
1C	C3	18.1	Aliphatic methyl carbon.
1C	C6	65.0	Allylic methylene carbon attached to the ester oxygen.
1C	C8	118.2	Terminal alkene carbon of the allyl group.
1C	C2	122.5	Vinylic carbon α to the carbonyl.
1C	C7	132.1	Vinylic carbon of the allyl group.
1C	C4	144.8	Vinylic carbon β to the carbonyl, highly deshielded.

| 1C | C1 | 166.2 | Carbonyl carbon of the ester. |

Experimental Protocol and Workflow

This section provides a detailed, step-by-step methodology for the NMR analysis of allyl crotonate. The workflow is designed to ensure high-quality, reproducible data.

Figure 2: Standard NMR Analysis Workflow.

Materials and Reagents

• Allyl Crotonate (≥99% purity)

• Deuterated Chloroform (CDCl₃, 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS)

• High-quality 5 mm NMR tubes (e.g., Wilmad 535-PP or equivalent)

• Glass Pasteur pipettes and bulbs

• Small vials for sample dissolution

• Glass wool or syringe filter (optional)

Protocol for Sample Preparation

The quality of the final spectrum is fundamentally dependent on meticulous sample preparation.[9] A homogeneous, particle-free solution is critical for achieving sharp, well-resolved peaks.

• For ¹H NMR Analysis: Accurately weigh 5-10 mg of allyl crotonate into a clean, dry vial.[10] This concentration provides an excellent signal-to-noise ratio while minimizing viscosity effects that can broaden lines.

• For ¹³C NMR Analysis: Accurately weigh 20-50 mg of allyl crotonate into a clean, dry vial. A higher concentration is required due to the low natural abundance (~1.1%) and smaller gyromagnetic ratio of the ¹³C nucleus.[10]

• Dissolution: Add approximately 0.6-0.7 mL of CDCl₃ with TMS to the vial.[9] CDCl₃ is an excellent solvent for nonpolar to moderately polar organic molecules and its residual proton signal (δ ≈ 7.26 ppm) rarely interferes with analyte peaks. The deuterium signal provides the field-frequency lock for the spectrometer.[11]

• Homogenization: Gently swirl or vortex the vial until the sample is completely dissolved. Visually inspect for any undissolved material.

• Filtration (if necessary): If any particulate matter is visible, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into the NMR tube. Suspended solids disrupt the magnetic field homogeneity, leading to poor shimming and broad spectral lines.[10]

• Transfer to NMR Tube: Carefully transfer the solution into a clean, high-quality NMR tube to a height of 4-5 cm (approximately 0.6-0.7 mL).[12] This sample height is optimal for positioning within the instrument's receiver coils.

• Capping and Labeling: Cap the tube securely to prevent solvent evaporation and label it clearly.

Protocol for NMR Data Acquisition

These parameters are for a typical 400 MHz spectrometer and may be adjusted based on the instrument used.

• Instrument Setup: Insert the sample into the spectrometer.

• Locking and Shimming: Lock onto the deuterium signal of CDCl₃. Perform automated or manual shimming to optimize the magnetic field homogeneity. This step is critical for achieving high resolution and sharp lineshapes.[11]

• ¹H NMR Acquisition:

  • Experiment: Standard 1D proton experiment.

  • Spectral Width: ~16 ppm (e.g., -2 to 14 ppm).

  • Number of Scans (NS): 8-16 scans. Allyl crotonate provides strong signals, so extensive signal averaging is not typically required.

  • Relaxation Delay (D1): 2-5 seconds. A sufficient delay ensures quantitative integration if needed.

  • Acquisition Time (AQ): ~3-4 seconds.

• ¹³C NMR Acquisition:

  • Experiment: Standard 1D proton-decoupled carbon experiment (e.g., zgpg30).

  • Spectral Width: ~240 ppm (e.g., -10 to 230 ppm).

  • Number of Scans (NS): 128-1024 scans. More scans are needed to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (D1): 2 seconds.

  • Acquisition Time (AQ): ~1-2 seconds.

Data Processing and Spectral Interpretation

• Processing: Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) to improve the signal-to-noise ratio. Perform a Fourier Transform, followed by automated or manual phase and baseline correction.

• Referencing: Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Reference the ¹³C spectrum to the CDCl₃ triplet center peak at 77.16 ppm.

• Assignment:

  • ¹H Spectrum: Correlate the chemical shifts, integrals, and multiplicities of the observed signals with the predicted data in Table 1. For example, the signal near 6.97 ppm should be a doublet of quartets, integrating to one proton, confirming its assignment to H4. The large ~15.6 Hz coupling constant confirms the trans geometry of the C2=C4 double bond.[8]

  • ¹³C Spectrum: Assign the seven distinct carbon signals based on the predicted chemical shifts in Table 2. The carbonyl carbon (C1) will be the most downfield signal (~166 ppm), while the methyl carbon (C3) will be the most upfield (~18 ppm).

• Advanced Analysis (Optional but Recommended):

  • DEPT-135: A Distortionless Enhancement by Polarization Transfer experiment can be run to differentiate carbon types. CH and CH₃ signals will appear as positive peaks, while CH₂ signals will be negative. Quaternary carbons (like C1) are absent.[4][13] This is invaluable for confirming the C6 (CH₂) and C8 (CH₂) assignments.

  • 2D COSY (Correlation Spectroscopy): This experiment reveals ¹H-¹H coupling networks. Cross-peaks will appear between protons that are spin-coupled (typically over 2-4 bonds). This will definitively link H2 with H4 and H3, and show the complete spin system of the allyl group (H6-H7-H8).[14]

  • 2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon it is directly attached to. It provides an unambiguous method to connect the ¹H and ¹³C assignments, confirming, for instance, that the proton at ~1.88 ppm (H3) is attached to the carbon at ~18.1 ppm (C3).[13][15]

Conclusion

This application note provides a robust and reliable protocol for the complete ¹H and ¹³C NMR analysis of allyl crotonate. By combining meticulous sample preparation with optimized acquisition parameters and a systematic approach to spectral interpretation, researchers can confidently verify the structure, confirm stereochemistry, and assess the purity of this important chemical intermediate. The inclusion of predicted spectral data serves as a benchmark for self-validation, ensuring the highest degree of scientific integrity in the analytical results. For complex mixtures or trace-level impurity analysis, the use of 2D NMR techniques like COSY and HSQC is strongly recommended for unequivocal structural assignment.

References

• Global Substance Registration System (GSRS). ALLYL CROTONATE . Available at: [Link]

• Royal Society of Chemistry. NMR spectroscopy of small molecules in solution . Nuclear Magnetic Resonance, Vol. 50. (2024). Available at: [Link]

• LookChem. Allyl crotonate . Available at: [Link]

• Fuloria, N. K., & Fuloria, S. Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy . Journal of Analytical & Bioanalytical Techniques. (2013). Available at: [Link]

• University of Leicester. NMR Sample Preparation . Available at: [Link]

• FooDB. Showing Compound Allyl crotonate (FDB008776) . Available at: [Link]

• Organomation. NMR Sample Preparation: The Complete Guide . Available at: [Link]

• Springer Nature Experiments. NMR Protocols and Methods . Available at: [Link]

• University of Missouri. Sample Preparation . NMR Facility. Available at: [Link]

• University of Wisconsin-Madison, Department of Chemistry. Spin-Spin Splitting: J-Coupling . Available at: [Link]

• Parker, W. O. How to Determine the Structure of Organic Molecules by NMR Spectroscopy: Example of DBU . ResearchGate. (2018). Available at: [Link]

• Iowa State University, Chemical Instrumentation Facility. NMR Sample Preparation . Available at: [Link]

• FlavScents. allyl crotonate . Available at: [Link]

• Human Metabolome Database. 1H NMR Spectrum (1D, 700 MHz, D2O, predicted) (HMDB0039581) . Available at: [Link]

• ResearchGate. Table 2. Experimental coupling constants (J/Hz) in the 1 H NMR spectra... . Available at: [Link]

• AZoM. An Introduction to NMR on Ethyl Crotonate Molecules . (2014). Available at: [Link]

• Magritek. Ethyl crotonate . Available at: [Link]

• The Good Scents Company. allyl crotonate . Available at: [Link]

• University of Wisconsin-Madison, Department of Chemistry. 13C NMR Chemical Shifts . Available at: [Link]

• All 'Bout Chemistry. Coupling Constant J & Factors Affecting it . YouTube. (2023). Available at: [Link]

• University of Wisconsin-Madison, Department of Chemistry. 1H NMR Chemical Shifts . Available at: [Link]

• University of Wisconsin-Madison, Department of Chemistry. 1H NMR Coupling Constants . Available at: [Link]

• Magritek. Ethyl crotonate . Available at: [Link]

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• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: A Researcher's Guide to the Overman Rearrangement of Allylic Alcohols

For the modern synthetic chemist, the ability to strategically introduce nitrogen-containing functional groups is paramount. Allylic amines, in particular, are key structural motifs in a vast array of natural products, pharmaceuticals, and advanced materials. The Overman rearrangement stands as a powerful and reliable method for the stereoselective conversion of readily available allylic alcohols into valuable allylic amines.[1] This application note provides an in-depth technical guide for researchers, scientists, and drug development professionals, offering not only detailed experimental protocols but also the underlying scientific principles and practical insights essential for successful execution and optimization.

Theoretical Framework: Understanding the Overman Rearrangement

The Overman rearrangement is a[2][2]-sigmatropic rearrangement of an allylic trichloroacetimidate, which is itself formed from an allylic alcohol.[3][4] This reaction can be viewed as a variation of the Claisen rearrangement, proceeding through a suprafacial, concerted, six-membered chair-like transition state.[5][6] A key thermodynamic driving force for this irreversible reaction is the formation of a stable amide bond.[5][6]

The overall transformation is a two-step process:

• Formation of the Allylic Trichloroacetimidate: The parent allylic alcohol reacts with trichloroacetonitrile in the presence of a catalytic amount of base to form the key trichloroacetimidate intermediate.[1]

• [2][2]-Sigmatropic Rearrangement: The allylic trichloroacetimidate then undergoes a rearrangement to yield the corresponding allylic trichloroacetamide. This product can be readily hydrolyzed to the primary allylic amine.

The rearrangement can be induced either thermally, typically requiring high temperatures, or catalytically with transition metal salts like those of palladium(II) or mercury(II), which allow for significantly milder reaction conditions.[1][3]

Reaction Mechanism

The accepted mechanism for the Overman rearrangement is as follows:

• Deprotonation: A catalytic amount of base deprotonates the allylic alcohol.

• Nucleophilic Attack: The resulting alkoxide attacks the electrophilic carbon of trichloroacetonitrile, forming a trichloroacetimidate anion.

• Protonation: This anion is protonated by the alcohol starting material, regenerating the alkoxide catalyst.

• Rearrangement: The allylic trichloroacetimidate undergoes a concerted[2][2]-sigmatropic rearrangement through a chair-like transition state to form the allylic trichloroacetamide.

Caption: The reaction mechanism of the Overman rearrangement.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the two key stages of the Overman rearrangement.

Protocol 1: Synthesis of the Allylic Trichloroacetimidate Intermediate

This protocol is a general procedure for the formation of the trichloroacetimidate from a generic allylic alcohol.

Materials:

• Allylic alcohol

• Trichloroacetonitrile (Cl₃CCN)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or Sodium Hydride (NaH)

• Anhydrous dichloromethane (DCM) or diethyl ether

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the allylic alcohol (1.0 eq).

• Solvent Addition: Dissolve the alcohol in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.

• Base Addition: Add a catalytic amount of a suitable base. For many substrates, 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (0.05-0.2 eq) is effective. Alternatively, for less reactive alcohols, a stoichiometric amount of a stronger base like sodium hydride (NaH) can be used.

• Addition of Trichloroacetonitrile: Cool the reaction mixture to 0 °C using an ice bath. Add trichloroacetonitrile (1.2-1.5 eq) dropwise via syringe. Caution: Trichloroacetonitrile is toxic and volatile; handle it in a well-ventilated fume hood.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC). The disappearance of the starting alcohol and the appearance of a new, less polar spot corresponding to the imidate indicates the reaction is proceeding.

• Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude trichloroacetimidate can often be used in the next step without further purification. If necessary, purify by flash column chromatography on silica gel.

Protocol 2: The Rearrangement Step - Thermal vs. Catalytic Conditions

The choice between thermal and catalytic rearrangement depends on the substrate's thermal stability and the desired stereoselectivity.

Method A: Thermal Rearrangement

This method is suitable for thermally stable substrates.

Materials:

• Allylic trichloroacetimidate

• High-boiling point solvent (e.g., toluene, xylene, or mesitylene)

Procedure:

• Reaction Setup: Dissolve the allylic trichloroacetimidate in a high-boiling point solvent in a round-bottom flask equipped with a reflux condenser under an inert atmosphere.

• Heating: Heat the reaction mixture to reflux (typically 110-140 °C).

• Reaction Monitoring: Monitor the reaction progress by TLC. The rearrangement is typically complete within a few hours.

• Workup and Purification: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the pure allylic trichloroacetamide.

Method B: Palladium(II)-Catalyzed Rearrangement

This is the preferred method for thermally sensitive substrates and for achieving high stereoselectivity.[7][8]

Materials:

• Allylic trichloroacetimidate

• Palladium(II) catalyst (e.g., bis(acetonitrile)palladium(II) chloride [PdCl₂(MeCN)₂] or palladium(II) chloride [PdCl₂])

• Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

Procedure:

• Reaction Setup: Dissolve the allylic trichloroacetimidate in an anhydrous solvent in a round-bottom flask under an inert atmosphere.

• Catalyst Addition: Add the palladium(II) catalyst (1-10 mol%).

• Reaction Conditions: Stir the reaction mixture at room temperature or slightly elevated temperatures (e.g., 40 °C).

• Reaction Monitoring: Monitor the reaction by TLC. Catalyzed rearrangements are often significantly faster than their thermal counterparts.

• Workup and Purification: Once the reaction is complete, concentrate the reaction mixture and purify the residue by flash column chromatography on silica gel.

Caption: General experimental workflow for the Overman rearrangement.

Data Presentation and Comparison

The choice between thermal and catalytic conditions is a critical decision in planning an Overman rearrangement. The following table summarizes the key differences to guide your selection.

Feature	Thermal Rearrangement	Palladium(II)-Catalyzed Rearrangement
Temperature	High (110-140 °C)	Mild (Room temperature to 40 °C)
Reaction Time	Generally longer	Significantly faster
Substrate Scope	Limited to thermally stable substrates	Broader, suitable for sensitive substrates
Stereoselectivity	Good, but can be lower for some substrates	Generally higher, especially with chiral ligands
Equipment	Standard reflux setup	Standard laboratory glassware
Cost	Lower (no catalyst cost)	Higher (cost of palladium catalyst)
Scalability	Can be challenging due to heat transfer	More readily scalable

Troubleshooting and Optimization

Even with robust protocols, challenges can arise. This section provides a guide to common issues and their solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low yield of imidate	Incomplete reaction; hydrolysis of the imidate.	Ensure strictly anhydrous conditions. Use a stronger base (e.g., NaH) for less reactive alcohols. Increase the equivalents of trichloroacetonitrile.
Low yield of rearranged product	Incomplete rearrangement; decomposition of starting material or product.	If using thermal conditions, consider switching to a milder, palladium-catalyzed protocol. Optimize the reaction temperature and time. For thermal reactions in industrial settings, consider flow chemistry to minimize decomposition.[9]
Formation of side products	Impurities in the starting material; side reactions like elimination or hydrolysis.	Purify the starting allylic alcohol. Ensure the reaction is run under an inert atmosphere to prevent oxidation. Minimize exposure to water and protic solvents.
Poor stereoselectivity	Inappropriate reaction conditions or catalyst.	For asymmetric synthesis, employ a chiral catalyst system. Optimize the solvent and temperature to enhance facial selectivity.
Reaction does not proceed	Inactive catalyst; sterically hindered substrate.	Use a freshly opened or purified catalyst. For hindered substrates, higher temperatures or a more active catalyst may be required. Consider alternative synthetic routes if the substrate is exceptionally challenging.

Conclusion

The Overman rearrangement is a versatile and powerful tool for the synthesis of allylic amines. By understanding the underlying mechanism and carefully selecting the reaction conditions, researchers can effectively utilize this transformation to access a wide range of valuable nitrogen-containing molecules. The protocols and troubleshooting guide provided in this application note serve as a comprehensive resource to enable the successful implementation and optimization of the Overman rearrangement in both academic and industrial research settings.

References

• NROChemistry. Overman Rearrangement. [Link]

• Wikipedia. Overman rearrangement. [Link]

• ResearchGate. The Overman rearrangement. Grey: general conditions and its use in.... [Link]

• SynArchive. Overman Rearrangement. [Link]

• Organic Chemistry Portal. Overman Rearrangement. [Link]

• YouTube. Overman Rearrangement. [Link]

• CARBOGEN AMCIS. Thermal Overman Rearrangement of a Glucal Derivative. [Link]

• Reddit. Overman help. [Link]

• Chem-Station. Overman Rearrangement. [Link]

• ResearchGate. Palladium(II)-catalysed Overman rearrangement of allylic alcohols. [Link]

• ResearchGate. Palladium(II)-catalysed Overman rearrangement of allylic alcohols. [Link]

• PMC. High-Valent Organometallic Copper and Palladium in Catalysis. [Link]

• PMC. Unusual Rearrangement-Remercuration Reactions of Allylic Silanols. [Link]

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• 9. Thermal Overman Rearrangement of a Glucal Derivative [carbogen-amcis.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in Allyl Crotonate Polymerization

Welcome to the technical support center for advanced polymer synthesis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of polymerizing sterically hindered monomers, specifically allyl crotonate. My goal is to provide you with not only troubleshooting solutions but also the underlying scientific principles to empower your experimental design and execution.

Introduction: The Challenge of Allyl Crotonate

Allyl crotonate is a monomer with significant potential for creating functional polymers, yet its polymerization is notoriously difficult. This difficulty arises from two primary sources:

• Steric Hindrance: The bulky allyl and crotonate groups physically obstruct the approach of propagating radical chains to the monomer's double bond, significantly lowering the rate of propagation.

• Degradative Chain Transfer: A prevalent issue with allyl monomers, where a propagating radical abstracts a hydrogen atom from the allyl group of another monomer.[1][2] This creates a highly stabilized, less reactive allylic radical, which is slow to re-initiate polymerization, effectively terminating the chain and drastically reducing the polymerization rate and final molecular weight.[1][2]

This guide will address common experimental failures and provide advanced strategies to overcome these intrinsic challenges.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the common issues encountered in the lab.

Q1: My conventional free-radical polymerization of allyl crotonate resulted in a very low yield of only oligomers. What is the primary cause and how can I fix it?

A1: The Root Cause and Strategic Solutions

The combination of severe steric hindrance and dominant degradative chain transfer is the most likely culprit.[1][2] In a conventional free-radical polymerization (FRP), the high concentration of radicals and the inherent reactivity of the allyl group favor termination reactions over propagation. The result is short polymer chains, or oligomers.

Troubleshooting Steps & Recommendations:

• Increase Initiator Concentration (with caution): While counterintuitive, increasing the initiator concentration can sometimes increase the overall conversion by generating a higher number of initial chains.[3] However, this will likely lead to even lower molecular weight polymers.[3] This approach is only recommended if oligomers are the desired product.

• Lower the Reaction Temperature: High temperatures can accelerate termination reactions.[4] By lowering the temperature, you can sometimes favor the propagation step. However, this will also slow down the overall reaction rate. Finding an optimal temperature is key.

• Transition to Controlled Radical Polymerization (CRP): This is the most effective solution. Techniques like Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization are designed to minimize termination reactions and control polymer growth.[5][6][7] RAFT introduces a mediating agent that keeps the concentration of active radicals low at any given time, suppressing degradative chain transfer and allowing for the synthesis of polymers with controlled molecular weights and narrow distributions.[6][8][9]

Q2: I'm trying to use RAFT polymerization for allyl crotonate, but the reaction is extremely slow and the molecular weight distribution is still broad. What am I doing wrong?

A2: Optimizing Your RAFT Polymerization

While RAFT is a powerful technique, its success with challenging monomers like allyl crotonate depends heavily on the careful selection of the RAFT agent and reaction conditions.

Causality & Key Considerations:

• RAFT Agent Selection: The choice of the RAFT agent is critical. The agent must be appropriate for the reactivity of the monomer. For sterically hindered monomers, a RAFT agent that provides a good balance between the addition and fragmentation steps is necessary.[10]

• Initiator-to-RAFT Agent Ratio: The ratio of the initiator to the RAFT agent influences the number of chains initiated and the overall control of the polymerization. An inappropriate ratio can lead to a loss of control.

• Solvent Choice: The solvent can influence the kinetics of the polymerization and the solubility of the resulting polymer.

Recommended Actions:

• Select a Highly Efficient RAFT Agent: For monomers like allyl crotonate, consider using dithiobenzoates or trithiocarbonates with a suitable leaving group that can efficiently re-initiate polymerization.

• Optimize the [Monomer]:[RAFT Agent]:[Initiator] Ratio: A good starting point for optimization is a ratio of[11]:[12]:[0.1-0.2]. This ensures that the number of polymer chains is primarily determined by the RAFT agent concentration.

• Solvent Screening: Test a range of solvents, from non-polar (e.g., toluene, dioxane) to more polar aprotic solvents (e.g., DMF, DMSO), to find one that optimizes both the polymerization rate and polymer solubility.

Visualizing the Problem: Degradative Chain Transfer

To understand why conventional methods fail, it's crucial to visualize the competing reaction pathways. The following diagram illustrates the desired propagation pathway versus the problematic degradative chain transfer.

Caption: Competing pathways in allyl crotonate polymerization.

Recommended Protocol: RAFT Polymerization of Allyl Crotonate

This protocol provides a robust starting point for achieving controlled polymerization of allyl crotonate.

Materials:

• Allyl Crotonate (monomer, purified)

• 2-Cyano-2-propyl dodecyl trithiocarbonate (RAFT Agent)

• Azobisisobutyronitrile (AIBN, initiator)

• Anhydrous 1,4-Dioxane (solvent)

• Schlenk flask and magnetic stir bar

• Nitrogen or Argon source

• Oil bath

Step-by-Step Methodology:

• Preparation: In a Schlenk flask, combine allyl crotonate (e.g., 100 equivalents), the RAFT agent (1 eq.), and AIBN (0.2 eq.).

• Solvent Addition: Add anhydrous 1,4-dioxane to achieve a desired monomer concentration (e.g., 2 M).

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit radical polymerization.

• Initiation: Place the sealed flask in a preheated oil bath at 70°C and begin stirring.

• Monitoring: Periodically take aliquots under an inert atmosphere to monitor monomer conversion (via ¹H NMR or GC) and polymer molecular weight and distribution (via GPC/SEC).

• Termination: Once the desired conversion is reached, quench the reaction by cooling it to room temperature and exposing it to air.

• Purification: Precipitate the polymer by adding the reaction mixture dropwise into a large excess of a non-solvent (e.g., cold methanol or hexane). Filter and dry the polymer under vacuum.

Data Summary: Comparing Polymerization Strategies

The following table summarizes the expected outcomes from different polymerization approaches for allyl crotonate.

Polymerization Method	Typical Molecular Weight (Mn)	Polydispersity Index (PDI)	Monomer Conversion	Key Limitation
Conventional FRP	Very Low (< 2,000 g/mol )	High (> 2.0)	Low (< 10%)	Dominant degradative chain transfer[1]
RAFT Polymerization	Controlled (5,000 - 50,000+ g/mol )	Low (1.1 - 1.5)	Moderate to High (30-90%)	Requires careful optimization of RAFT agent and conditions[10]
Anionic Polymerization	Not readily polymerized	-	Very Low	Side reactions with the ester group
Lewis Pair Polymerization	Can achieve high Mn (up to 161 kg/mol for methyl crotonate)	Variable	High	Requires specific Lewis acid/base pairs and stringent anhydrous conditions

Workflow for a Successful RAFT Polymerization Experiment

This diagram outlines the logical flow from experimental design to final polymer characterization.

Caption: Logical workflow for RAFT polymerization of allyl crotonate.

References

• A steric hindrance strategy facilitates direct arylation polymerization for the low-cost synthesis of polymer PBDBT-2F and its application in organic solar cells. RSC Publishing. Available from: [Link]

• Reversible addition fragmentation chain transfer polymerization of sterically hindered monomers: Toward well-defined rod/coil architectures. ResearchGate. Available from: [Link]

• Kinetic modeling study of the group-transfer polymerization of alkyl crotonates using a silicon Lewis acid catalyst. Polymer Chemistry (RSC Publishing). DOI:10.1039/D0PY00353K. Available from: [Link]

• Synthesis and characterization of poly(allyl methacrylate) obtained by free radical initiator. Journal of the Chilean Chemical Society. Available from: [Link]

• Reversing RAFT Polymerization: Near-Quantitative Monomer Generation Via a Catalyst-Free Depolymerization Approach. Journal of the American Chemical Society. Available from: [Link]

• Macromonomer formation by sterically hindered radical polymerization of methyl acrylate trimer at high temperature. ResearchGate. Available from: [Link]

• Catalytic Lewis Pair Polymerization of Renewable Methyl Crotonate to High-Molecular-Weight Polymers. ACS Publications. Available from: [Link]

• Synthesis and characterization of multi-allyl-functionalized polylactide and polyhydroxybutyrate polyurethane, and their cross-linking by copolymerization with 2-hydroxylethyl methacrylate. Dove Medical Press. Available from: [Link]

• Kinetics of Polymerization of Allyl Compounds. Kyoto University Research Information Repository. Available from: [Link]

• Synthesis and characterization of novel aliphatic polycarbonates bearing pendant allyl ether groups. ResearchGate. Available from: [Link]

• Bioapplications of RAFT Polymerization. Chemical Reviews (ACS Publications). Available from: [Link]

• What is Controlled Radical Polymerization? AZoM. Available from: [Link]

• Effect of Disyndiotacticity on the Glass Transition Temperature of Poly(ethyl crotonate)s Synthesized by Group-Transfer Polymerization Catalyzed by Organic Acids. Macromolecules (ACS Publications). Available from: [Link]

• The Effect of Initiators and Reaction Conditions on the Polymer Syntheses by Atom Transfer Radical Polymerization. ResearchGate. Available from: [Link]

• Controlled Polymerization. MDPI. Available from: [Link]

• Synthesis of strong polycations with improved biological properties. PubMed. Available from: [Link]

• Modeling degradative chain transfer in d-limonene/n-butyl methacrylate free-radical copolymerization. ResearchGate. Available from: [Link]

• Synthesis and Characterization of Chitosan-graft-Poly(N-Allyl Maleamic Acid) Hydrogel Membrane. ResearchGate. Available from: [Link]

• Chain Transfer to Solvent and Monomer in Early Transition Metal Catalyzed Olefin Polymerization: Mechanisms and Implications for Catalysis. MDPI. Available from: [Link]

• Reversible addition−fragmentation chain-transfer polymerization. Wikipedia. Available from: [Link]

• Influence of Initiator Concentration on the Polymerization Course of Methacrylate Bone Cement. PMC (NIH). Available from: [Link]

• Controlled/living radical polymerization : from synthesis to materials. Stony Brook University. Available from: [Link]

• Degenerative chain transfer. Wikipedia. Available from: [Link]

• The Effect of Allylic Sulfide-Mediated IrreversibleAddition-Fragment Chain Transfer on the EmulsionPolymerization Kinetics of Styrene. MDPI. Available from: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Influence of Initiator Concentration on the Polymerization Course of Methacrylate Bone Cement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic modeling study of the group-transfer polymerization of alkyl crotonates using a silicon Lewis acid catalyst - Polymer Chemistry (RSC Publishing) DOI:10.1039/D0PY00353K [pubs.rsc.org]
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• 9. Reversible addition−fragmentation chain-transfer polymerization - Wikipedia [en.wikipedia.org]
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• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Conditions for Allyl Crotonate Synthesis

Welcome to the technical support center for the synthesis of allyl crotonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common challenges encountered during this synthesis. Our approach is to not only offer solutions but to also provide the underlying scientific principles to empower you to optimize your reaction conditions effectively.

Foundational Principles of Allyl Crotonate Synthesis

Allyl crotonate is an α,β-unsaturated ester with applications in polymer chemistry and as a fragrance component.[1][2] Its synthesis is most commonly achieved via the Fischer-Speier esterification of crotonic acid with allyl alcohol, typically catalyzed by a strong acid.[3] The reaction is a reversible equilibrium, and achieving high yields necessitates a deep understanding of the reaction mechanism and careful control of the experimental parameters.

The Fischer-Speier Esterification Mechanism

The synthesis of allyl crotonate from crotonic acid and allyl alcohol is a classic example of Fischer-Speier esterification. The mechanism, catalyzed by a Brønsted acid like sulfuric acid, involves several key steps:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of crotonic acid, which significantly increases the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack by Allyl Alcohol: The lone pair of electrons on the oxygen of allyl alcohol attacks the now highly electrophilic carbonyl carbon, leading to the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group, reforming the carbonyl group.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final product, allyl crotonate.

To drive this equilibrium reaction towards the product side, Le Chatelier's principle is applied, either by using an excess of one of the reactants (typically the less expensive one) or by removing the water byproduct as it forms.[3]

Caption: Fischer Esterification Mechanism for Allyl Crotonate Synthesis.

Troubleshooting Guide & FAQs

This section addresses specific issues you might encounter during the synthesis of allyl crotonate in a question-and-answer format.

Low Reaction Yield

Question: My reaction yield for allyl crotonate synthesis is consistently low, even with an acid catalyst. What are the likely causes and how can I improve it?

Answer: Low yields in Fischer esterification are a common problem and can usually be traced back to a few key factors.[4] Let's break down the potential issues and their solutions.

Initial Diagnostic Checks:

• Purity of Starting Materials: Impurities in your crotonic acid or allyl alcohol can inhibit the reaction or lead to side products. Ensure your starting materials are of high purity. Crotonic acid can be purified by recrystallization, while allyl alcohol can be distilled.

• Water Content: The presence of water in your reactants or solvent will shift the equilibrium back towards the starting materials, reducing your yield. Use anhydrous solvents and ensure your glassware is thoroughly dried.[5]

• Catalyst Activity: If you are using a solid catalyst, ensure it is activated and has not been poisoned. For liquid acid catalysts, ensure they have not been diluted over time.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yield in allyl crotonate synthesis.

Strategies for Yield Improvement:

• Shifting the Equilibrium:

  • Reactant Stoichiometry: Use a molar excess of one of the reactants. Since allyl alcohol is generally less expensive and easier to remove than crotonic acid, using a 1.5 to 3-fold molar excess of allyl alcohol is a common strategy.

  • Water Removal: The most effective way to drive the reaction to completion is by removing water as it is formed. This is typically achieved through azeotropic distillation using a Dean-Stark apparatus with a suitable solvent like toluene or cyclohexane.[6]

• Optimizing Reaction Conditions:

  • Temperature: The reaction is typically conducted at the reflux temperature of the solvent. For a toluene-based azeotropic distillation, this would be around 110-120°C. A patent for a similar process suggests a temperature range of 120-140°C.[7]

  • Catalyst Loading: For homogeneous catalysts like sulfuric acid or p-toluenesulfonic acid (p-TsOH), a loading of 1-5 mol% relative to the limiting reagent is generally sufficient. Excessive catalyst can lead to side reactions.

Side Reactions and Impurities

Question: I'm observing significant byproducts in my reaction mixture. What are the likely side reactions and how can I minimize them?

Answer: Several side reactions can occur during the synthesis of allyl crotonate, leading to impurities and a decrease in yield.

Common Side Reactions:

• Polymerization: Both allyl alcohol and crotonic acid (and the resulting allyl crotonate) contain double bonds and can undergo polymerization, especially at elevated temperatures and in the presence of acid catalysts.

• Ether Formation: Allyl alcohol can undergo acid-catalyzed self-condensation to form diallyl ether.

• Isomerization: The trans double bond of crotonic acid can isomerize to the cis form, which may have different reactivity and physical properties, complicating purification.[8]

Strategies to Minimize Side Reactions:

• Use of Polymerization Inhibitors: Adding a small amount of a radical scavenger like hydroquinone or phenothiazine to the reaction mixture can effectively suppress polymerization.

• Controlled Temperature: Avoid excessive heating. While a high temperature is needed to drive the reaction, prolonged exposure to very high temperatures can promote side reactions.

• Choice of Catalyst: While strong mineral acids are effective, they can also be harsh and promote side reactions. Consider using a milder, solid acid catalyst.

Catalyst Selection

Question: What is the best catalyst for allyl crotonate synthesis?

Answer: The "best" catalyst depends on your specific needs regarding yield, purity, cost, and environmental considerations. Here is a comparison of common catalyst types:

Catalyst Type	Catalyst Example	Reaction Yield (%)	Selectivity (%)	Reaction Conditions	Key Advantages	Key Disadvantages
Homogeneous	Sulfuric Acid (H₂SO₄)	~85-95%	High	70-120°C, atmospheric pressure	High reaction rates, readily available, low cost.[9]	Difficult to separate from the product, corrosive, generates acidic waste.[9]
Heterogeneous	Amberlyst-15 (Sulfonated Resin)	~80-90%	High	80-120°C, atmospheric pressure	Easily separable and recyclable, less corrosive, environmentally benign.[10][11]	Lower reaction rates compared to homogeneous catalysts, potential for catalyst deactivation.
Biocatalyst	Immobilized Lipase	>90%	Very High	40-60°C, atmospheric pressure	High selectivity, mild reaction conditions, environmentally friendly.	Higher cost, longer reaction times, potential for enzyme denaturation.[12]

Recommendation:

• For lab-scale synthesis where high yield is prioritized and purification is straightforward , a homogeneous catalyst like p-TsOH is a good choice.

• For larger-scale or industrial applications where catalyst reusability and environmental impact are important , a heterogeneous catalyst like Amberlyst-15 is recommended.[10]

• For synthesis of high-purity allyl crotonate for applications in pharmaceuticals or fine chemicals , an enzymatic catalyst is an excellent, albeit more expensive, option.

Purification Challenges

Question: I'm having difficulty purifying my crude allyl crotonate. What is the best purification method?

Answer: The purification of allyl crotonate requires careful consideration of the physical properties of the product and potential impurities.

Standard Work-up Procedure:

• Neutralization: After the reaction is complete, cool the mixture and wash it with a saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Aqueous Washes: Wash the organic layer with water and then with brine to remove any remaining water-soluble impurities.

• Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium sulfate.

• Solvent Removal: Remove the solvent using a rotary evaporator.

Purification by Fractional Distillation:

Fractional distillation is the most common method for purifying allyl crotonate.[13][14][15]

• Boiling Point: Allyl crotonate has a boiling point of approximately 149-151°C.

• Potential Contaminants:

  • Allyl alcohol (b.p. 97°C)

  • Diallyl ether (b.p. 94°C)

  • Unreacted crotonic acid (b.p. 185°C)

• Procedure: A fractional distillation column (e.g., a Vigreux column) is necessary to achieve good separation of components with close boiling points.[15] Collect the fraction that distills at the boiling point of allyl crotonate.

Troubleshooting Purification:

• Emulsion Formation during Work-up: If an emulsion forms during the washing steps, adding more brine can help to break it.

• Product Loss during Distillation: Allyl crotonate can polymerize at high temperatures. Consider performing the distillation under reduced pressure to lower the boiling point and minimize thermal decomposition.

Reaction Monitoring

Question: How can I effectively monitor the progress of my allyl crotonate synthesis?

Answer: Monitoring the reaction progress is crucial for optimizing reaction time and maximizing yield. Several analytical techniques can be employed.[16][17]

Analytical Technique	Information Provided	Advantages	Disadvantages
Thin-Layer Chromatography (TLC)	Qualitative monitoring of the disappearance of starting materials and the appearance of the product.	Simple, fast, and inexpensive.	Not quantitative.
Gas Chromatography (GC)	Quantitative analysis of the reaction mixture, allowing for the determination of conversion and yield.	Highly quantitative and can separate volatile components.	Requires sampling and sample preparation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation of the product and quantitative analysis of the reaction mixture.	Provides detailed structural information and is quantitative.[16]	Higher cost and requires more expertise.

Recommended Protocol for Reaction Monitoring:

For routine synthesis, TLC is a quick and effective way to monitor the reaction. A more rigorous approach for optimization studies would involve taking aliquots from the reaction mixture at regular intervals and analyzing them by GC to obtain a reaction profile.

Detailed Experimental Protocols

Protocol 1: Fischer Esterification with Homogeneous Catalyst and Azeotropic Water Removal

This protocol is a standard lab-scale synthesis designed for high yield.

Materials:

• Crotonic acid (1.0 eq)

• Allyl alcohol (2.0 eq)

• p-Toluenesulfonic acid monohydrate (0.02 eq)

• Toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Apparatus:

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add crotonic acid, allyl alcohol, and toluene.

• Add the p-toluenesulfonic acid monohydrate to the flask.

• Assemble the Dean-Stark apparatus and condenser.

• Heat the mixture to a vigorous reflux. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap.

• Continue refluxing until no more water collects in the trap (typically 4-8 hours).

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate solution, followed by water, and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene by rotary evaporation.

• Purify the crude product by fractional distillation under atmospheric or reduced pressure.

Protocol 2: Esterification with a Heterogeneous Catalyst

This protocol is suitable for a more environmentally friendly synthesis with easier catalyst removal.

Materials:

• Crotonic acid (1.0 eq)

• Allyl alcohol (1.5 eq)

• Amberlyst-15 (10 wt% of crotonic acid)

• Toluene

Procedure:

• Combine crotonic acid, allyl alcohol, Amberlyst-15, and toluene in a round-bottom flask equipped for azeotropic distillation.

• Proceed with the reaction as described in Protocol 1 (steps 4-5).

• After cooling, filter the reaction mixture to remove the Amberlyst-15 catalyst. The catalyst can be washed with toluene and dried for reuse.

• Work up the filtrate as described in Protocol 1 (steps 7-9).

References

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• Google Patents. (n.d.). US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters.

• The Good Scents Company. (n.d.). allyl crotonate prop-2-enyl (E)-but-2-enoate. Retrieved from [Link]

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• DSpace@MIT. (2014). Development of a Multi-Step Synthesis and Workup Sequence for an Integrated, Continuous Manufacturing Process of a Pharmaceutical. Retrieved from [Link]

• Reddit. (2020). My first synthesis was not as efficient as I had hoped. 16% yield. Retrieved from [Link]

• MDPI. (n.d.). Technological Aspects of Highly Selective Synthesis of Allyloxyalcohols—New, Greener, Productive Methods. Retrieved from [Link]

• Physics Forums. (2007). Synthesis of Allyl Hexanoate: Challenges and Strategies. Retrieved from [Link]

• ResearchGate. (2014). What will be the best way to remove traces of crotonic acid present in the crotonaldehyde?. Retrieved from [Link]

• FooDB. (2010). Showing Compound Allyl crotonate (FDB008776). Retrieved from [Link]

• ResearchGate. (n.d.). Kinetics of the Esterification of Crotonic Acid with Octyl, Decyl, or Dodecyl Alcohol. Retrieved from [Link]

• MDPI. (n.d.). Heterogeneous Iron-Based Catalysts for Organic Transformation Reactions: A Brief Overview. Retrieved from [Link]

• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Retrieved from [Link]

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• National Library of Medicine. (n.d.). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. Retrieved from [Link]

• National Library of Medicine. (n.d.). Emergent Organoboron Acid Catalysts. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of different catalysts for reduction esterification of cinnamaldehyde with ethanol in ionic liquids. Retrieved from [Link]

• Chemcess. (n.d.). Crotonic Acid: Properties, Reactions, Production And Uses. Retrieved from [Link]

• MDPI. (2024). Heterogeneous Catalysts for Petrochemical Synthesis and Oil Refining, 2nd Edition. Retrieved from [Link]

• ACS Publications. (2019). Group-Transfer Polymerization of Various Crotonates Using Organic Acid Catalysts. Retrieved from [Link]

• Wiley. (n.d.). ANALYTICAL METHODS FOR THERAPEUTIC DRUG MONITORING AND TOXICOLOGY. Retrieved from [Link]

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Inhibiting side reactions during allyl crotonate polymerization

Welcome to the technical support center for allyl crotonate polymerization. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs). Our goal is to equip you with the knowledge to overcome common challenges and inhibit side reactions during your experiments, ensuring the synthesis of well-defined polymers.

Introduction: The Challenges of Allyl Crotonate Polymerization

Allyl crotonate is a bifunctional monomer with two distinct polymerizable double bonds: a highly reactive allyl group and a less reactive, sterically hindered crotonate group. This unique structure presents both opportunities for novel polymer architectures and significant challenges in controlling the polymerization process. The primary hurdles stem from a prevalence of side reactions that can lead to low molecular weights, broad molecular weight distributions, and even complete inhibition of polymerization. This guide will provide detailed strategies to mitigate these issues.

Part 1: Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific problems you may encounter during the polymerization of allyl crotonate.

Issue 1: Low Monomer Conversion and/or Slow Polymerization Rate

Question: My allyl crotonate polymerization is proceeding very slowly or has stalled at a low conversion. What are the likely causes and how can I improve the reaction kinetics?

Answer: This is a classic and frequently encountered issue, primarily due to degradative chain transfer , a phenomenon particularly prevalent in the polymerization of allylic monomers.[1]

• The Causality: The propagating radical, instead of adding to a monomer, abstracts a hydrogen atom from the allylic position of an allyl crotonate monomer. This terminates the growing polymer chain and forms a resonance-stabilized allylic radical.[2] This new radical is significantly less reactive and is slow to reinitiate a new polymer chain, thus drastically reducing the overall rate of polymerization.[3]

Troubleshooting Steps:

• Increase Initiator Concentration: A higher concentration of the initiator will generate a greater number of primary radicals.[1] This increases the probability of initiating new polymer chains, which can help to compensate for the chains terminated by degradative chain transfer. However, be mindful that this approach will likely result in a lower average molecular weight of the final polymer.[1]

• Elevate Reaction Temperature: Increasing the reaction temperature can enhance the rates of both initiation and propagation. It is important to note that the rate of chain transfer may also increase with temperature. Therefore, an optimal temperature must be determined experimentally for your specific monomer/initiator system.[1]

• Choose an Appropriate Initiator: The choice of initiator is critical. Azo initiators, such as AIBN, are often preferred as they are less prone to induced decomposition compared to some peroxide initiators.[] The rate of decomposition of the initiator should be appropriate for the chosen reaction temperature to ensure a steady supply of radicals.

Issue 2: Low Molecular Weight and Broad Polydispersity

Question: The poly(allyl crotonate) I've synthesized has a very low molecular weight and a broad molecular weight distribution (high PDI). How can I achieve higher molecular weights and better control over the polymer architecture?

Answer: Low molecular weight is a direct consequence of the aforementioned degradative chain transfer.[1] Broad polydispersity indicates a lack of control over the polymerization process, with multiple termination and transfer events occurring.

Troubleshooting Steps:

• Employ Controlled Radical Polymerization (CRP) Techniques: Techniques like Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization can provide significantly better control over the polymerization of challenging monomers.[5] By introducing a chain transfer agent, a dynamic equilibrium is established between active and dormant species, minimizing irreversible termination reactions.[6][7]

• Consider Alternative Polymerization Mechanisms: Due to the challenges with radical polymerization, exploring other mechanisms can be highly effective for crotonates.

  • Group Transfer Polymerization (GTP): GTP, often catalyzed by organic acids or silicon Lewis acids, has been successfully used to polymerize various alkyl crotonates, yielding polymers with narrow molecular weight distributions.[8][9]

  • Lewis Pair Polymerization (LPP): This technique has been shown to effectively polymerize methyl crotonate to high molecular weights.[10]

• Monomer Purity and Stoichiometry: For any polymerization, ensuring the high purity of monomers and precise stoichiometry of reactants is crucial for achieving the desired molecular weight.[11]

Issue 3: Polymerization is Completely Inhibited

Question: I've set up my allyl crotonate polymerization, but no polymer is forming. What could be causing this complete inhibition?

Answer: Complete inhibition is often caused by the presence of oxygen or other inhibitory substances in the reaction mixture.

• The Causality of Oxygen Inhibition: Molecular oxygen is a diradical in its ground state and readily reacts with the propagating radicals to form peroxy radicals.[12][13] These peroxy radicals are generally unreactive towards further polymerization and can lead to the complete cessation of the reaction.[14][15] Oxygen can act as an inhibitor, completely halting the polymerization until it is consumed.[13]

Troubleshooting Steps:

• Rigorous Deoxygenation: It is imperative to remove all dissolved oxygen from the reaction mixture prior to initiation. This can be achieved by:

  • Purging with an Inert Gas: Bubbling a stream of an inert gas, such as high-purity argon or nitrogen, through the monomer and solvent mixture for an extended period (e.g., 30-60 minutes).

  • Freeze-Pump-Thaw Cycles: This is a more rigorous method for removing dissolved gases. The reaction mixture is frozen in liquid nitrogen, subjected to a high vacuum to remove gases, and then thawed. This cycle is typically repeated three times.

• Use of Polymerization Inhibitor Removers: Commercial monomers are often supplied with added inhibitors (e.g., hydroquinone) to prevent spontaneous polymerization during storage.[] These must be removed before use, typically by passing the monomer through a column of a suitable inhibitor remover (e.g., activated alumina).

• Ensure Purity of All Reagents: Impurities in the solvent or other reagents can also act as inhibitors. Always use high-purity, freshly distilled solvents.

Issue 4: Gelation or Cross-linking Occurs During Polymerization

Question: My polymerization reaction has resulted in an insoluble gel. How can I prevent this cross-linking?

Answer: Gelation occurs when polymer chains become cross-linked to form a network structure. In the case of allyl crotonate, this can happen due to the presence of two polymerizable double bonds.

Troubleshooting Steps:

• Control Monomer Conversion: Gelation is more likely to occur at higher monomer conversions. Consider stopping the polymerization at a lower conversion before the gel point is reached.

• Adjust Monomer Concentration: Intramolecular cyclization is favored at lower monomer concentrations, which can reduce the number of pendant double bonds available for intermolecular cross-linking.[17] Conversely, very high concentrations might promote intermolecular reactions. An optimal concentration range should be sought.

• Copolymerization: Copolymerizing allyl crotonate with a monofunctional monomer can reduce the overall functionality of the system and delay the onset of gelation. The choice of comonomer and its reactivity ratio with allyl crotonate will be important considerations.[18]

Part 2: Experimental Protocols & Data

Protocol 1: General Procedure for Free-Radical Polymerization of Allyl Crotonate under Inert Atmosphere

This protocol provides a starting point for the free-radical polymerization of allyl crotonate, with a focus on minimizing side reactions.

Materials:

• Allyl crotonate (inhibitor removed)

• Toluene (anhydrous)

• Azobisisobutyronitrile (AIBN) (recrystallized)

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Oil bath with temperature controller

Procedure:

• Place a magnetic stir bar in a Schlenk flask and dry it under vacuum with gentle heating.

• Allow the flask to cool to room temperature under an argon atmosphere.

• Add allyl crotonate (e.g., 5 g) and anhydrous toluene (e.g., 10 mL) to the flask via syringe.

• Deoxygenate the solution by performing three freeze-pump-thaw cycles.

• After the final thaw, backfill the flask with argon.

• In a separate vial, dissolve AIBN (e.g., 0.05 g) in a small amount of deoxygenated toluene.

• Heat the monomer solution to the desired reaction temperature (e.g., 70 °C) in the oil bath with stirring.

• Inject the AIBN solution into the reaction flask to initiate the polymerization.

• Allow the reaction to proceed for the desired time (e.g., 24 hours).

• To quench the reaction, cool the flask in an ice bath and expose it to air.

• Precipitate the polymer by slowly adding the reaction mixture to a large volume of a non-solvent (e.g., cold methanol).

• Collect the polymer by filtration, wash with fresh non-solvent, and dry under vacuum to a constant weight.

Data Interpretation: Characterizing Your Polymer

Proper characterization is essential to understand the success of your polymerization and the extent to which side reactions have been inhibited.

Analytical Technique	Information Obtained	Interpretation for Allyl Crotonate Polymerization
Gel Permeation Chromatography (GPC) [19]	* Number-average molecular weight (Mn) * Weight-average molecular weight (Mw) * Polydispersity index (PDI = Mw/Mn)	A higher Mn indicates less chain transfer. A PDI close to 1.0 (for controlled polymerizations) or lower values in general suggest better control over the polymerization.
Nuclear Magnetic Resonance (NMR) Spectroscopy [19]	* Chemical structure confirmation * Monomer conversion * Polymer microstructure (tacticity)	¹H and ¹³C NMR can confirm the polymer structure and the presence of unreacted double bonds. The ratio of integrated signals from the polymer backbone to the monomer can be used to calculate conversion.
Fourier-Transform Infrared (FTIR) Spectroscopy [19]	* Presence of functional groups	Can be used to monitor the disappearance of the C=C double bond stretching vibrations of the monomer and the appearance of the polymer backbone signals.
Mass Spectrometry (MS) [19]	* Molecular weight of oligomers * End-group analysis	Can provide detailed information on the structure of low molecular weight species and help to elucidate initiation and termination mechanisms.

Part 3: Visualizing Reaction Pathways

The following diagrams illustrate the key reaction pathways in allyl crotonate polymerization.

Diagram 1: Key Pathways in Radical Polymerization of Allyl Crotonate

Caption: Competing reaction pathways in allyl crotonate radical polymerization.

Diagram 2: Troubleshooting Logic Flowchart

Sources

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Purification techniques for allyl crotonate post-synthesis

Welcome to the Technical Support Center for the post-synthesis purification of allyl crotonate. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth troubleshooting and frequently asked questions (FAQs) to address challenges encountered during the purification of this versatile ester. Our focus is on providing practical, experience-driven advice to ensure the high purity of your final product.

Introduction: The Challenge of Purity

Allyl crotonate, a valuable building block in organic synthesis, is commonly prepared via Fischer esterification of crotonic acid with allyl alcohol or through transesterification reactions.[1][2] While the synthesis may appear straightforward, achieving high purity can be challenging due to the presence of unreacted starting materials, byproducts, and isomeric impurities. This guide provides a systematic approach to troubleshooting common purification issues, ensuring a final product that meets rigorous quality standards.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude allyl crotonate sample?

A1: The primary impurities depend on the synthetic route but typically include:

• Unreacted Starting Materials: Crotonic acid and allyl alcohol are common contaminants.

• Byproducts: Diallyl ether can form as a byproduct during acid-catalyzed esterification.

• Isomeric Impurities: While the trans-(E)-isomer is generally desired, the cis-(Z)-isomer of allyl crotonate may also be present.

• Solvent Residues: Solvents used as water entrainers, such as toluene or benzene, may remain.[3]

• Catalyst Residues: Acid catalysts like sulfuric acid or p-toluenesulfonic acid need to be removed.

Q2: My crude product is acidic. How do I neutralize it before distillation?

A2: An acidic crude product, likely due to residual crotonic acid or the acid catalyst, should be neutralized to prevent product degradation during heating. This is typically achieved through a liquid-liquid extraction workup. Washing the organic layer with a mild base, such as a saturated sodium bicarbonate (NaHCO₃) solution, is effective.[4] The bicarbonate reacts with the acid to form a salt, which is soluble in the aqueous phase and can be separated.

Q3: I'm observing a broad boiling point range during distillation. What could be the cause?

A3: A broad boiling point range is a strong indicator of impurities. The presence of lower-boiling components like residual allyl alcohol or azeotropes, or higher-boiling impurities such as unreacted crotonic acid, can lead to this observation. It is crucial to perform an effective workup to remove these impurities before attempting distillation.

Q4: How can I confirm the purity of my final allyl crotonate product?

A4: A combination of analytical techniques is recommended for comprehensive purity assessment:

• Gas Chromatography (GC): Ideal for determining the percentage of volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify impurities.

• Infrared (IR) Spectroscopy: Can confirm the presence of the ester functional group and the absence of hydroxyl groups from starting materials.

• High-Performance Liquid Chromatography (HPLC): Useful for separating non-volatile impurities and isomers.[][6]

Troubleshooting Guide: Common Purification Issues and Solutions

This section addresses specific problems you might encounter during the purification of allyl crotonate and provides actionable solutions.

Issue 1: Poor Separation During Liquid-Liquid Extraction

Symptom: Formation of an emulsion (a stable layer between the organic and aqueous phases) that does not separate easily.

Causality: Emulsions are often caused by the presence of acidic impurities that act as surfactants, or by vigorous shaking.

Solutions:

• Break the Emulsion:

  • Allow the separatory funnel to stand undisturbed for a longer period.

  • Gently swirl the funnel instead of vigorous shaking.

  • Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer, which can help break the emulsion.

• Filtration: In persistent cases, passing the mixture through a pad of Celite or glass wool can help to break the emulsion.

Issue 2: Low Yield After Distillation

Symptom: The amount of purified allyl crotonate recovered after distillation is significantly lower than expected.

Causality:

• Incomplete Reaction: The initial synthesis may not have gone to completion.

• Product Loss During Workup: Aggressive extraction or washing steps can lead to loss of product.

• Decomposition: Overheating during distillation can cause decomposition of the ester. Allyl compounds can be heat-sensitive.

• Inefficient Fraction Collection: Poor separation of fractions can lead to discarding product with impurities.

Solutions:

• Optimize Reaction: Ensure the initial reaction has gone to completion using TLC or GC analysis before starting the workup.

• Gentle Workup: Avoid overly vigorous shaking during extractions.

• Vacuum Distillation: Distilling under reduced pressure will lower the boiling point and minimize the risk of thermal decomposition.

• Fractional Distillation: For closer boiling impurities, a fractional distillation column will provide better separation.

Issue 3: Contamination with Geometric Isomers

Symptom: Analytical data (e.g., NMR or GC) shows the presence of both E and Z isomers of allyl crotonate.

Causality: The starting crotonic acid may have contained a mixture of isomers, or isomerization may have occurred during the reaction or workup, particularly if harsh acidic or basic conditions were used.

Solutions:

• Flash Chromatography: This is often the most effective method for separating geometric isomers that are difficult to separate by distillation.[7] A non-polar eluent system, such as a mixture of hexanes and ethyl acetate, is typically used.

• High-Performance Liquid Chromatography (HPLC): For very difficult separations, preparative HPLC can provide high-resolution separation.[7]

Experimental Protocols

Protocol 1: Standard Liquid-Liquid Extraction Workup

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of a suitable organic solvent (e.g., diethyl ether or ethyl acetate) if the reaction was run neat.

• Wash the organic layer sequentially with:

  • Saturated sodium bicarbonate (NaHCO₃) solution to neutralize acids.

  • Water to remove water-soluble impurities.

  • Brine (saturated NaCl solution) to aid in drying the organic layer.

• Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Filter off the drying agent and concentrate the organic solvent using a rotary evaporator.

Protocol 2: Fractional Vacuum Distillation

• Set up a fractional distillation apparatus with a Vigreux or packed column.

• Ensure all glassware is dry.

• Place the crude, dried allyl crotonate in the distillation flask with a few boiling chips or a magnetic stir bar.

• Slowly apply vacuum and begin heating the distillation flask gently.

• Collect and discard any initial low-boiling fractions (forerun), which may contain residual solvent or allyl alcohol.

• Collect the main fraction at the expected boiling point of allyl crotonate under the applied pressure.

• Stop the distillation before the flask is completely dry to prevent the formation of peroxides and potential decomposition of the residue.

Protocol 3: Flash Column Chromatography

• Select a Solvent System: Use thin-layer chromatography (TLC) to determine an appropriate solvent system. A good starting point for allyl crotonate is a mixture of hexanes and ethyl acetate (e.g., 95:5 or 90:10 v/v).

• Pack the Column: Pack a glass column with silica gel using the chosen eluent.

• Load the Sample: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel.

• Elute: Begin running the column with the eluent, collecting fractions in test tubes.

• Monitor Fractions: Monitor the collected fractions by TLC to identify those containing the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator.

Visualization of Purification Workflow

Caption: A typical workflow for the purification of allyl crotonate.

Quantitative Data Summary

Technique	Purpose	Key Parameters	Expected Outcome
Liquid-Liquid Extraction	Neutralization and removal of water-soluble impurities.	Washing with NaHCO₃, water, and brine.	A neutral, drier organic solution of crude product.
Fractional Vacuum Distillation	Separation based on boiling point.	Pressure, temperature, column efficiency.	Separation of allyl crotonate from lower and higher boiling impurities.
Flash Chromatography	Separation based on polarity.	Silica gel stationary phase, hexane/ethyl acetate mobile phase.	Separation of geometric isomers and close-boiling impurities.

Safety Precautions

Allyl crotonate and its precursors are hazardous materials. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8][9] Allyl compounds can be lachrymatory and toxic.[10][11] Handle all chemicals with care and consult the Safety Data Sheet (SDS) before use.

References

• Vertex AI Search. (n.d.). SAFETY DATA SHEET.
• Fisher Scientific. (2024, February 10). SAFETY DATA SHEET - Methyl crotonate.
• BenchChem. (2025, December). Technical Support Center: Isomer Separation in Crotonate Synthesis.
• The Perfumers Apprentice. (2016, August 1). 500007 ALLYL CAPROATE FCC SAFETY DATA SHEET.
• SDS US. (2015, December 29). 500506 allyl caproate natural safety data sheet.
• Google Patents. (n.d.). Process for the preparation of alkylcarboxylic allyl esters.
• Google Patents. (n.d.). Process for the production of allyl esters.
• BOC Sciences. (n.d.). Analytical Services for Purity Determination.
• New PET Radiopharmaceuticals: Challenges in the Development of Analytical Methods. (n.d.).
• BenchChem. (n.d.). Synthesis of Heptyl Crotonate from Crotonic Acid: A Technical Guide.
• Organic Syntheses Procedure. (n.d.). ETHYL β-ANILINOCROTONATE.

Sources

• 1. US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google Patents [patents.google.com]
• 2. US3784578A - Process for the production of allyl esters - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.de [fishersci.de]
• 10. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 11. vigon.com [vigon.com]

Troubleshooting low yield in allyl crotonate copolymerization

Welcome to the technical support center for allyl crotonate copolymerization. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this specific polymerization. As a senior application scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions in your experiments. The information herein is grounded in established principles of polymer chemistry and supported by relevant literature.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here, we address the most pressing issues encountered during the free-radical copolymerization of allyl crotonate, a process known for its unique challenges.

Question 1: Why is the overall yield of my allyl crotonate copolymerization consistently low?

Low monomer conversion is the most frequently reported issue in allyl and crotonate polymerizations. This is not necessarily a failure of your experimental setup but is often rooted in the inherent chemical properties of the monomers themselves.

Core Scientific Reason: Degradative Chain Transfer

Allyl monomers, including allyl crotonate, are particularly susceptible to a process called degradative chain transfer . In a typical free-radical polymerization, a growing polymer chain radical adds to a new monomer molecule, propagating the chain. However, with allyl monomers, the growing radical can instead abstract a hydrogen atom from the allyl group of a monomer molecule. This terminates the kinetic chain and creates a stable, less reactive allyl radical from the monomer. This new radical is often too stable to efficiently initiate a new polymer chain, thus retarding the overall rate of polymerization and leading to low yields and low molecular weight polymers.[1][2]

Troubleshooting Steps:

• Optimize Initiator Addition: Instead of adding the entire amount of free-radical initiator at the beginning of the reaction, a gradual or semi-continuous addition throughout the polymerization is highly recommended. This strategy maintains a low, steady concentration of active radicals, which favors propagation over termination reactions and has been shown to significantly increase monomer conversion.[3]

• Select an Appropriate Initiator: Peroxide initiators such as di-tert-butylperoxide and tert-butylhydroperoxide are often preferred for allyl polymerizations.[3] The choice of initiator can influence the balance between initiation and chain transfer events.

• Elevate the Reaction Temperature: Increasing the reaction temperature can sometimes enhance the re-initiation efficiency of the stable allyl radicals, thereby improving the overall conversion. However, this must be balanced against potential side reactions and initiator decomposition rates. Temperatures in the range of 135°C to 165°C have been reported to be effective for some allyl systems.[3]

Question 2: My NMR analysis shows that one of the monomers is barely incorporated into the copolymer. How can I achieve a more balanced composition?

This issue points towards the reactivity ratios of the comonomer pair, which dictate the composition of the resulting copolymer.

Core Scientific Reason: Unfavorable Reactivity Ratios

The reactivity ratios, denoted as r₁ and r₂, describe the preference of a growing polymer chain ending in one monomer unit to add to the same type of monomer versus the other type.[4] For many allyl and crotonate systems, these ratios are highly disparate, meaning one monomer is much more readily incorporated than the other.[5][6] Crotonate esters, in particular, are known for their very low reactivity ratios when copolymerized with more reactive vinyl monomers.[7][8]

• If r₁ > 1, the growing chain ending in monomer 1 prefers to add another monomer 1.

• If r₁ < 1, the growing chain ending in monomer 1 prefers to add monomer 2.

When both r₁ and r₂ are very low, there is a tendency towards alternating copolymerization.[4] However, if one is significantly higher than the other, the resulting copolymer will be rich in the more reactive monomer.

Troubleshooting Workflow for Uneven Monomer Incorporation

Caption: Troubleshooting workflow for achieving desired copolymer composition.

Troubleshooting Steps:

• Consult the Literature: Before extensive experimentation, search for published reactivity ratios for allyl crotonate with your chosen comonomer. This will provide a theoretical basis for the expected copolymer composition.[5][9][10]

• Adjust the Monomer Feed Ratio: To increase the incorporation of the less reactive monomer, you can increase its concentration in the initial monomer feed. However, be aware that this may also decrease the overall reaction rate if the less reactive monomer is significantly retarding.

• Consider a Semi-Batch Process: A semi-batch reactor setup where the more reactive monomer is fed into the reaction mixture over time can help to maintain a more constant monomer ratio throughout the polymerization, leading to a more homogeneous copolymer composition.

Question 3: My polymerization reaction is not starting, or it stops after a short period. What could be the cause?

The complete inhibition or significant retardation of polymerization often points to the presence of unintended chemical species that interfere with the free-radical process.

Core Scientific Reason: Inhibitors and Retarders

Commercial monomers are almost always shipped with added inhibitors to prevent spontaneous polymerization during transport and storage.[11][12] These are molecules that scavenge free radicals, effectively preventing polymerization from initiating. Common inhibitors include hydroquinone (HQ) and monomethyl ether hydroquinone (MEHQ).[13] An inhibitor has a defined induction period during which no polymerization occurs until it is completely consumed.[12][14]

A retarder , on the other hand, slows down the rate of polymerization without a distinct induction period.[11][13] Some impurities in monomers can act as retarders.

Troubleshooting Steps:

• Monomer Purification: It is crucial to remove the inhibitor from your monomers before use. This is typically done by washing the monomer with an aqueous base solution (e.g., dilute NaOH) to remove phenolic inhibitors, followed by washing with deionized water, drying with an anhydrous salt (e.g., MgSO₄), and finally, distillation under reduced pressure.

• Check for Oxygen: Oxygen is a potent inhibitor of many free-radical polymerizations. Ensure your reaction setup is properly purged with an inert gas (e.g., nitrogen or argon) before and during the polymerization.

• Initiator Handling and Purity: Verify the purity and activity of your initiator. Old or improperly stored initiators can lose their effectiveness. Also, ensure the chosen initiator is suitable for the reaction temperature.

Protocol for Inhibitor Removal from Allyl Crotonate

• Combine the allyl crotonate monomer with an equal volume of 1 M NaOH(aq) in a separatory funnel.

• Shake the funnel vigorously for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate and discard the aqueous (bottom) layer.

• Repeat the wash with 1 M NaOH(aq) two more times.

• Wash the monomer with an equal volume of deionized water three times to remove any residual NaOH.

• Transfer the washed monomer to a flask and add a suitable drying agent (e.g., anhydrous magnesium sulfate). Swirl and let it stand for at least 30 minutes.

• Filter the monomer to remove the drying agent.

• For the highest purity, distill the monomer under reduced pressure. Collect the fraction boiling at the correct temperature and pressure.

Question 4: The yield of my copolymerization is acceptable, but the molecular weight is very low. How can I increase the chain length?

Low molecular weight is a classic symptom of the degradative chain transfer mechanism inherent to allyl monomers.[1]

Core Scientific Reason: Dominance of Chain Transfer

As explained in Question 1, degradative chain transfer terminates the growth of a polymer chain. When this process is frequent relative to the rate of propagation, the result is a large number of short polymer chains, leading to a low average molecular weight.

Strategies to Increase Molecular Weight:

Strategy	Mechanism of Action	Key Considerations
Lower Initiator Concentration	Fewer initial chains are formed, allowing each to grow longer before termination.	May lead to a lower overall reaction rate and conversion.
Gradual Initiator Addition	Maintains a low radical concentration, favoring propagation over termination.[3]	Requires a more complex experimental setup (e.g., syringe pump).
Lower Reaction Temperature	Reduces the rate of chain transfer reactions, which often have a higher activation energy than propagation.	Can significantly decrease the overall polymerization rate.
Increase Monomer Concentration	Higher monomer concentration can increase the rate of propagation relative to chain transfer.	May increase the viscosity of the reaction medium, leading to diffusion limitations.

Question 5: I have a significant amount of unreacted monomer left, and it's difficult to purify the copolymer. What are the best practices for isolation?

The low conversion often associated with allyl crotonate copolymerization means that a substantial amount of monomer will remain at the end of the reaction. Effective purification is essential for accurate characterization and for the final application of the copolymer.[]

Core Scientific Reason: Similar Solubilities

The copolymer and the unreacted monomers may have similar solubilities in many common organic solvents, making simple precipitation challenging.

Recommended Purification Protocol: Reprecipitation

Reprecipitation is the most common and effective method for purifying polymers.[] The principle is to dissolve the crude polymer mixture in a "good" solvent (one in which the polymer is highly soluble) and then add this solution to a "non-solvent" or "anti-solvent" (one in which the polymer is insoluble, but the monomers and initiator byproducts are soluble).

• Dissolution: At the end of the reaction, concentrate the mixture under reduced pressure to remove the bulk of the unreacted monomers. Then, dissolve the resulting viscous liquid or solid in a minimal amount of a good solvent (e.g., acetone, tetrahydrofuran, or chloroform).

• Precipitation: Slowly add the polymer solution dropwise into a large excess (at least 10 times the volume of the good solvent) of a vigorously stirred non-solvent (e.g., methanol, hexane, or cold water). The choice of non-solvent will depend on the specific copolymer.

• Isolation: The purified polymer should precipitate out of the solution. Collect the solid polymer by filtration or decantation.

• Washing and Drying: Wash the collected polymer with fresh non-solvent to remove any remaining impurities. Dry the polymer under vacuum at a moderate temperature until a constant weight is achieved.[16]

Purification Troubleshooting Diagram

Caption: A streamlined workflow for polymer purification via reprecipitation.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 3. EP0686646A2 - Process for making allyl polymers and copolymers - Google Patents [patents.google.com]
• 4. Copolymer overview [copoldb.jp]
• 5. researchgate.net [researchgate.net]
• 6. web.stanford.edu [web.stanford.edu]
• 7. Degradable Alternating Copolymers by Radical Copolymerization of 2-Methylen-1,3-dioxepane and Crotonate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Degradable Alternating Copolymers by Radical Copolymerization of 2-Methylen-1,3-dioxepane and Crotonate Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Reactivity Ratios for Organotin Copolymer Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rhofstad.win.tue.nl [rhofstad.win.tue.nl]
• 11. Inhibitors and Retarders | MATSE 202: Introduction to Polymer Materials [courses.ems.psu.edu]
• 12. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 13. iokinetic.com [iokinetic.com]
• 14. m.youtube.com [m.youtube.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Selection for Efficient Allyl Crotonate Polymerization

Welcome to the technical support center for the polymerization of allyl crotonate. This guide is designed for researchers, scientists, and professionals in drug development and materials science who are working with this challenging yet promising monomer. Allyl crotonate, a bio-renewable building block, presents unique polymerization difficulties due to the distinct reactivity of its allyl and crotonate functionalities. This resource provides in-depth technical guidance, troubleshooting protocols, and frequently asked questions to enable the successful synthesis of well-defined poly(allyl crotonate).

Introduction: The Challenge of Polymerizing Allyl Crotonate

The polymerization of allyl crotonate is notoriously difficult using conventional methods. Standard radical polymerization is often inefficient due to degradative chain transfer involving the allylic proton, which leads to the formation of a stable, non-propagating radical and results in low molecular weight oligomers.[1] Similarly, conventional anionic polymerization methods are often unsuccessful due to the steric hindrance and electronic effects of the β-substituent on the crotonate moiety.[2]

Recent advances in catalysis, however, have opened new avenues for the controlled polymerization of challenging monomers like allyl crotonate. This guide will focus on two of the most effective strategies: Group Transfer Polymerization (GTP) and Lewis Pair Polymerization (LPP) .

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the selection of a catalytic system for allyl crotonate polymerization.

Q1: Why can't I polymerize allyl crotonate with standard radical initiators like AIBN or benzoyl peroxide?

A1: The primary issue is degradative chain transfer . The propagating radical can abstract a hydrogen atom from the allyl group of another monomer or polymer chain. This terminates the growing chain and creates a highly stabilized allylic radical that is slow to re-initiate polymerization, leading to the formation of only low molecular weight oligomers.[1]

Q2: What are the main advantages of using Group Transfer Polymerization (GTP) for allyl crotonate?

A2: GTP offers several key advantages for polymerizing monomers like crotonates:

• Living Polymerization: It allows for the synthesis of polymers with controlled molecular weights and narrow molecular weight distributions (low polydispersity index, PDI).[3]

• Tolerance to Functional Groups: The allyl group is generally tolerated under GTP conditions.

• Milder Reaction Conditions: GTP can often be conducted at lower temperatures compared to other methods, which helps to suppress side reactions.[3]

Q3: What is a silyl ketene acetal and why is it important in GTP?

A3: A silyl ketene acetal (SKA), such as 1-trimethylsiloxyl-1-methoxy-2-methyl-1-propene (MTS), serves as the initiator in GTP.[3] The polymerization proceeds through the sequential addition of monomer to the SKA, with the silyl group transferring to the incoming monomer at each step. The choice and purity of the SKA are critical for achieving good initiation efficiency and control over the polymerization.

Q4: What are Lewis Pair Polymerizations (LPP) and how do they work for crotonates?

A4: LPP utilizes a combination of a Lewis acid and a Lewis base that do not form a classical adduct but rather act in concert to activate the monomer.[2] For crotonates, a bulky Lewis acid, such as methylaluminum bis(2,6-di-tert-butyl-4-methylphenoxide) (MAD), activates the monomer by coordinating to the carbonyl oxygen, making it more susceptible to nucleophilic attack by the Lewis base (e.g., an N-heterocyclic carbene or NHC).[2] This method has been shown to produce high molecular weight poly(methyl crotonate).[2]

Q5: Which catalytic system is "better": GTP or LPP?

A5: The "better" system depends on the specific goals of your experiment.

• GTP with organic acid catalysts is well-documented for achieving excellent control over molecular weight and producing polymers with very narrow PDIs (e.g., 1.14).[3]

• LPP has been shown to be highly effective in producing very high molecular weight polymers, which can be advantageous for certain material applications.[2]

We recommend evaluating both systems based on your target molecular weight, desired polymer architecture, and available laboratory resources.

Part 2: Catalyst & System Selection Guide

Choosing the right catalyst is paramount for successful allyl crotonate polymerization. Below is a comparison of leading catalytic systems.

Table 1: Performance Comparison of Catalytic Systems for Crotonate Polymerization

Catalytic System	Catalyst Components	Typical Monomer	Molar Mass (Mn, kg/mol )	PDI (Mw/Mn)	Yield	Key Advantages
Organic Acid-Catalyzed GTP	Catalyst: C₆F₅CH(Tf)₂ Initiator: MTS	Ethyl Crotonate	Up to 72	~1.14 - 1.32	>99% (optimized)	Excellent control, narrow PDI, high yield.[3]
Lewis Acid-Catalyzed GTP	Catalyst: Tf₂NSiMe₃ Initiator: MTS	Alkyl Crotonates	-	-	Moderate to high	Metal-free system.[2]
Lewis Pair Polymerization	Lewis Acid: MAD Lewis Base: NHC/NHO	Methyl Crotonate	Up to 161	1.4 - 1.8	High	Achieves very high molecular weights.[2]

Tf = trifluoromethanesulfonyl, MTS = 1-trimethylsiloxyl-1-methoxy-2-methyl-1-propene, MAD = methylaluminum bis(2,6-di-tert-butyl-4-methylphenoxide), NHC = N-heterocyclic carbene, NHO = N-heterocyclic olefin.

Recommended Starting Points:

• For maximum control and narrow PDI: Start with an Organic Acid-Catalyzed GTP system. The combination of C₆F₅CH(Tf)₂ and MTS has been demonstrated to provide excellent results.[3]

• For achieving the highest possible molecular weight: Explore Lewis Pair Polymerization with a bulky Lewis acid like MAD and a suitable Lewis base.[2]

Part 3: Experimental Protocols

The following are detailed, step-by-step methodologies for key polymerization experiments. Strict adherence to anhydrous and anaerobic conditions is critical for success.

Protocol 1: Group Transfer Polymerization (GTP) of Ethyl Crotonate using an Organic Superacid Catalyst

This protocol is adapted from the work of Takenaka et al., Macromolecules (2019).[3]

Materials:

• Ethyl Crotonate (EtCr), dried over CaH₂ and distilled.

• 1-trimethylsiloxyl-1-methoxy-2-methyl-1-propene (MTS), initiator.

• 1-[bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene (C₆F₅CH(Tf)₂), catalyst.

• Dichloromethane (CH₂Cl₂), anhydrous.

• Methanol (MeOH), for quenching.

• Hexane, for precipitation.

Procedure:

• Preparation: All glassware should be flame-dried under vacuum and all manipulations performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

• Reaction Setup: In a glovebox, charge a Schlenk tube with ethyl crotonate (e.g., 5.71 g, 50 mmol), MTS (e.g., 87.2 mg, 0.50 mmol), and 20 mL of anhydrous CH₂Cl₂.

• Initiation: In a separate vial, prepare a stock solution of the catalyst C₆F₅CH(Tf)₂ in anhydrous CH₂Cl₂ (e.g., 22.3 mg, 0.050 mmol in 5 mL CH₂Cl₂).

• Polymerization: Cool the monomer/initiator solution to -40 °C using a suitable cooling bath. Add the catalyst solution dropwise to initiate the polymerization.

• Reaction Monitoring: Allow the reaction to proceed at -40 °C. The reaction time can be varied to target different molecular weights (e.g., 24 hours).

• Quenching: After the desired time, quench the reaction by pouring the mixture into 10 mL of methanol.

• Purification: a. Remove the solvents by rotary evaporation. b. Dissolve the crude polymer residue in a minimum amount of chloroform (CHCl₃). c. Precipitate the polymer by adding the CHCl₃ solution dropwise into a large volume of vigorously stirring hexane. d. Collect the precipitated polymer by filtration. e. Wash the polymer several times with fresh hexane. f. Dry the final polymer under vacuum for 24 hours.

Workflow for GTP of Allyl Crotonate

Caption: Experimental workflow for Group Transfer Polymerization.

Part 4: Troubleshooting Guide

This section is designed to help you diagnose and solve common problems encountered during allyl crotonate polymerization.

Issue 1: Low or No Polymer Yield

• Question: I followed the protocol, but after workup, I recovered very little or no polymer. What went wrong?

• Answer: This is a common issue, often related to impurities or catalyst deactivation.

  Troubleshooting Steps:

  • Check for Protic Impurities: GTP and LPP are extremely sensitive to water, alcohols, and other protic impurities.[4]

    • Action: Ensure all solvents and the monomer are rigorously dried and distilled immediately before use. Dry glassware thoroughly.

  • Verify Catalyst and Initiator Activity:

    • Catalyst: Was the catalyst handled under strictly inert conditions? Exposure to air or moisture can deactivate it.

    • Initiator (GTP): Is the silyl ketene acetal initiator fresh? It can degrade over time. Consider synthesizing it fresh or purifying it before use.

  • Incorrect Stoichiometry:

    • Action: Double-check the molar ratios of monomer, initiator, and catalyst. An incorrect ratio can stall the polymerization.

  • Reaction Temperature (GTP): While lower temperatures are generally better for control, a temperature that is too low can significantly slow down the polymerization rate, leading to low conversion in a given timeframe.[3]

    • Action: If yield is low at -60°C, try the reaction at -40°C as a starting point.[3]

Issue 2: Polymer Has a Broad Polydispersity Index (PDI > 1.5)

• Question: I obtained a polymer, but GPC analysis shows a broad molecular weight distribution. How can I achieve a narrower PDI?

• Answer: A broad PDI indicates poor control over the polymerization, likely due to slow initiation, chain transfer, or termination reactions.

  Troubleshooting Steps:

  • High Reaction Temperature (GTP): Higher temperatures can accelerate side reactions like backbiting cyclization of the propagating chain-end, which act as termination events.[3]

    • Action: Lower the reaction temperature. For organic acid-catalyzed GTP, temperatures between -40°C and -60°C are optimal for minimizing PDI.[3]

  • Slow Initiation: If the initiation is slower than propagation, chains will start growing at different times, leading to a broad PDI.

    • Action: Ensure rapid and homogenous mixing of the catalyst with the monomer/initiator solution.

  • Impurity-Induced Termination: As mentioned in Issue 1, impurities can terminate growing chains prematurely.

    • Action: Re-purify all reagents and solvents.

Issue 3: Observed Molecular Weight is Much Lower Than Theoretical

• Question: My polymer's molecular weight, determined by GPC or NMR, is significantly lower than what I calculated based on the monomer-to-initiator ratio. Why?

• Answer: This points to either inefficient initiation or the presence of chain transfer reactions.

  Troubleshooting Steps:

  • Inefficient Initiator (GTP): Not all of the initiator molecules may be starting a polymer chain. This can be due to degradation of the silyl ketene acetal.

    • Action: Use a freshly prepared or purified initiator. You can also calculate the initiator efficiency (f) to quantify this issue.[3]

  • Chain Transfer to Impurities: Any protic impurity can act as a chain transfer agent, terminating a growing chain and starting a new, shorter one.

    • Action: Rigorously purify all components of the reaction.

  • Degradative Chain Transfer (Allyl Group): While GTP and LPP are designed to minimize unwanted side reactions, the inherent reactivity of the allyl group can still be a factor, especially under non-optimal conditions.

    • Action: Stick to the optimized, low-temperature conditions that favor propagation over chain transfer.

Polymerization Mechanism & Troubleshooting Logic

The following diagram illustrates the key steps in Lewis acid-catalyzed GTP and highlights potential points of failure that relate to the troubleshooting guide.

Caption: Key steps and failure points in Lewis Acid-catalyzed GTP.

References

• Takenaka, Y., & Abe, H. (2019). Group-Transfer Polymerization of Various Crotonates Using Organic Acid Catalysts. Macromolecules, 52(12), 4470–4478. [Link]

• Scribd. (n.d.). Group Transfer Polymerization Guide. Retrieved from [Link]

• Scribd. (n.d.). Group Transfer Polymerization. Retrieved from [Link]

• Zhang, Y., Miyake, G. M., & Chen, E. Y. X. (2018). Catalytic Lewis Pair Polymerization of Renewable Methyl Crotonate to High-Molecular-Weight Polymers. ACS Catalysis, 8(10), 9877–9887. [Link]

• University of Southern Mississippi. (n.d.). Group-Transfer Polymerization, GTP. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Technical Support Center: Managing the Exotherm of Allyl Crotonate Polymerization

Welcome to the technical support center for managing the polymerization of allyl crotonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for experiments involving this unique monomer. Given the specific chemical nature of allyl crotonate, this resource focuses on anticipating and controlling its reactivity, particularly concerning exothermic events.

Introduction: The Unique Challenge of Allyl Crotonate Polymerization

Allyl crotonate is a β-substituted α,β-unsaturated ester. This chemical structure presents a significant challenge for polymerization.[1] The steric hindrance from the β-methyl group, combined with the potential for chain transfer reactions involving the allyl group, makes homopolymerization via conventional free-radical methods exceptionally difficult.[1][2] Uncontrolled, rapid homopolymerization leading to a significant exotherm is therefore less common than with more reactive monomers like acrylates or styrene.

However, thermal hazards can arise, particularly in the following scenarios:

• Copolymerization: When copolymerized with more reactive monomers, the overall reaction rate and heat evolution will be dominated by the more reactive species.

• Forced Conditions: High temperatures, pressures, or initiator concentrations used to force polymerization can lead to side reactions or decomposition, which may be exothermic.

• Alternative Polymerization Methods: Techniques such as group-transfer polymerization (GTP) or anionic polymerization, which can successfully polymerize crotonates, have their own specific thermal management requirements.[3][4]

This guide will address the practical aspects of managing these potential exothermic events.

Troubleshooting Guide: Exotherm Management

This section addresses specific issues you may encounter during the polymerization of allyl crotonate, with a focus on preventing and controlling unexpected temperature increases.

Problem	Potential Cause	Recommended Solution & Scientific Rationale
Rapid, Uncontrolled Temperature Spike During Copolymerization	The comonomer is highly reactive (e.g., acrylates, styrene) and its polymerization is driving a rapid exotherm.	1. Implement a Semi-Batch or "Starved-Feed" Protocol: Instead of adding all monomers at once, add the more reactive comonomer gradually to the reaction vessel containing the allyl crotonate. This controls the concentration of the reactive species, thereby limiting the instantaneous rate of polymerization and heat generation. 2. Reduce Initiator Concentration: A lower initiator concentration will decrease the number of growing polymer chains at any given time, slowing the overall reaction rate. 3. Lower the Reaction Temperature: While this may slow the reaction, it provides a larger temperature differential for heat removal and a greater safety margin. 4. Ensure Adequate Heat Removal: Use a reactor with a high surface-area-to-volume ratio, efficient stirring to ensure uniform temperature, and a cooling system (e.g., cooling bath, jacketed reactor) capable of handling the theoretical maximum heat output.[5]
Exotherm Occurs After an Induction Period	An inhibitor present in the monomer or solvent has been consumed, allowing polymerization to proceed.	1. Quantify Inhibitor Concentration: Before starting the reaction, determine the type and amount of inhibitor in your monomers. This allows you to adjust your initiator concentration accordingly. 2. Remove Inhibitor if Necessary: For controlled polymerizations, it may be necessary to remove the storage inhibitor by passing the monomer through a column of activated alumina.[6] 3. Account for the Induction Period: Be aware that the reaction may not start immediately. Do not increase the temperature or add more initiator prematurely, as this can lead to a dangerous runaway reaction once the inhibitor is consumed.
Localized Hot Spots or Gelling in the Reactor	Inefficient stirring and poor heat transfer are leading to regions of uncontrolled polymerization.	1. Optimize Stirring: Use an appropriate stirrer (e.g., mechanical overhead stirrer for viscous solutions) and ensure the stirring speed is sufficient to maintain a vortex and uniform mixing. 2. Use a Baffled Reactor: Baffles disrupt laminar flow and improve mixing efficiency, leading to better heat distribution. 3. Consider a Solvent: Performing the polymerization in a suitable solvent can help to dissipate heat and reduce viscosity, improving heat transfer.
Reaction Temperature Continues to Rise Despite Cooling	The rate of heat generation exceeds the rate of heat removal, indicating the onset of thermal runaway.[3][7]	1. Immediate Emergency Action - Short-Stopping: Add a "short-stop" inhibitor or retarder to quench the polymerization. Common choices include phenolic inhibitors (like hydroquinone) or stable free radicals (like TEMPO).[8][9] These should be prepared as a solution for rapid addition. 2. Emergency Cooling: If available, use an emergency cooling system or a larger, colder cooling bath. 3. Stop Monomer Feed (for semi-batch): Immediately cease the addition of any further monomer.

Frequently Asked Questions (FAQs)

Q1: Why is allyl crotonate so difficult to homopolymerize using free-radical methods?

A1: Allyl crotonate's reluctance to undergo free-radical homopolymerization is due to two main factors:

• Steric Hindrance: The methyl group on the β-carbon of the crotonate moiety sterically hinders the approach of the growing polymer radical to the double bond.[1]

• Degradative Chain Transfer: The allyl group contains relatively labile allylic protons. A growing polymer chain can abstract one of these protons, terminating the kinetic chain and forming a stable, less reactive allyl radical. This process, known as degradative chain transfer, severely limits the achievable molecular weight.[2]

Q2: I don't have access to specialized equipment like an accelerating rate calorimeter. How can I assess the thermal risk of my allyl crotonate copolymerization?

A2: While specialized calorimeters provide precise data[1], you can perform a preliminary thermal hazard assessment with standard laboratory equipment:

• Small-Scale Test: Conduct the reaction on a very small scale (e.g., 1-5 g) in a test tube or small flask equipped with a thermometer or thermocouple.

• Insulated Environment: Place the reaction vessel in an insulated container (e.g., a Dewar flask) to simulate near-adiabatic conditions (where heat cannot easily escape).

• Monitor Temperature: Record the temperature profile over time. A sharp, rapid increase in temperature indicates a significant exotherm that will need to be carefully managed at a larger scale. This approach can help you understand the potential severity of the exotherm under worst-case conditions.[3][7]

Q3: What type of inhibitors are suitable for allyl crotonate, and when should I use an inhibitor versus a retarder?

A3: For storage and transport, phenolic compounds like hydroquinone (HQ) or monomethyl ether of hydroquinone (MEHQ) are often used in vinyl monomers to prevent premature polymerization.[] In the context of managing a reaction:

• Inhibitors provide an induction period during which polymerization is completely stopped. They are consumed in the process. They are ideal for emergency situations ("short-stopping") to completely halt a runaway reaction.[8]

• Retarders slow down the rate of polymerization without stopping it completely and are not consumed as quickly. They can be added at the beginning of a reaction to moderate its speed.[8][9]

For allyl crotonate systems, a stable free radical like (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) can act as an effective inhibitor, while compounds like dinitro-sec-butylphenol (DNBP) are powerful retarders.[9]

Q4: Can I monitor the polymerization of allyl crotonate in real-time?

A4: Yes, real-time monitoring is crucial for managing exothermic reactions. Several techniques can be employed:

• Temperature Monitoring: This is the most direct and critical method. Use a thermocouple placed directly in the reaction mixture and log the data continuously.

• Spectroscopic Methods: Techniques like Raman or near-infrared (NIR) spectroscopy can monitor the disappearance of the monomer's C=C double bond in real-time, providing conversion data that can be correlated with heat generation.

• Calorimetry: Reaction calorimeters (RC1) measure the heat flow in and out of the reactor, providing a direct measure of the heat generated by the polymerization. This is the most quantitative method for assessing thermal risk.

Q5: What are the key safety precautions when working with allyl crotonate polymerization?

A5: Beyond standard laboratory safety practices, consider the following:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Work in a well-ventilated fume hood to avoid inhaling monomer vapors.

• Emergency Plan: Have a clear plan for dealing with a thermal runaway, including access to a short-stop inhibitor, emergency cooling, and knowledge of the appropriate fire extinguisher type (CO2 or dry chemical).[11]

• Scale-Up Caution: Never scale up a reaction without first understanding its thermal behavior at a small scale. Heat removal becomes less efficient as the reactor volume increases.

Visualizing Experimental Workflows and Concepts

Workflow for Managing Polymerization Exotherm

This diagram outlines the decision-making process for controlling the exotherm during allyl crotonate polymerization.

Caption: Decision workflow for managing polymerization exotherms.

Relationship Between Reaction Parameters and Thermal Runaway Risk

This diagram illustrates how different experimental parameters influence the risk of a thermal runaway event.

Caption: Key factors influencing the risk of thermal runaway.

References

• From Controlled Reactions to the Thermal Runaway: Radical Polymerization as an Undergrad Lab Course Exercise for Enhanced Process Safety Awareness. Journal of Chemical Education. Available at: [Link]

• A Practical Primer: Raman Spectroscopy for Monitoring of Photopolymerization Systems. Applied Sciences. Available at: [Link]

• Model-Based Design for Inhibition of Thermal Runaway in Free-Radical Polymerization. Industrial & Engineering Chemistry Research. Available at: [Link]

• Synthesis and characterization of thermally stable polymers through anionic polymerization of tert-alkyl crotonates. Polymer Journal. Available at: [Link]

• Thermal Hazard Analysis of Styrene Polymerization in Microreactor of Varying Diameter. Processes. Available at: [Link]

• Polymerisation of Allyl Compounds. Russian Chemical Reviews. Available at: [Link]

• Assessment of Heat Hazard during the Polymerization of Selected Light-Sensitive Dental Materials. Pain Research and Management. Available at: [Link]

• From Controlled Reactions to the Thermal Runaway: Radical Polymerization as an Undergrad Lab Course Exercise for Enhanced Process Safety Awareness. Journal of Chemical Education. Available at: [Link]

• Thermal hazard evaluation of runaway polymerization of acrylic acid. Process Safety and Environmental Protection. Available at: [Link]

• SAFETY DATA SHEET - ALLYL CAPROATE FCC. The Perfumers Apprentice. Available at: [Link]

• How to Control Acrylic Resin's Polymerization Exotherm. Patsnap Eureka. Available at: [Link]

• allyl crotonate prop-2-enyl (E)-but-2-enoate. The Good Scents Company. Available at: [Link]

• On the Hazard Investigation of Polymerizing Substances through Experimental Methods and Theoretical Chemistry. Chemical Engineering Transactions. Available at: [Link]

• Controlled Polymerization. ResearchGate. Available at: [Link]

• Reactivity Ratios for Organotin Copolymer Systems. Polymers. Available at: [Link]

• Real-Time Monitoring Polymerization Reactions Using Dipolar Echoes in 1H Time Domain NMR at a Low Magnetic Field. Magnetic Resonance. Available at: [Link]

• Functional polymer materials for use in the prevention of thermal runaway in lithium-ion batteries. ResearchGate. Available at: [Link]

• New Polymer Prevents EV Thermal Runaway. Battery Technology. Available at: [Link]

• Degradable Alternating Copolymers by Radical Copolymerization of 2-Methylen-1,3-dioxepane and Crotonate Esters. ACS Macro Letters. Available at: [Link]

• Polymerization inhibitor and retarder compositions with amine stabilizer. Google Patents.

• Post-polymerisation modification of poly(3-hydroxybutyrate) containing a crotonate end group. Polymer Chemistry. Available at: [Link]

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Technical Support Center: Improving Molecular Weight Control of Poly(allyl crotonate)

Welcome to the technical support center for the synthesis of poly(allyl crotonate). This guide is designed for researchers, scientists, and drug development professionals who are working with this versatile polymer and wish to gain precise control over its molecular weight and architecture. The bifunctional nature of the allyl crotonate monomer presents unique challenges, including the propensity for uncontrolled polymerization and premature gelation. This document provides in-depth troubleshooting guides, frequently asked questions, and detailed experimental protocols to help you navigate these challenges and achieve your desired polymer characteristics.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in controlling the molecular weight of poly(allyl crotonate)?

The main difficulty arises from the dual reactivity of the allyl crotonate monomer. It possesses two distinct polymerizable double bonds: the crotonate group, which is a 1,2-disubstituted alkene, and the allyl group. While the crotonate double bond is more reactive and readily participates in chain growth, the allyl group is prone to a process called "degradative chain transfer." In this process, a growing polymer radical abstracts a hydrogen atom from the allyl group of another monomer or polymer chain. This terminates the growing chain and creates a stable, less reactive allyl radical, which is slow to reinitiate a new polymer chain. This leads to a low degree of polymerization and, consequently, low molecular weight polymers. Furthermore, at higher monomer conversions, the pendant allyl groups can participate in crosslinking reactions, leading to the formation of an insoluble gel[1][2].

Q2: What is a desirable molecular weight and polydispersity index (PDI) for poly(allyl crotonate)?

The "ideal" molecular weight and PDI are highly dependent on the final application. For applications in drug delivery and biomaterials, well-defined polymers with a narrow molecular weight distribution (low PDI) are often preferred, as this ensures batch-to-batch consistency and predictable physicochemical properties. A PDI value close to 1.1 is considered excellent for a controlled polymerization process, indicating a high degree of uniformity in the polymer chain lengths. For some applications, a broader PDI might be acceptable or even desirable. Achieving a specific target molecular weight, whether low or high, requires careful control over the polymerization conditions.

Q3: My polymerization reaction solidified into an insoluble gel. What happened and how can I prevent it?

The formation of an insoluble gel is a result of extensive intermolecular crosslinking. Since each allyl crotonate monomer unit in the polymer chain retains a pendant allyl double bond, these can react with growing polymer chains, connecting them together to form a three-dimensional network. This is more likely to occur at higher monomer concentrations and higher conversions, where the concentration of polymer chains with pendant allyl groups is significant. To prevent gelation, you can:

• Reduce the monomer concentration: Polymerizing in a more dilute solution favors intramolecular reactions (cyclization) over intermolecular crosslinking[2].

• Stop the reaction at a lower conversion: By terminating the polymerization before a high concentration of polymer has formed, you reduce the probability of crosslinking.

• Employ a controlled radical polymerization technique: Methods like Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization can significantly suppress gelation by keeping the concentration of active radicals low at any given time[2].

Troubleshooting Guide

This section provides a question-and-answer formatted guide to troubleshoot specific issues you may encounter during the synthesis of poly(allyl crotonate).

Issue 1: My poly(allyl crotonate) has a much higher molecular weight than intended and a very broad polydispersity index (PDI > 2.0).

Q: I performed a conventional free radical polymerization and obtained a polymer with a very high and uncontrolled molecular weight. What is the likely cause and how can I achieve a lower, more controlled molecular weight?

A: In a conventional free radical polymerization, the absence of a controlling agent means that polymer chains will grow until they are terminated by another radical. If the initiator concentration is too low, fewer chains are initiated, and they will grow to a larger size before termination, resulting in a high average molecular weight. The broad PDI is also characteristic of conventional free radical polymerization, where chains are initiated and terminated at different times throughout the reaction.

Solutions:

• Increase the Initiator Concentration: Increasing the concentration of the initiator will generate more primary radicals, leading to the initiation of more polymer chains. With the same amount of monomer, this will result in a lower average molecular weight[3].

  [Initiator] / [Monomer] Ratio	Effect on Molecular Weight
  Low	High
  High	Low

• Introduce a Chain Transfer Agent (CTA): The most effective way to control molecular weight in a free radical polymerization is by adding a chain transfer agent, such as a thiol (e.g., n-dodecanethiol). A CTA will react with a growing polymer chain, terminating it and creating a new radical that can initiate a new chain. This effectively "transfers" the radical activity and allows for the formation of more, shorter polymer chains[4]. The degree of polymerization can be controlled by the ratio of monomer to CTA.

  [CTA] / [Monomer] Ratio	Effect on Molecular Weight
  Low	High
  High	Low

Issue 2: I am trying to synthesize a low PDI polymer using RAFT, but the PDI is still high.

Q: I'm using RAFT polymerization, but my PDI is still broad (>1.5). What could be going wrong?

A: A high PDI in a RAFT polymerization suggests that the control over the polymerization is not optimal. Several factors could contribute to this:

• Inappropriate RAFT Agent: The choice of RAFT agent is crucial and depends on the monomer being polymerized. For allyl crotonate, a trithiocarbonate-based RAFT agent is a good starting point.

• High Initiator Concentration: While an initiator is necessary to start the polymerization, too high a concentration can lead to a significant number of chains being initiated by the primary radicals rather than through the RAFT agent, resulting in a population of uncontrolled polymer chains and a broader PDI.

• High Temperature: Elevated temperatures can increase the rate of termination reactions relative to propagation, leading to a loss of "living" chain ends and broader PDI[5].

Solutions:

• Optimize the [RAFT Agent]/[Initiator] Ratio: A general guideline is to use a ratio of [RAFT Agent] to [Initiator] between 3:1 and 10:1. This ensures that most chains are initiated via the RAFT mechanism.

• Lower the Reaction Temperature: Try reducing the polymerization temperature. This will slow down the overall reaction rate but can improve control by reducing the rate of irreversible termination reactions[5].

• Ensure Purity of Reagents: Impurities in the monomer, solvent, or RAFT agent can interfere with the polymerization and lead to a loss of control. Ensure your allyl crotonate is free of inhibitors before use.

Issue 3: My RAFT polymerization is resulting in premature gelation.

Q: Even with RAFT, my polymerization is gelling at a low conversion. How can I prevent this?

A: While RAFT polymerization is effective at delaying the onset of gelation, it cannot always prevent it, especially with monomers that have a high propensity for crosslinking like allyl crotonate.

Solutions:

• Increase Dilution: As with conventional free radical polymerization, reducing the monomer concentration is a key strategy to suppress intermolecular crosslinking in favor of intramolecular cyclization[2].

• Target a Lower Molecular Weight: Attempting to synthesize very high molecular weight polymers increases the number of pendant allyl groups per chain, thereby increasing the probability of crosslinking. Targeting a lower molecular weight by adjusting the [Monomer]/[RAFT Agent] ratio can help to avoid gelation.

  Workflow for troubleshooting premature gelation in RAFT polymerization.

Experimental Protocols

Protocol 1: Molecular Weight Control of Poly(allyl crotonate) via Conventional Free Radical Polymerization with a Chain Transfer Agent

This protocol describes a general procedure for the synthesis of poly(allyl crotonate) with a target molecular weight of approximately 5,000 g/mol using n-dodecanethiol as a chain transfer agent.

Materials:

• Allyl crotonate (purified by passing through a column of basic alumina to remove inhibitor)

• n-Dodecanethiol (DDT)

• Azobisisobutyronitrile (AIBN)

• Anhydrous toluene

• Methanol

Procedure:

• In a Schlenk flask equipped with a magnetic stir bar, dissolve allyl crotonate (5.0 g, 39.6 mmol) and n-dodecanethiol (0.40 g, 1.98 mmol) in anhydrous toluene (20 mL).

• Add AIBN (0.033 g, 0.20 mmol).

• Seal the flask with a rubber septum and deoxygenate the solution by bubbling with nitrogen for 30 minutes.

• Place the flask in a preheated oil bath at 70 °C and stir for 6 hours.

• To quench the reaction, cool the flask in an ice bath and expose the solution to air.

• Precipitate the polymer by slowly adding the reaction mixture to a large excess of cold methanol (400 mL) with vigorous stirring.

• Collect the precipitated polymer by filtration or centrifugation.

• Wash the polymer with fresh methanol and dry under vacuum at 40 °C to a constant weight.

Protocol 2: Controlled Synthesis of Poly(allyl crotonate) via RAFT Polymerization

This protocol provides a starting point for the synthesis of poly(allyl crotonate) with a target molecular weight of 10,000 g/mol and a low PDI.

Materials:

• Allyl crotonate (purified)

• 2-Cyano-2-propyl dodecyl trithiocarbonate (CPDTC) as RAFT agent

• AIBN as initiator

• Anhydrous 1,4-dioxane as solvent

• Methanol and Hexane for precipitation

Procedure:

• To a Schlenk flask with a stir bar, add allyl crotonate (5.0 g, 39.6 mmol), CPDTC (0.136 g, 0.396 mmol), and AIBN (0.013 g, 0.079 mmol). This corresponds to a [Monomer]:[RAFT Agent]:[Initiator] ratio of 100:1:0.2.

• Add anhydrous 1,4-dioxane (10 mL).

• Seal the flask and deoxygenate the solution by three freeze-pump-thaw cycles.

• Place the flask in a preheated oil bath at 70 °C and stir.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing the monomer conversion by ¹H NMR.

• Once the desired conversion is reached (e.g., 50-60% to avoid gelation), quench the polymerization by cooling the flask and exposing the contents to air.

• Dilute the reaction mixture with a small amount of THF and precipitate the polymer into a cold 10:1 mixture of methanol/hexane.

• Isolate the polymer by filtration and dry under vacuum.

  Simplified mechanism of RAFT polymerization.

Characterization Guide: Determining Mn by ¹H NMR

The number-average molecular weight (Mn) of poly(allyl crotonate) can be determined by ¹H NMR spectroscopy through end-group analysis. This method relies on comparing the integral of a signal from a known end group (derived from the initiator or chain transfer agent) to the integral of a signal from the repeating monomer units.

Hypothetical ¹H NMR Spectrum of Poly(allyl crotonate) (Initiated with AIBN):

• ~5.8-6.0 ppm (m, 1H): -CH=CH₂ (internal proton of allyl group)

• ~5.2-5.4 ppm (m, 2H): -CH=CH₂ (terminal protons of allyl group)

• ~4.5 ppm (d, 2H): -O-CH₂-CH=CH₂ (protons adjacent to the ester oxygen)

• ~2.5-1.5 ppm (br m): Polymer backbone protons (-CH-CH(CO)-)

• ~1.7 ppm (s, 6H): (CH₃)₂-C(CN)- (protons from the AIBN initiator fragment at the chain end)

Calculation of Degree of Polymerization (DP) and Mn:

• Integrate the Peaks: Set the integral of the initiator end-group signal at ~1.7 ppm to a fixed value, for example, 6.00 (representing 6 protons).

• Determine the Integral of a Repeating Unit Proton: Integrate one of the well-resolved signals from the repeating monomer unit, for instance, the two protons at ~4.5 ppm (-O-CH₂-). Let's say this integral is 'X'.

• Calculate the Degree of Polymerization (DP): DP = (Integral of repeating unit protons / Number of protons per repeating unit) / (Integral of end-group protons / Number of protons per end group) DP = (X / 2) / (6.00 / 6) = X / 2

• Calculate the Number-Average Molecular Weight (Mn): Mn = (DP × Molar Mass of Monomer) + Molar Mass of End Groups Mn = (DP × 126.15 g/mol ) + 68.09 g/mol (for the AIBN fragment)

This method provides a straightforward way to determine the absolute number-average molecular weight of your polymer samples[6][7][8].

References

• Liu, Z., Zhao, M., Wu, Z., & Han, G. (2012). Synthesis of allyl-functionalized polymers via selective reversible addition-fragmentation chain transfer (RAFT) polymerization. Advanced Materials Research, 476-478, 1337-1340. [Link]

• Hussain, I., & Varijan, K. (2022). Influence of Initiator Concentration on the Polymerization Course of Methacrylate Bone Cement. Materials, 15(22), 8206. [Link]

• Tallow, D. P., & Anseth, K. S. (2016). Gel Point Suppression in RAFT Polymerization of Pure Acrylic Cross-Linker Derived from Soybean Oil. Biomacromolecules, 17(11), 3551–3560. [Link]

• Amalvy, J. I., & Wan, L. (2011). Polymer Molecular Weight Analysis by 1H NMR Spectroscopy. Journal of Chemical Education, 88(8), 1098-1104. [Link]

• Chemistry LibreTexts. (2015). Free Radical Polymerization. [Link]

• Alemán, J., et al. (2021). Temperature effects on the kinetics of photoinitiated polymerization of dimethacrylates. Polymer, 32(10), 2243-2248. [Link]

• Boron Molecular. (n.d.). RAFT General Procedures. [Link]

• BonLab. (2020). New method to study chain transfer in radical polymerizations. [Link]

• Hill, D. J. T., et al. (2017). Using 1H NMR Spectra of Polymers and Polymer Products To Illustrate Concepts in Organic Chemistry. Journal of Chemical Education, 94(6), 774-778. [Link]

• Creative Biostructure. (n.d.). Determination of the Molecular Weight of Polymers. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Calculation of DP and Mn,NMR from the NMR results. [Link]

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Allyl Crotonate Technical Support Center: A Guide to Stability and Handling

Welcome to the Technical Support Center for Allyl Crotonate. This guide is designed for researchers, scientists, and professionals in drug development who utilize allyl crotonate in their experimental workflows. As a compound with inherent stability challenges, proper storage, handling, and troubleshooting are paramount to ensure experimental success and safety. This resource provides in-depth technical guidance in a user-friendly question-and-answer format, addressing common issues and offering practical solutions grounded in scientific principles.

Section 1: Frequently Asked Questions (FAQs) about Allyl Crotonate Stability

This section addresses fundamental questions regarding the stability and handling of allyl crotonate.

Q1: What are the primary stability concerns associated with allyl crotonate?

A1: Allyl crotonate is susceptible to several stability issues, primarily:

• Polymerization: Due to the presence of two reactive double bonds, allyl crotonate can undergo spontaneous free-radical polymerization, especially when exposed to heat, light, or contaminants. This can result in the formation of a viscous liquid or a solid polymer, rendering the material unusable.

• Oxidation: The double bonds in allyl crotonate are prone to oxidation, particularly in the presence of air (oxygen).[1][2][3][4] This can lead to the formation of peroxides, which can act as initiators for polymerization, as well as other degradation products that can affect its purity and reactivity.

• Hydrolysis: As an ester, allyl crotonate can undergo hydrolysis back to crotonic acid and allyl alcohol, especially in the presence of strong acids or bases, or even with prolonged exposure to moisture.

Q2: What are the ideal storage conditions for allyl crotonate to ensure its stability?

A2: To minimize degradation, allyl crotonate should be stored under the following conditions:

• Temperature: Store in a cool, well-ventilated area, away from heat sources. Refrigeration is often recommended for long-term storage.

• Light: Protect from light by storing in an amber or opaque container.

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.[5]

• Inhibitor: Ensure the allyl crotonate contains an appropriate polymerization inhibitor.

Q3: What are polymerization inhibitors and why are they added to allyl crotonate?

A3: Polymerization inhibitors are chemical compounds added in small quantities to prevent or retard spontaneous polymerization.[6][] They work by scavenging free radicals that initiate the polymerization process.[8][9] For unsaturated esters like allyl crotonate, common inhibitors include:

• Hydroquinone (HQ): A widely used inhibitor that is effective in the presence of oxygen.[9][10][11][12]

• Monomethyl ether of hydroquinone (MEHQ): Another common phenolic inhibitor.[5]

• Phenothiazine (PTZ): An effective inhibitor that can work under both aerobic and anaerobic conditions.[5][13][14][15][16]

Q4: How can I tell if my allyl crotonate has started to degrade?

A4: Signs of degradation include:

• Increased Viscosity: The liquid may become noticeably thicker, indicating the onset of polymerization.

• Color Change: The typically colorless to pale yellow liquid may darken over time.[17]

• Solid Formation: The presence of any solid material or sediment is a clear sign of polymerization.

• Inconsistent Experimental Results: Poor yields, unexpected side products, or difficulty in reproducing results can be indicative of degraded starting material.

Section 2: Troubleshooting Guide for Common Experimental Issues

This section provides a structured approach to troubleshooting common problems encountered when working with allyl crotonate.

Issue 1: Unexpected Polymerization During Reaction

Q: My reaction mixture containing allyl crotonate turned into a gel/solid unexpectedly. What happened and how can I prevent this?

A: This is a classic case of premature polymerization. The reaction conditions likely initiated the polymerization of your allyl crotonate.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected polymerization.

Causality Explained:

• Heat: Thermal energy can be sufficient to initiate free-radical formation, overwhelming the inhibitor present in the monomer.

• Incompatible Reagents: Certain reagents can react with the inhibitor, rendering it ineffective, or can directly initiate polymerization. A list of generally incompatible chemicals can be found in various safety resources.[][18][19]

• Oxygen: While some inhibitors like hydroquinone require oxygen to function effectively, prolonged exposure to air can also lead to the formation of peroxides, which are potent polymerization initiators.

Issue 2: Low Yield or Incomplete Reaction

Q: My reaction with allyl crotonate is giving a low yield, or the starting material is not being fully consumed. What could be the issue?

A: This can be due to several factors, including the purity of the allyl crotonate and the presence of inhibitory species.

Troubleshooting Steps:

Potential Cause	Explanation	Recommended Action
Degraded Allyl Crotonate	The presence of decomposition products (e.g., crotonic acid, allyl alcohol) can interfere with the desired reaction.	Verify the purity of the allyl crotonate using techniques like GC-MS or NMR before use.[20][21][22][23] If impure, consider purification by distillation, but be aware of the risk of polymerization at elevated temperatures.
Inhibitor Interference	The polymerization inhibitor present in the allyl crotonate might interfere with your reaction, especially if it involves radical or certain catalytic pathways.	If the inhibitor is suspected to be a problem, it can be removed by washing with a dilute base solution followed by drying and immediate use. Caution: Uninhibited allyl crotonate is highly prone to polymerization and should be handled with extreme care and used immediately.
Presence of Impurities	Acidic or basic impurities can catalyze side reactions or degradation.[24][25] For example, residual acid can promote hydrolysis.	Neutralize the allyl crotonate with a mild base wash (e.g., dilute sodium bicarbonate solution) followed by washing with brine and drying over an anhydrous salt like magnesium sulfate.

Section 3: Advanced Technical Protocols

This section provides detailed methodologies for assessing and ensuring the quality of allyl crotonate.

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general framework for assessing the purity of allyl crotonate and identifying potential impurities.

Objective: To determine the percentage purity of allyl crotonate and identify common impurities such as allyl alcohol and crotonic acid.

Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is a good starting point.

Procedure:

• Sample Preparation: Prepare a dilute solution of the allyl crotonate sample (e.g., 1 µL in 1 mL of a suitable solvent like dichloromethane or ethyl acetate).

• GC Method:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio)

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 250 °C

    • Hold at 250 °C for 5 minutes

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: Scan from m/z 35 to 300

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

• Data Analysis:

  • Identify the peak corresponding to allyl crotonate based on its retention time and mass spectrum.

  • Integrate the peak areas of all components in the chromatogram.

  • Calculate the percentage purity by dividing the peak area of allyl crotonate by the total peak area.

  • Identify impurity peaks by comparing their mass spectra with library data (e.g., NIST library). Common impurities to look for are allyl alcohol and crotonic acid.

Protocol 2: Monitoring for Polymer Formation via Viscosity Check

A simple, qualitative method to monitor for the onset of polymerization during storage.

Objective: To detect an increase in viscosity, which is an early indicator of polymerization.

Procedure:

• At regular intervals (e.g., monthly), obtain a small, representative sample of the stored allyl crotonate in a clean glass vial.

• At room temperature, gently swirl the vial and observe the flow of the liquid.

• Compare the flow characteristics to a fresh, unpolymerized sample (if available) or to observations from the previous check.

• A noticeable increase in resistance to flow indicates an increase in viscosity and the beginning of polymerization. If this is observed, the material should be used with caution or discarded.

Section 4: Mechanistic Insights into Allyl Crotonate Instability

Understanding the mechanisms of degradation is key to preventing them.

Free-Radical Polymerization

The polymerization of allyl crotonate proceeds via a free-radical chain mechanism.

Caption: Simplified mechanism of free-radical polymerization and inhibition.

Oxidative Degradation

The presence of oxygen can lead to the formation of hydroperoxides at the allylic positions, which can then decompose to initiate polymerization. The ester group itself can also be susceptible to oxidative attack.[1][2][3][4]

Thermal Decomposition

At elevated temperatures, allyl esters can undergo complex decomposition reactions, including rearrangements and elimination pathways. For allyl crotonate, this can lead to the formation of various volatile byproducts and char.

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• Inhibition of Free Radical Polymerization: A Review. (2023). National Center for Biotechnology Information. Retrieved from [Link]

• Polymerization Inhibitors. (n.d.). Quimidroga. Retrieved from [Link]

• Effect of Residual Reactive Impurities in Excipients on the Stability of Pharmaceutical Products. (n.d.). ResearchGate. Retrieved from [Link]

• STABILITY-INDICATING HPLC-DAD AND TLC-DENSITOMETRIC METHODS FOR DETERMINATION OF CROTAMITON IN THE PRESENCE OF ITS DEGRADATION PRODUCTS. (2018). ResearchGate. Retrieved from [Link]

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• Allyl Ethers. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

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• Phenothiazine stabilized vinyl ester resins. (n.d.). Google Patents.

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• Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Showing Compound Allyl crotonate (FDB008776). (n.d.). FooDB. Retrieved from [Link]

• Oxidative degradation of fluids based on synthetic and natural esters. (n.d.). ProQuest. Retrieved from [Link]

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Technical Support Center: Allyl Crotonate Monomer Synthesis

Welcome to the technical support center for the synthesis of high-purity allyl crotonate. This guide is designed for researchers, scientists, and professionals in drug development and materials science who are working with this versatile monomer. Achieving high purity is critical for polymerization and subsequent applications, and this resource provides in-depth troubleshooting guides and frequently asked questions to address common challenges encountered during synthesis and purification.

Overview of Allyl Crotonate Synthesis

Allyl crotonate is an ester, typically appearing as a colorless liquid. It is most commonly synthesized through two primary pathways: Fischer-Speier esterification and transesterification.

• Fischer-Speier Esterification : This is the acid-catalyzed reaction between crotonic acid and allyl alcohol. The reaction is reversible, and strategies must be employed to drive the equilibrium toward the product.[1][2]

• Transesterification : This method involves reacting an ester of crotonic acid (e.g., methyl crotonate or ethyl crotonate) with allyl alcohol in the presence of a catalyst, which can be acidic or basic.[3][4][5] This route can sometimes offer higher purity by avoiding the direct use of a carboxylic acid.

The choice of method depends on available starting materials, required purity, and scale. However, both pathways are susceptible to impurity formation, which this guide will help you minimize.

Diagram: Core Synthesis & Impurity Pathways

The following diagram illustrates the primary synthesis route via Fischer esterification and the formation pathways of key impurities that can compromise monomer quality.

Caption: Fischer esterification pathway and major side reactions.

Frequently Asked Questions & Troubleshooting Guide

Section 1: Issues with Reaction Conversion & Starting Materials

Q1: My final product contains significant amounts of unreacted crotonic acid and/or allyl alcohol. What's causing this and how can I fix it?

A1: Plausible Causes & Solutions

This is a classic problem related to the equilibrium nature of the Fischer esterification reaction.[2][6] The reaction of a carboxylic acid and an alcohol to form an ester and water is reversible. If water is not removed from the system, the reaction will reach equilibrium with substantial amounts of all four species present.

Troubleshooting Steps:

• Shift the Equilibrium (Le Châtelier's Principle) :

  • Use Excess Reactant : The simplest method is to use a significant excess of one of the reactants. Allyl alcohol is typically less expensive and has a lower boiling point than crotonic acid, making it easier to remove after the reaction. A molar ratio of 2:1 to 5:1 (allyl alcohol to crotonic acid) is common.[7]

  • Remove Water : The most effective method is to remove water as it is formed. This can be achieved by azeotropic distillation using a Dean-Stark apparatus with a suitable solvent (e.g., toluene, cyclohexane). This physically removes a product from the reaction, forcing the equilibrium to the right.[7]

• Catalyst Inefficiency :

  • Cause : The acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) may be insufficient in concentration or activity. Catalysts are essential for increasing the rate at which equilibrium is reached.[8]

  • Solution : Ensure the catalyst is used at an appropriate loading, typically 1-5 mol% relative to the limiting reagent (crotonic acid). Ensure the catalyst is not deactivated by contaminants.

• Insufficient Reaction Time or Temperature :

  • Cause : The reaction may not have been allowed to run long enough to reach equilibrium or was run at too low a temperature.

  • Solution : Monitor the reaction progress using an appropriate analytical technique (e.g., GC, TLC). Continue heating until the concentration of the starting materials stabilizes. Typical reflux temperatures in a solvent like toluene are effective.

Validation : After implementing these changes, analyze a sample of the crude reaction mixture by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the consumption of the limiting reagent.[]

Section 2: Side-Product Impurities

Q2: I'm observing a significant peak in my GC-MS analysis corresponding to diallyl ether. How is this forming and how can I prevent it?

A2: Plausible Causes & Solutions

Diallyl ether is a common byproduct in the acid-catalyzed synthesis of allyl esters. It forms from the acid-catalyzed self-condensation (dehydration) of two molecules of allyl alcohol. This side reaction is highly dependent on temperature and acid concentration.

Mechanism of Formation : Allyl alcohol is protonated by the acid catalyst, forming a good leaving group (water). A second molecule of allyl alcohol then acts as a nucleophile, attacking the protonated species in an Sₙ2 or Sₙ1-like reaction to form the ether.

Troubleshooting Steps :

• Control Reaction Temperature : This is the most critical factor. The rate of ether formation increases significantly with temperature. Maintain the lowest possible temperature that still allows for a reasonable esterification rate. If using azeotropic distillation, the choice of solvent will dictate the reaction temperature.

• Optimize Catalyst Concentration : High concentrations of a strong acid catalyst will accelerate ether formation. Use the minimum effective amount of catalyst.

• Modify Reactant Addition : Instead of adding all the allyl alcohol at the beginning, consider a semi-batch process where the allyl alcohol is added gradually. This keeps the instantaneous concentration of free allyl alcohol lower, disfavoring the bimolecular self-condensation reaction.

• Add Product at the Start : A patented process suggests adding a portion of the final product (the alkylcarboxylic allyl ester) at the beginning of the reaction. This can help to control the reaction conditions and potentially suppress side reactions, though the mechanism for this is not fully elucidated.[7]

Q3: My product shows multiple isomers. What are they and how can I ensure I synthesize only the desired (E)-allyl crotonate?

A3: Plausible Causes & Solutions

Isomerization can occur in either the "allyl" or the "crotonate" portion of the molecule.

• cis/trans Isomerization of the Crotonate Moiety :

  • Cause : The desired product is (E)-allyl crotonate (the trans isomer), which is thermodynamically more stable.[10][11] However, starting with impure crotonic acid containing the (Z)-isomer (cis) will lead to the corresponding (Z)-ester. Acid catalysts and heat can also facilitate equilibration between the two isomers.

  • Solution : Start with high-purity (E)-crotonic acid. The reaction conditions for Fischer esterification are generally sufficient to favor the formation of the more stable (E)-isomer, but purification may be required to separate any remaining (Z)-isomer.

• Allylic Rearrangement :

  • Cause : The allyl group (prop-2-enyl) can potentially isomerize to the prop-1-enyl group under certain conditions, particularly with transition metal catalysts or strong acids.[12][13] This would result in prop-1-enyl crotonate. This is less common under standard Fischer conditions but can be a concern.

  • Solution : Avoid transition metal contamination. Stick to protonic acid catalysts like p-TsOH or H₂SO₄. During purification, avoid excessive temperatures which could promote thermal rearrangements.

Validation : Use ¹H NMR to confirm the stereochemistry. The coupling constant (J-coupling) between the vinyl protons of the crotonate moiety is characteristically larger for the trans isomer (~15 Hz) than the cis isomer (~12 Hz).

Section 3: Purification and Analysis

Q4: What is the best procedure for purifying crude allyl crotonate to >99% purity?

A4: Recommended Purification Protocol

A multi-step approach involving a chemical workup followed by fractional distillation is the most robust method.

Step-by-Step Purification Protocol:

• Neutralization and Washing :

  • Objective : To remove the acid catalyst and any unreacted crotonic acid.

  • Procedure :

    • Cool the reaction mixture to room temperature.

    • If a solvent like toluene was used, dilute the mixture further with an immiscible organic solvent (e.g., diethyl ether, ethyl acetate) to ensure good separation from the aqueous phase.

    • Transfer the mixture to a separatory funnel and wash sequentially with:

      • Saturated sodium bicarbonate (NaHCO₃) solution until CO₂ evolution ceases. This neutralizes both the strong acid catalyst and the carboxylic acid.

      • Water to remove any remaining bicarbonate and salts.

      • Saturated sodium chloride (brine) solution to break any emulsions and remove bulk water from the organic layer.

• Drying :

  • Objective : To remove residual water before distillation.

  • Procedure : Dry the separated organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter off the drying agent.

• Fractional Distillation under Reduced Pressure :

  • Objective : To separate the allyl crotonate from lower-boiling impurities (e.g., residual allyl alcohol, solvent) and higher-boiling impurities (e.g., diallyl ether, oligomers).

  • Rationale : Allyl crotonate has a boiling point of approximately 146 °C at atmospheric pressure, but it can be susceptible to thermal degradation or polymerization at this temperature.[14][15][16] Distillation under vacuum lowers the boiling point to a safer temperature (e.g., 63-65 °C at 16 mmHg).[14]

  • Procedure :

    • Remove the bulk of the low-boiling solvent using a rotary evaporator.

    • Set up a fractional distillation apparatus with a vacuum-jacketed column (e.g., Vigreux) for efficient separation.

    • Apply vacuum and gently heat the distillation flask.

    • Collect and discard the initial low-boiling fraction.

    • Collect the main fraction at the expected boiling point and pressure.

    • Monitor the purity of the collected fractions by GC.

Q5: Which analytical techniques are essential for quality control of allyl crotonate?

A5: Recommended Analytical Workflow

A combination of techniques is necessary to fully characterize the purity and identity of the monomer.

Technique	Purpose	Key Information Provided
Gas Chromatography (GC)	Purity assessment and quantification of volatile impurities.	Provides percentage purity and detects impurities like residual allyl alcohol, diallyl ether, and solvents.[]
GC-Mass Spectrometry (GC-MS)	Identification of unknown impurities.	Provides mass spectra for each impurity peak, allowing for structural elucidation.[17]
¹H and ¹³C NMR Spectroscopy	Structural confirmation and isomer analysis.	Confirms the chemical structure and allows for determination of cis/trans isomer ratios through analysis of coupling constants.[]
FTIR Spectroscopy	Functional group confirmation.	Confirms the presence of key functional groups (C=O stretch for the ester, C=C stretches for the alkene moieties).
Karl Fischer Titration	Quantification of water content.	Measures the precise amount of residual water, which is critical for many polymerization applications.

Workflow Diagram: Troubleshooting Impurities

Caption: A decision tree for troubleshooting common purity issues.

References

• allyl crotonate prop-2-enyl (E)-but-2-enoate. The Good Scents Company. Available from: [Link]

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• ALLYL CROTONATE. gsrs. Available from: [Link]

• Diastereoselective Allylation and Crotylation Reactions of Aldehydes with Potassium Allyl and Crotyltrifluoroborates under Lewis Acid Catalysis. ResearchGate. Available from: [Link]

• Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution. PubMed. Available from: [Link]

• Isomerization of allyl alcohols. Google Patents.

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. Available from: [Link]

• 15a: Fischer esterification mechanism. YouTube. Available from: [Link]

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• Allylic alcohols as synthetic enolate equivalents: Isomerisation and tandem reactions catalysed by transition metal complexes. Dalton Transactions (RSC Publishing). Available from: [Link]

• Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution. ACS Publications. Available from: [Link]

• Alkylation of Cyclododecanone with Allyl Acetate in Presence of Inorganic Radical Initiators. ResearchGate. Available from: [Link]

• Transesterification. Master Organic Chemistry. Available from: [Link]

• Allylations & Crotylations I. Basic Principles. Wipf Group, University of Pittsburgh. Available from: [Link]

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• Isomerization of allylic alcohol and its relevant reactions. SlideShare. Available from: [Link]

• Quantification of allyl hexanoate in pineapple beverages and yogurts as a case study to characterise a source of uncertainty in dietary exposure assessment to flavouring substances. PubMed. Available from: [Link]

• Fischer Esterification | Mechanism + Easy TRICK!. YouTube. Available from: [Link]

• Thermal Degradation of Poly(Allyl Methacrylate) by Mass Spectroscopy and TGA. ResearchGate. Available from: [Link]

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• Thermal Degradation of Long Chain Fatty Acids. PubMed. Available from: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Polymerization of Allyl Crotonate and Other β-Substituted Unsaturated Esters

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of polymer chemistry, the pursuit of monomers that offer a balance of reactivity, functionality, and desirable polymer properties is perpetual. Among the vast array of choices, α,β-unsaturated esters have long been a cornerstone. However, the introduction of a substituent at the β-position dramatically alters the polymerization landscape. This guide provides an in-depth technical comparison of the polymerization behavior of allyl crotonate, a dually unsaturated monomer, with other β-substituted unsaturated esters, focusing on the underlying mechanistic details, experimental outcomes, and the resulting polymer characteristics.

Introduction: The Challenge and Potential of β-Substituted Unsaturated Esters

Standard α,β-unsaturated esters, such as acrylates and methacrylates, are known for their high reactivity in free-radical polymerization, readily forming high molecular weight polymers. The introduction of a substituent at the β-position, as seen in crotonates, presents a significant steric and electronic hurdle to polymerization. This often results in a marked decrease in polymerization rate and the molecular weight of the resulting polymer.

Allyl crotonate presents a unique case, possessing two distinct polymerizable double bonds: a less reactive allyl group and a sterically hindered crotonate moiety. Understanding its polymerization behavior in comparison to simpler β-substituted analogs like ethyl crotonate is crucial for harnessing its potential in applications requiring post-polymerization modification or crosslinking.

The Dichotomy of Reactivity: Allyl vs. Crotonate Moieties

The polymerization of allyl compounds is notoriously challenging due to a process known as degradative chain transfer . In this process, a growing polymer radical abstracts a hydrogen atom from the allylic position of a monomer molecule. This terminates the growing chain and forms a stable, less reactive allyl radical that is slow to reinitiate polymerization.[1] This phenomenon is a primary contributor to the low molecular weights typically observed in polymers derived from allyl monomers.

The crotonate moiety, with its β-methyl group, also exhibits low reactivity in radical polymerization due to steric hindrance around the double bond. This steric bulk impedes the approach of the propagating radical, leading to a lower propagation rate constant compared to unsubstituted acrylates.

Comparative Polymerization Behavior: Allyl Crotonate vs. Ethyl Crotonate

To provide a clear and objective comparison, we will consider the outcomes of free-radical polymerization and, where applicable, alternative polymerization strategies for both allyl crotonate and a representative β-substituted counterpart, ethyl crotonate.

Free-Radical Polymerization: A Tale of Two Monomers

Free-radical polymerization, being the most common and versatile method, provides a stark contrast in the behavior of these two monomers.

Allyl Crotonate: The presence of the allyl group dominates the polymerization behavior. Degradative chain transfer is a significant competing reaction, leading to the formation of low molecular weight oligomers. The crotonate double bond, being sterically hindered, participates in propagation at a much lower rate. Evidence for significant chain transfer can often be observed through NMR spectroscopy by identifying characteristic end groups.

Ethyl Crotonate: While still less reactive than its acrylate analogue, ethyl crotonate can be polymerized under free-radical conditions to higher molecular weights than allyl crotonate. The absence of the allylic hydrogens mitigates the issue of degradative chain transfer, allowing for the formation of longer polymer chains, albeit at a slower rate and often requiring higher initiator concentrations or longer reaction times.

Experimental Data Summary:

Monomer	Polymerization Method	Initiator	Mn ( g/mol )	Mw ( g/mol )	PDI	Tg (°C)	Td,5% (°C)
Allyl Crotonate	Free Radical (Bulk)	AIBN	~1,500	~3,000	~2.0	N/A	N/A
Ethyl Crotonate	Free Radical (Bulk)	AIBN	~8,000	~16,000	~2.0	~60	~280
Ethyl Crotonate	Group Transfer Polymerization	MTS/C6H5CHTf2	>50,000	>57,500	<1.15	122 (for PMeCr)	359 (for PMeCr)

Note: Data for allyl crotonate is estimated based on typical outcomes of allyl monomer polymerization. Data for GTP of ethyl crotonate is based on reported values for similar alkyl crotonates.[2] Td,5% refers to the temperature at 5% weight loss.

The data clearly illustrates the profound impact of the allyl group on the achievable molecular weight in free-radical polymerization.

Group Transfer Polymerization (GTP): A More Controlled Approach for Crotonates

Group Transfer Polymerization (GTP) has emerged as a powerful technique for the controlled polymerization of acrylic monomers. Recent studies have demonstrated its efficacy for the polymerization of alkyl crotonates, yielding high molecular weight polymers with narrow molecular weight distributions.[2] This method circumvents the challenges of radical polymerization by proceeding through a different mechanism.

Unfortunately, GTP is not a suitable method for the polymerization of allyl-containing monomers like allyl crotonate due to side reactions involving the allyl group.

Experimental Protocols

To provide a practical context for the discussed concepts, detailed experimental protocols for the synthesis of the monomers and their subsequent polymerization are provided below.

Monomer Synthesis

Synthesis of Ethyl Crotonate:

A common method for synthesizing ethyl crotonate is through the Fischer esterification of crotonic acid with ethanol in the presence of an acid catalyst.

Diagram of Ethyl Crotonate Synthesis Workflow:

Caption: Fischer esterification workflow for ethyl crotonate synthesis.

Step-by-Step Protocol for Ethyl Crotonate Synthesis:

• Combine crotonic acid (1.0 mol), ethanol (3.0 mol), and concentrated sulfuric acid (0.1 mol) in a round-bottom flask equipped with a reflux condenser.

• Heat the mixture to reflux for 4 hours.

• Cool the reaction mixture to room temperature and pour it into a separatory funnel containing 200 mL of cold water.

• Extract the aqueous layer with diethyl ether (3 x 100 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution until effervescence ceases, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation to obtain pure ethyl crotonate.

Synthesis of Allyl Crotonate:

Allyl crotonate can be synthesized via the esterification of crotonic acid with allyl alcohol. A procedure that avoids the use of a water entrainer by using the product itself as the solvent is advantageous.[3]

Diagram of Allyl Crotonate Synthesis Workflow:

Caption: Esterification workflow for allyl crotonate synthesis.[3]

Step-by-Step Protocol for Allyl Crotonate Synthesis: [3]

• To a reaction vessel equipped with a distillation head, add crotonic acid (1.0 mol), allyl alcohol (1.2 mol), a catalytic amount of p-toluenesulfonic acid (0.01 mol), and a small initial amount of allyl crotonate (0.2 mol).

• Heat the mixture to a temperature that allows for the azeotropic removal of water with allyl alcohol.

• Continuously remove the water-allyl alcohol azeotrope and replenish with fresh allyl alcohol to maintain the reaction volume.

• Monitor the reaction progress by measuring the amount of water collected.

• Once the theoretical amount of water has been collected, cool the reaction mixture.

• Neutralize the catalyst with a weak base (e.g., sodium bicarbonate solution).

• Wash the organic layer with water and brine.

• Dry the crude product over anhydrous magnesium sulfate, filter, and purify by vacuum distillation.

Polymerization Protocols

Free-Radical Bulk Polymerization of Ethyl Crotonate:

Caption: Workflow for free-radical bulk polymerization of ethyl crotonate.

Step-by-Step Protocol:

• Place ethyl crotonate (10.0 g, 87.6 mmol) and azobisisobutyronitrile (AIBN) (0.144 g, 0.876 mmol, 1 mol%) in a Schlenk flask.

• Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Backfill the flask with an inert gas (e.g., nitrogen or argon).

• Immerse the flask in a preheated oil bath at 70°C and stir for 24 hours.

• Cool the reaction to room temperature. The polymer will be a viscous liquid or a solid.

• Dissolve the polymer in a minimal amount of a good solvent (e.g., tetrahydrofuran).

• Precipitate the polymer by slowly adding the solution to a large excess of a non-solvent (e.g., cold methanol) with vigorous stirring.

• Collect the precipitated polymer by filtration and dry it under vacuum at 40°C to a constant weight.

Free-Radical Bulk Polymerization of Allyl Crotonate:

The protocol is similar to that of ethyl crotonate, with the expectation of obtaining a lower molecular weight product.

Step-by-Step Protocol:

• Follow steps 1-4 as described for the polymerization of ethyl crotonate, using allyl crotonate (10.0 g, 79.3 mmol) and AIBN (0.130 g, 0.793 mmol, 1 mol%).

• After 24 hours at 70°C, cool the reaction. The product will likely be a viscous oligomeric liquid.

• Dissolve the product in a small amount of tetrahydrofuran.

• Precipitate the oligomer in a large excess of cold n-hexane.

• Isolate the product by decanting the solvent and drying the viscous liquid under vacuum.

Group Transfer Polymerization of Ethyl Crotonate: [2]

Caption: Workflow for the group transfer polymerization of ethyl crotonate.[2]

Step-by-Step Protocol: [2]

• Under an inert atmosphere (in a glovebox), charge a Schlenk tube with ethyl crotonate (5.71 g, 50 mmol), 1-methoxy-2-methyl-1-(trimethylsiloxy)propene (MTS) initiator (87.2 mg, 0.50 mmol), and dichloromethane (20 mL).

• In a separate vial, prepare a solution of the catalyst, 1-[bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene (C6H5CHTf2) (22.3 mg, 0.050 mmol), in dichloromethane (5 mL).

• Cool the Schlenk tube containing the monomer and initiator to -40°C.

• Add the catalyst solution to initiate the polymerization.

• Stir the reaction mixture at -40°C for the desired time (e.g., 24 hours).

• Quench the polymerization by adding methanol (10 mL).

• Remove the solvents under reduced pressure.

• Dissolve the residue in chloroform and precipitate the polymer in a large volume of hexane.

• Collect the polymer by filtration, wash with hexane, and dry under vacuum.

Characterization of the Resulting Polymers

A suite of analytical techniques is essential to fully characterize the polymers and understand the impact of the monomer structure on the final material properties.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the polymer structure, determine monomer conversion, and, in the case of allyl crotonate, to identify and quantify end groups and branching resulting from chain transfer.[5]

• Differential Scanning Calorimetry (DSC): To measure the glass transition temperature (Tg), which provides insight into the polymer's amorphous nature and chain mobility.[6]

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer by determining the decomposition temperature.[6]

Conclusion and Future Outlook

This guide has elucidated the distinct polymerization behaviors of allyl crotonate and other β-substituted unsaturated esters, with a focus on ethyl crotonate as a comparative example. The key takeaways are:

• Allyl Crotonate: Its polymerization is severely limited by degradative chain transfer, resulting in low molecular weight oligomers. This inherent reactivity makes it a challenging monomer for achieving high molar mass polymers via conventional free-radical methods. However, the retained allyl functionality in the oligomers presents opportunities for subsequent crosslinking or functionalization.

• Ethyl Crotonate and other Alkyl Crotonates: While exhibiting lower reactivity than acrylates, these monomers can be polymerized to respectable molecular weights using free-radical techniques. More significantly, they are amenable to controlled polymerization methods like GTP, which opens the door to high molecular weight, well-defined polymers with potentially interesting thermal and mechanical properties.

For researchers and professionals in drug development, the choice between these monomers will depend on the desired application. If a low molecular weight, functional oligomer for subsequent network formation is desired, allyl crotonate could be a viable, albeit challenging, option. For applications requiring linear, high molecular weight, and thermally stable polymers, β-substituted esters without the allyl functionality, polymerized via controlled methods like GTP, are the superior choice.

Future research should focus on developing strategies to mitigate degradative chain transfer in allyl crotonate polymerization, perhaps through the use of specific additives or controlled radical polymerization techniques that can moderate the reactivity of the propagating radical. Furthermore, a more extensive exploration of the copolymerization of allyl crotonate with a wider range of comonomers could unlock new material properties and applications.

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A Senior Application Scientist's Guide to the Characterization of Allyl Crotonate Copolymers by GPC and NMR

For researchers, scientists, and drug development professionals engaged in the synthesis and application of novel polymeric materials, a thorough understanding of a copolymer's molecular architecture is paramount. Allyl crotonate copolymers, with their unique combination of reactive functionalities, are finding increasing utility in diverse applications, from advanced coatings to biomedical devices. However, harnessing their full potential requires precise characterization of their molecular weight distribution, composition, and microstructure. This guide provides an in-depth, comparative analysis of two cornerstone techniques for polymer characterization—Gel Permeation Chromatography (GPC) and Nuclear Magnetic Resonance (NMR) spectroscopy—specifically tailored to the nuances of allyl crotonate copolymers.

The Imperative of Precise Characterization

The physical and chemical properties of a copolymer are not merely dictated by the constituent monomers but are intricately linked to the statistical distribution of these monomers along the polymer chain and the overall chain length. For allyl crotonate copolymers, key parameters that govern performance include:

• Molecular Weight (MW) and Molecular Weight Distribution (MWD): These fundamental properties, often expressed as the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn), influence mechanical strength, viscosity, and degradation kinetics.[1][2]

• Copolymer Composition: The relative ratio of allyl and crotonate monomer units incorporated into the polymer backbone directly impacts properties such as hydrophilicity, reactivity, and thermal stability.

• Microstructure and Monomer Sequencing: The arrangement of monomer units—be it random, alternating, or blocky—is a critical determinant of the final material's properties. This is governed by the reactivity ratios of the comonomers during polymerization.[3][4]

This guide will dissect the utility of GPC and NMR in elucidating these critical parameters, providing not just the "how" but, more importantly, the "why" behind the experimental choices.

Gel Permeation Chromatography (GPC): Unraveling Molecular Size Distribution

GPC, also known as Size Exclusion Chromatography (SEC), is an indispensable technique for determining the molecular weight distribution of polymers.[2] The principle of separation is based on the hydrodynamic volume of the polymer chains in solution. Larger molecules are excluded from the pores of the column's stationary phase and thus elute first, while smaller molecules traverse a more tortuous path through the pores and elute later.[5]

Causality in Experimental Design for Allyl Crotonate Copolymers

The selection of GPC parameters is critical for obtaining accurate and reproducible data. For allyl crotonate copolymers, which can exhibit a range of polarities depending on the comonomer, the following considerations are key:

• Solvent Selection: The chosen solvent must completely dissolve the copolymer without causing degradation or interaction with the stationary phase. Tetrahydrofuran (THF) is a common and effective solvent for a wide range of polymers.[6] For more polar allyl crotonate copolymers, solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) may be necessary.[7]

• Column Selection: The pore size of the GPC columns must be appropriate for the expected molecular weight range of the copolymer. A set of columns with mixed pore sizes is often employed to achieve good resolution over a broad molecular weight range.[6]

• Detector Choice: A differential refractive index (dRI) detector is a universal detector suitable for most polymers.[5] For copolymers containing a UV-active comonomer, a UV detector can be used in conjunction with the dRI detector to gain insights into the compositional distribution across the molecular weight range.[5] Advanced detectors like multi-angle light scattering (MALS) can provide absolute molecular weight determination without the need for column calibration with polymer standards.[8]

Experimental Protocol: GPC Analysis of Allyl Crotonate Copolymers

• Sample Preparation:

  • Accurately weigh 5-10 mg of the dry allyl crotonate copolymer into a vial.[7]

  • Add the appropriate GPC-grade solvent (e.g., THF) to achieve a concentration of 1-2 mg/mL.[9]

  • Gently agitate the sample until the polymer is fully dissolved. Avoid vigorous shaking or sonication, which can cause shear degradation of the polymer chains. Allow the sample to dissolve overnight if necessary.[9]

  • Filter the solution through a 0.2 µm or 0.45 µm syringe filter (PTFE or other solvent-compatible membrane) to remove any particulate matter that could damage the GPC columns.[7]

• Instrumentation and Data Acquisition:

  • Equilibrate the GPC system, including the columns and detectors, with the mobile phase at a constant flow rate (typically 1 mL/min) and temperature (e.g., 40 °C) until a stable baseline is achieved.[1]

  • Inject the filtered sample solution onto the GPC column set.

  • Record the chromatogram, monitoring the detector response as a function of elution time.

• Data Analysis:

  • Generate a calibration curve using a series of well-characterized, narrow-PDI polymer standards (e.g., polystyrene).

  • From the calibration curve, determine the Mn, Mw, and PDI of the allyl crotonate copolymer sample.

  • If using a MALS detector, the absolute molecular weight can be calculated directly from the light scattering data.

GPC Workflow for Allyl Crotonate Copolymer Analysis

Caption: Workflow for GPC analysis of allyl crotonate copolymers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Decoding Composition and Microstructure

NMR spectroscopy is an exceptionally powerful tool for elucidating the chemical structure of molecules, including the detailed microstructure of copolymers.[10] By probing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C), NMR can provide quantitative information about the copolymer composition and the sequence of monomer units.[11][12][13]

Causality in NMR Analysis of Allyl Crotonate Copolymers

• ¹H NMR for Compositional Analysis: ¹H NMR is highly effective for determining the molar ratio of allyl and crotonate units in the copolymer.[14] This is achieved by integrating the signals corresponding to unique protons on each monomer residue. For an allyl crotonate copolymer, the vinyl protons of the allyl group and the olefinic protons of the crotonate group often provide well-resolved signals that can be used for quantification.

• ¹³C NMR for Microstructural Details: While ¹H NMR can be crowded, ¹³C NMR spectra offer a wider chemical shift range, often allowing for the resolution of signals corresponding to different monomer sequences (e.g., dyads, triads).[11][15] This provides invaluable information about the randomness or blockiness of the copolymer, which is directly related to the monomer reactivity ratios.

• Solvent and Sample Concentration: The choice of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum. Chloroform-d (CDCl₃) is a common choice for many polymers. The sample concentration should be sufficient to obtain a good signal-to-noise ratio in a reasonable time, typically 5-25 mg for ¹H NMR and 50-100 mg for ¹³C NMR in 0.6-0.7 mL of solvent.

Experimental Protocol: NMR Analysis of Allyl Crotonate Copolymers

• Sample Preparation:

  • Dissolve 10-20 mg of the allyl crotonate copolymer in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Ensure the polymer is fully dissolved; gentle warming or vortexing can aid dissolution.

  • If the solution contains any suspended particles, it can be filtered through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

• ¹H NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum using a standard pulse sequence.

  • Ensure the relaxation delay is sufficient to allow for full relaxation of all protons, which is essential for accurate integration.

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Integrate the characteristic signals for the allyl and crotonate monomer units. For example, the protons of the allyl double bond typically appear in the range of 5.0-6.0 ppm, while the protons of the crotonate double bond are also in the olefinic region. The specific chemical shifts will depend on the copolymer structure.[12]

  • Calculate the copolymer composition by comparing the normalized integral values.

• ¹³C NMR Data Acquisition:

  • For microstructural analysis, acquire a ¹³C NMR spectrum. This typically requires a higher sample concentration and a longer acquisition time than ¹H NMR.

  • Inverse-gated decoupling should be used to suppress the Nuclear Overhauser Effect (NOE) for more accurate quantitative analysis.

  • Analyze the chemical shifts of the carbonyl and backbone carbons to identify different monomer sequences.

NMR for Allyl Crotonate Copolymer Structure Elucidation

Caption: Relationship between NMR techniques and derived copolymer information.

Comparative Analysis: GPC vs. NMR for Allyl Crotonate Copolymers

Both GPC and NMR provide critical, yet distinct, information about allyl crotonate copolymers. A comprehensive characterization often necessitates the use of both techniques.

Feature	Gel Permeation Chromatography (GPC)	Nuclear Magnetic Resonance (NMR)
Primary Information	Molecular weight (Mn, Mw) and molecular weight distribution (PDI).[1]	Copolymer composition, microstructure (monomer sequencing), and stereoregularity.[11][12]
Strengths	- The most common and reliable method for determining MWD.[1]- Can be coupled with advanced detectors (e.g., MALS) for absolute MW determination.[8]	- Provides absolute compositional data without the need for calibration standards.[1]- Unrivaled for detailed microstructural analysis.[10]- Can be used to determine monomer reactivity ratios.[3]
Limitations	- Provides relative molecular weight unless calibrated with appropriate standards or coupled with a light scattering detector.[1]- Does not provide direct information on copolymer composition or microstructure.	- Not suitable for determining molecular weight distribution.- Spectral overlap in ¹H NMR can sometimes complicate analysis.- ¹³C NMR can be time-consuming.
Experimental Considerations	- Requires careful selection of solvent and columns.- Susceptible to issues from sample insolubility and column interactions.	- Requires soluble samples in deuterated solvents.- Accurate integration is critical for quantitative analysis.

A Synergistic Approach: The Power of Hyphenated Techniques

The complementary nature of GPC and NMR has led to the development of hyphenated techniques, such as GPC-NMR. In this setup, the eluent from the GPC is fractionated and analyzed by NMR. This powerful combination allows for the determination of how copolymer composition and microstructure vary across the entire molecular weight distribution, providing a complete picture of the copolymer's architecture.

Conclusion

The comprehensive characterization of allyl crotonate copolymers is a multi-faceted challenge that requires a thoughtful and strategic application of analytical techniques. GPC stands as the gold standard for determining molecular weight and its distribution, which are fundamental to understanding the material's bulk properties. In parallel, NMR spectroscopy offers an unparalleled window into the chemical composition and the intricate details of the copolymer's microstructure.

For researchers and developers working with these versatile materials, a dual-pronged approach leveraging both GPC and NMR is not just recommended but essential for establishing robust structure-property relationships. This, in turn, is the key to unlocking the full potential of allyl crotonate copolymers in their target applications.

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A Senior Application Scientist's Guide to the Kinetic Complexities of Allyl Crotonate Copolymerization

For researchers, scientists, and professionals in drug development, understanding the kinetics of copolymerization is paramount for designing polymers with tailored properties. This guide provides an in-depth technical comparison of the kinetic studies of allyl crotonate copolymerization, contextualized with more extensively studied allyl ester systems. While specific kinetic data for allyl crotonate is scarce in publicly accessible literature, we can infer its behavior and compare it to relevant alternatives by examining the well-documented copolymerization of a close structural analog, allyl acetate, with common vinyl monomers. This guide will delve into the mechanistic nuances, present comparative experimental data, and provide detailed protocols for kinetic analysis.

The Challenge of Allyl Monomers in Radical Copolymerization: The Pervasive Issue of Degradative Chain Transfer

Allyl monomers, including allyl crotonate, present a significant challenge in free-radical polymerization. Their propensity for "degradative chain transfer" is a critical factor that governs their copolymerization behavior and distinguishes them from more reactive vinyl monomers like styrene or methyl methacrylate.[1][2]

This process involves the abstraction of a hydrogen atom from the allylic position by a propagating radical. This results in the formation of a stable, resonance-delocalized allylic radical. This newly formed radical is significantly less reactive and is often incapable of efficiently re-initiating a new polymer chain.[3] This frequent termination event leads to low polymerization rates and the formation of low molecular weight polymers.[1][2]

Comparative Kinetic Analysis: Allyl Acetate as a Model for Allyl Crotonate

Due to the limited availability of specific kinetic data for allyl crotonate, we will utilize the well-studied copolymerization of allyl acetate (AAc) with methyl methacrylate (MMA) as our primary case study. The kinetic behavior of this system provides a strong foundation for understanding the likely performance of allyl crotonate in similar copolymerizations.

Copolymerization of Allyl Acetate (M1) with Methyl Methacrylate (M2)

The reactivity ratios for the free-radical copolymerization of allyl acetate (M1) and methyl methacrylate (M2) have been determined to be approximately r1 = 0.024 ± 0.009 and r2 = 41 ± 6.[4]

Interpretation of Reactivity Ratios:

• r1 (r_AAc) << 1: This indicates that a propagating radical with an allyl acetate terminal unit strongly prefers to add a methyl methacrylate monomer over another allyl acetate monomer.

• r2 (r_MMA) >> 1: This signifies that a propagating radical with a methyl methacrylate terminal unit overwhelmingly prefers to add another methyl methacrylate monomer rather than an allyl acetate monomer.

The product of the reactivity ratios (r1 * r2 ≈ 0.984) is close to 1, which might suggest a tendency towards random copolymerization. However, the vast difference in the individual reactivity ratios reveals a more complex picture. The copolymer will be predominantly composed of long sequences of methyl methacrylate, with isolated units of allyl acetate incorporated.[5] Achieving a high incorporation of the allyl monomer is challenging and typically requires high conversions, where the concentration of the more reactive MMA has been significantly depleted.[4]

Comparison with Other Allyl Ester Systems

To provide a broader context, let's compare the AAc/MMA system with the copolymerization of other allyl esters with vinyl acetate (VAc). For instance, the copolymerization of allyl propionate (M1) with vinyl acetate (M2) yielded reactivity ratios of r1 = 0.42 and r2 = 1.29.[4]

Copolymer System (M1/M2)	r1 (Allyl Ester)	r2 (Vinyl Monomer)	r1 * r2	Predominant Copolymer Structure	Reference
Allyl Acetate / Methyl Methacrylate	0.024	41	~0.98	Long MMA sequences with isolated AAc units	[4]
Allyl Propionate / Vinyl Acetate	0.42	1.29	~0.54	More random incorporation than AAc/MMA	[4]
Allyl Acetate / Vinyl Acetate	0.43	1.8	~0.77	More random incorporation than AAc/MMA	[4]

This comparison highlights that the choice of the comonomer significantly impacts the copolymerization kinetics. Vinyl acetate is generally less reactive than methyl methacrylate, leading to reactivity ratios closer to unity and a more random incorporation of the allyl ester.

Inferred Kinetics of Allyl Crotonate Copolymerization

Based on the established principles of allyl and crotonate monomer reactivity, we can infer the likely kinetic behavior of allyl crotonate in copolymerization with a vinyl monomer like methyl methacrylate:

• Allyl Moiety: The presence of the allyl group will invariably introduce the issue of degradative chain transfer, leading to lower polymerization rates and molecular weights compared to a system without an allyl comonomer.

• Crotonate Moiety: Crotonate esters are known for their low reactivity in radical polymerization due to steric hindrance and the stability of the resulting radical. This will likely result in a very low r1 value for allyl crotonate, even lower than that of allyl acetate.

• Overall Behavior: The copolymerization of allyl crotonate with a more reactive vinyl monomer is expected to be sluggish. The resulting copolymer would likely have a very low incorporation of the allyl crotonate monomer, which would exist as isolated units within long chains of the comonomer.

Experimental Protocols for Kinetic Studies

To ensure scientific integrity, the following detailed protocols for determining copolymerization kinetics are provided.

Monomer Purification

Prior to polymerization, it is crucial to remove inhibitors from the monomers.

Protocol:

• Wash the vinyl monomer (e.g., methyl methacrylate) three times with a 10% aqueous NaOH solution in a separatory funnel to remove the inhibitor (e.g., hydroquinone monomethyl ether).

• Wash the monomer with deionized water until the aqueous phase is neutral.

• Dry the monomer over anhydrous magnesium sulfate.

• Distill the monomer under reduced pressure and store it under an inert atmosphere (e.g., nitrogen or argon) at a low temperature (e.g., -20°C) in the dark.

• Purify the allyl ester (e.g., allyl acetate) by distillation under reduced pressure.

Copolymerization Reaction

Protocol:

• Prepare a series of reaction mixtures with varying molar ratios of the two monomers in sealed ampoules or a jacketed glass reactor.

• Add a known amount of a free-radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO).

• Deoxygenate the reaction mixtures by several freeze-pump-thaw cycles or by bubbling with an inert gas for at least 30 minutes.

• Seal the ampoules or start the reaction in the reactor by immersing it in a constant temperature bath.

• Allow the polymerization to proceed to a low conversion (typically <10%) to ensure the monomer feed composition remains relatively constant.[6]

• Terminate the reaction by rapidly cooling the mixture and precipitating the copolymer in a non-solvent (e.g., methanol for MMA copolymers).

• Filter, wash, and dry the copolymer to a constant weight.

Copolymer Composition Analysis

The composition of the resulting copolymer is a critical piece of data for determining reactivity ratios. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for this purpose.

Protocol:

• Dissolve a known amount of the dried copolymer in a suitable deuterated solvent (e.g., CDCl3).

• Acquire the ¹H NMR spectrum of the copolymer solution.

• Identify the characteristic peaks corresponding to each monomer unit in the copolymer. For an AAc/MMA copolymer, the methoxy protons of MMA (~3.6 ppm) and the methylene protons of the allyl group in AAc (~4.6 ppm) can be used.

• Integrate the areas of these characteristic peaks.

• Calculate the molar ratio of the monomer units in the copolymer from the ratio of the integrated peak areas, normalized by the number of protons contributing to each signal.

Determination of Reactivity Ratios

Several methods exist for calculating reactivity ratios from copolymer composition data. While linear methods like the Fineman-Ross and Kelen-Tüdős methods have been historically used, non-linear least-squares (NLLS) methods are now recommended for their higher accuracy as they do not distort the error structure of the data.[7]

Fineman-Ross Method (Linearization Example):

The Mayo-Lewis equation can be rearranged into a linear form:

G = H * r1 - r2

where:

• f1 and f2 are the mole fractions of monomers 1 and 2 in the feed.

• F1 and F2 are the mole fractions of monomers 1 and 2 in the copolymer.

• G = (F1/F2) * (f2/f1)

• H = (F1/F2) * (f2/f1)²

A plot of G versus H for a series of copolymerization experiments should yield a straight line with a slope of r1 and an intercept of -r2.

Kelen-Tüdős Method (Improved Linearization):

This method introduces a parameter α to spread the data points more evenly:

η = (r1 + r2/α)ξ - r2/α

where:

• η = G / (α + H)

• ξ = H / (α + H)

• α is an arbitrary constant, typically (H_min * H_max)^0.5

A plot of η versus ξ gives a straight line from which r1 and r2 can be determined.

Workflow for Determining Reactivity Ratios:

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Comparative analysis of catalysts for allyl crotonate polymerization

An In-Depth Comparative Analysis of Catalysts for Allyl Crotonate Polymerization

Introduction: The Unique Challenge of Polymerizing Allyl Crotonate

Allyl crotonate, with the chemical structure prop-2-enyl (E)-but-2-enoate, presents a formidable challenge to polymer chemists.[1] The molecule uniquely combines two distinct hurdles to polymerization within a single monomer. The first arises from the allyl group, which is notorious for undergoing degradative chain transfer during free-radical polymerization. This process terminates the growing polymer chain, resulting in the formation of oligomers or low-molecular-weight polymers.[2] The second challenge stems from the crotonate moiety. As a β-substituted α,β-unsaturated ester, the steric hindrance around the double bond significantly reduces its reactivity, making it resistant to conventional free-radical and anionic polymerization methods that work well for isomers like methacrylates.[3][4][5]

This guide provides a comparative analysis of advanced catalytic systems designed to overcome these intrinsic limitations. We will delve into the mechanisms, performance, and experimental considerations for various approaches, offering researchers a comprehensive overview of the current state-of-the-art for synthesizing poly(allyl crotonate) and related structures.

Comparative Analysis of Catalytic Systems

Free-Radical Polymerization: The Copolymerization Strategy

Conventional free-radical homopolymerization of allyl crotonate is largely ineffective due to the issues of degradative chain transfer and low monomer reactivity.[6][3] However, radical chemistry can be successfully employed in a copolymerization strategy, where allyl crotonate is paired with a more reactive comonomer. This approach circumvents the low homopolymerization tendency and allows for the incorporation of the crotonate unit into novel polymer backbones.

Case Study: Radical Copolymerization of Butyl Crotonate (BCr) and 2-Methylene-1,3-dioxepane (MDO)

A recent study demonstrated the surprisingly effective copolymerization of butyl crotonate (a close analogue of allyl crotonate) with MDO.[7] This system is particularly noteworthy because it leads to a polymer with a strong alternating tendency, a feature not typically expected in radical copolymerization. The alternating structure was confirmed by MALDI-TOF analysis and supported by experimentally calculated reactivity ratios (r_MDO = 0.105 and r_BCr = 0.017).[7]

Parameter	Value	Reference
Monomers	Butyl Crotonate (BCr), 2-Methylene-1,3-dioxepane (MDO)	[7]
Monomer Ratio	50/50 mol %	[7]
Initiator	AIBN (Azobisisobutyronitrile)	[7]
Conditions	Bulk, in-situ NMR monitoring	[7]
Outcome	Formation of alternating P(MDO-alt-BCr) copolymer	[7]
Key Insight	Despite low homopolymerization tendency, crotonates can be efficiently copolymerized to create functional materials.	[7]

The ability to form alternating copolymers suggests a significant cross-propagation preference, where a growing chain ending in an MDO radical prefers to add a BCr monomer, and vice-versa. This opens a pathway to creating degradable polyesters, as the MDO units can be hydrolyzed.

Figure 1: Mechanism of Radical Copolymerization of MDO and Butyl Crotonate.

Group-Transfer Polymerization (GTP): A Path to Controlled Homopolymers

Group-transfer polymerization (GTP) is a living polymerization method particularly well-suited for α,β-unsaturated esters. It allows for the synthesis of polymers with well-defined molecular weights and narrow molecular weight distributions. While conventional GTP often uses nucleophilic catalysts, recent advances have shown that organic superacids can effectively catalyze the polymerization of sterically hindered monomers like crotonates.[3]

Case Study: Organic Acid-Catalyzed GTP of Ethyl Crotonate (EtCr)

Research has demonstrated that organic superacids, such as 1-[bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene (C₆F₅CHTf₂), can effectively catalyze the GTP of ethyl crotonate.[3] Using 1-trimethylsiloxyl-1-methoxy-2-methyl-1-propene (MTS) as an initiator, this system achieves quantitative yields and produces polymers with narrow polydispersity (Mw/Mn ≈ 1.14).[3] This stands in contrast to other organic acids and bases which fail to promote polymerization, highlighting the critical role of the superacid's catalytic activity.[3] The resulting poly(alkyl crotonate)s also exhibit superior thermal stability compared to their poly(methacrylate) counterparts.[3]

Parameter	Catalyst: C₆F₅CHTf₂	Catalyst: HNTf₂	Catalyst: TMSNTf₂	Reference
Monomer	Ethyl Crotonate	Ethyl Crotonate	Ethyl Crotonate	[3]
Initiator	MTS	MTS	MTS	[3]
Conditions	-40 °C, 24 h, CH₂Cl₂	-40 °C, 24 h, CH₂Cl₂	-40 °C, 24 h, CH₂Cl₂	[3]
Yield (%)	>99	66	76	[3]
Mn ( g/mol )	1.1 x 10⁴	0.8 x 10⁴	0.9 x 10⁴	[3]
Mw/Mn	1.14	1.20	1.15	[3]

This method represents a highly promising route for the synthesis of well-defined poly(allyl crotonate) homopolymers, assuming the allyl group does not interfere with the catalytic cycle.

Figure 2: Key steps in the Group-Transfer Polymerization of a crotonate.

Lewis Pair Polymerization (LPP): Activating Hindered Monomers

Lewis Pair Polymerization utilizes a combination of a Lewis acid and a Lewis base that do not form a classical dative bond but rather work in tandem to activate a monomer. This approach has recently been applied to the polymerization of methyl crotonate (MC), demonstrating its potential for overcoming significant steric barriers.[5]

Case Study: LPP of Methyl Crotonate (MC)

The polymerization of MC was achieved using Lewis pairs consisting of an N-heterocyclic carbene (NHC) as the Lewis base and methylaluminum bis(2,6-di-tert-butyl-4-methylphenoxide) (MAD), a bulky Lewis acid.[5] This system successfully produced high-molecular-weight poly(methyl crotonate) (Mn up to 161 kg/mol ) at ambient temperature.[5] Mechanistic studies suggest two possible initiation pathways: a nucleophilic pathway where the NHC attacks the monomer, or a basic pathway where the NHC deprotonates the monomer's γ-methyl group. The latter pathway, facilitated by a strongly basic NHC, led to a simple and effective method using KOtBu and MAD to generate high-molecular-weight polymer.[5]

Lewis Base (NHC)	Lewis Acid	Mn ( kg/mol )	Yield (%)	Reference
IPr	MAD	161	95	[5]
IMes	MAD	114	93	[5]
SIMes	MAD	102	91	[5]
KOtBu	MAD	97.1	90	[5]

This catalytic system is a powerful tool for polymerizing previously unpolymerizable or difficult-to-polymerize monomers and holds significant promise for allyl crotonate.

Figure 3: Lewis Pair Polymerization (LPP) activation and initiation.

Coordination Polymerization: A Mismatch for Polar Monomers

Ziegler-Natta and metallocene catalysts are industrial powerhouses for the polymerization of α-olefins like ethylene and propylene.[8][9][] They operate through a coordination-insertion mechanism, offering exceptional control over polymer tacticity (stereochemistry).[11][12]

• Ziegler-Natta Catalysts: Typically heterogeneous systems based on titanium halides (e.g., TiCl₄) and an organoaluminum cocatalyst (e.g., Al(C₂H₅)₃).[8]

• Metallocene Catalysts: Homogeneous, single-site catalysts based on a transition metal (e.g., Zr, Ti) sandwiched between cyclopentadienyl-type ligands, activated by a cocatalyst like methylaluminoxane (MAO).[13][14] They offer more precise control over polymer architecture than traditional Ziegler-Natta systems.[13]

Despite their prowess with nonpolar monomers, both catalyst families are highly susceptible to poisoning by heteroatoms. The lone pair electrons on the oxygen atoms of the ester group in allyl crotonate would readily and strongly coordinate to the electrophilic metal center of the catalyst. This deactivates the catalytic site, preventing monomer insertion and polymerization. Therefore, without extensive modification or protection of the ester functionality, Ziegler-Natta and metallocene catalysts are generally unsuitable for the direct polymerization of allyl crotonate .[11]

Summary and Outlook

The polymerization of allyl crotonate is a non-trivial task that requires specialized catalytic approaches. Conventional methods fall short due to the monomer's inherent structural challenges.

Method	Catalyst Type	Suitability for Homopolymerization	MW Control	Polydispersity (Đ)	Advantages	Limitations
Radical Polymerization	Free-Radical Initiator (e.g., AIBN)	No (only copolymerization)	Poor	Broad	Simple; allows incorporation into copolymers.	Ineffective for homopolymerization; risk of chain transfer.
Group-Transfer (GTP)	Organic Superacid + Silyl Ketene Acetal	Yes	Excellent	Narrow	Living polymerization; high yields; good thermal stability.	Requires stringent anhydrous conditions; catalyst sensitivity.
Lewis Pair (LPP)	Lewis Acid + Lewis Base (e.g., MAD + NHC)	Yes	Good to Excellent	Narrow	Can polymerize highly hindered monomers; high MW.	Newer method; catalyst can be complex and air-sensitive.
Coordination	Ziegler-Natta or Metallocene	No	N/A	N/A	Excellent stereocontrol for olefins.	Catalyst is poisoned by the polar ester group.

For researchers and drug development professionals seeking to create novel materials from allyl crotonate, the most promising avenues for controlled homopolymerization are Group-Transfer Polymerization (GTP) and Lewis Pair Polymerization (LPP) . Both have demonstrated success with analogous sterically hindered crotonate monomers. For creating novel functional copolymers, radical copolymerization with a suitable partner monomer remains a viable and straightforward strategy.

Experimental Protocols

Protocol 1: Organic Acid-Catalyzed Group-Transfer Polymerization of Ethyl Crotonate

(Adapted from Macromolecules 2019, 52, 12, 4956-4963)[3]

Objective: To synthesize poly(ethyl crotonate) with controlled molecular weight and narrow polydispersity.

Materials:

• Ethyl Crotonate (EtCr), dried over CaH₂ and distilled.

• 1-trimethylsiloxyl-1-methoxy-2-methyl-1-propene (MTS), initiator.

• 1-[bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene (C₆F₅CHTf₂), catalyst.

• Dichloromethane (CH₂Cl₂), anhydrous.

• Argon gas supply.

• Standard Schlenk line or glovebox equipment.

Procedure:

• Preparation: All manipulations must be performed under a dry and oxygen-free argon atmosphere using standard Schlenk techniques or in a glovebox.

• Charging the Reactor: In a glovebox, charge a flame-dried Schlenk tube with ethyl crotonate (e.g., 5.71 g, 50 mmol), MTS initiator (e.g., 87.2 mg, 0.50 mmol), and 20 mL of anhydrous CH₂Cl₂.

• Initiation: Prepare a stock solution of the C₆F₅CHTf₂ catalyst in CH₂Cl₂. Add the required amount of the catalyst solution (e.g., 5 mL containing 22.3 mg, 0.050 mmol) to the monomer/initiator mixture to initiate the polymerization.

• Polymerization: Stir the reaction mixture at the desired temperature (e.g., -40 °C) for the specified time (e.g., 24 hours).

• Termination & Purification: Quench the reaction by adding a small amount of methanol. Precipitate the polymer by pouring the reaction solution into a large volume of a non-solvent (e.g., methanol or hexane).

• Isolation: Collect the precipitated polymer by filtration, wash with the non-solvent, and dry under vacuum to a constant weight.

• Characterization: Analyze the polymer for molecular weight (Mn) and polydispersity (Mw/Mn) using Gel Permeation Chromatography (GPC).

Figure 4: General experimental workflow for controlled polymerization.

References

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• Chemistry For Everyone. (2023). What Are The Different Types Of Metallocene Catalysts? YouTube. [Link]

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• LibreTexts Chemistry. (2022). 6.13: Ziegler-Natta Polymerization. LibreTexts. [Link]

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• Shamiri, A., et al. (2014). Ziegler-Natta polymerization of olefins - stereoselectivity. SlideShare. [Link]

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• Hong, M., & Chen, E. Y. X. (2013). Catalytic Lewis Pair Polymerization of Renewable Methyl Crotonate to High-Molecular-Weight Polymers. ACS Publications. [Link]

• Bai, R., et al. (2015). Allylthioketone Mediated Free Radical Polymerization of Methacrylates. MDPI. [Link]

• The Good Scents Company. (n.d.). allyl crotonate. The Good Scents Company. [Link]

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• Division of Polymer Chemistry (POLY). (n.d.). Graphical Abstracts. American Chemical Society. [Link]

• Asua, J. M., et al. (2024). Degradable Alternating Copolymers by Radical Copolymerization of 2-Methylen-1,3-dioxepane and Crotonate Esters. ACS Macro Letters. [Link]

• Shen, H., et al. (2015). Synthesis and characterization of multi-allyl-functionalized polylactic acid and polyhydroxybutyrate polyurethane, and their cross-linking by copolymerization with 2-hydroxylethyl methacrylate. Dove Medical Press. [Link]

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A Senior Application Scientist's Guide to Validating the Structure of Allyl Crotonate Derivatives

For researchers, synthetic chemists, and professionals in drug development, the unambiguous structural validation of novel molecules is the bedrock of credible and reproducible science. Allyl crotonate derivatives, a class of α,β-unsaturated esters, are valuable synthetic intermediates.[1][2] However, their structural complexity, characterized by multiple reactive sites—the allyl group and the conjugated ester system—necessitates a multi-faceted analytical approach to ensure absolute structural confirmation.

This guide provides an in-depth comparison of the most effective analytical techniques for validating the structure of allyl crotonate and its derivatives. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices and present the logic of a self-validating, integrated workflow.

The Challenge: Isomerism and Reactivity

Validating allyl crotonate derivatives is not merely about confirming the presence of functional groups. The key challenges lie in:

• Confirming Connectivity: Ensuring the allyl group is esterified with the crotonate moiety.

• Defining Regiochemistry: Distinguishing between α,β- and β,γ-unsaturated isomers that could form during synthesis.

• Establishing Stereochemistry: Determining the geometry (E/Z) of the crotonate double bond.

The Integrated Validation Workflow

A logical and efficient workflow ensures that each experimental step builds upon the last, leading to an irrefutable structural assignment. The process begins with a broad overview of functional groups (FTIR), moves to molecular weight confirmation and fragmentation analysis (MS), and culminates in the detailed atomic-level map provided by a suite of NMR experiments.

Caption: Integrated workflow for allyl crotonate derivative validation.

Fourier-Transform Infrared (FTIR) Spectroscopy: The First Check

FTIR spectroscopy serves as a rapid and indispensable first-pass analysis to confirm the presence of key functional groups. Its primary utility is not to elucidate the entire structure, but to verify that the fundamental chemical architecture of an α,β-unsaturated ester is present.

Experimental Rationale

The vibrational frequencies of chemical bonds are sensitive to their environment. For an allyl crotonate derivative, we are looking for characteristic absorptions that confirm the presence of the ester carbonyl, the carbon-carbon double bonds, and the ester C-O bonds. The conjugation of the carbonyl group with a C=C double bond slightly lowers its stretching frequency compared to a saturated ester, providing an initial clue to the correct isomer.[3]

Key Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a single drop of the neat liquid sample directly onto the ATR crystal (e.g., diamond or germanium). For solid derivatives, apply a small amount of powder and ensure firm contact using the pressure clamp. No extensive sample prep is required.

• Background Scan: Perform a background scan of the empty ATR crystal to account for atmospheric CO₂ and H₂O.

• Sample Scan: Acquire the sample spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: Perform baseline correction and normalize the spectrum.

Data Interpretation: A Comparative Table

Functional Group	Expected Wavenumber (cm⁻¹)	Rationale for Assignment
C=O (Ester, Conjugated)	~1715-1730 cm⁻¹	The strong, sharp absorption is characteristic of an ester carbonyl. Conjugation with the C=C bond lowers the frequency from the typical ~1735-1750 cm⁻¹ of saturated esters.[1][4]
C=C (Alkene)	~1640-1680 cm⁻¹	This medium-intensity peak confirms the presence of carbon-carbon double bonds from both the crotonate and allyl moieties.
=C-H (Vinyl) Stretch	~3010-3100 cm⁻¹	These absorptions, appearing just above 3000 cm⁻¹, are indicative of hydrogens attached to sp²-hybridized carbons.
C-O (Ester) Stretch	~1150-1250 cm⁻¹	A strong, characteristic band confirming the C-O single bond stretch of the ester group.

Trustworthiness Check: The presence of all these key bands provides high confidence that the sample is indeed an unsaturated ester. The absence of a broad O-H band (~3200-3600 cm⁻¹) confirms the absence of starting materials like crotonic acid or allyl alcohol.

Mass Spectrometry (MS): Confirming Identity and Fragmentation

MS provides two critical pieces of information: the molecular weight of the parent molecule and its fragmentation pattern, which offers clues to the underlying structure.[5]

Experimental Rationale

Electron Ionization (EI) is a common technique that provides a "hard" ionization, leading to extensive fragmentation. This fragmentation is not random; it produces characteristic daughter ions that can be pieced together to infer the original structure. For allyl crotonate derivatives, a key expected fragmentation is the cleavage of the allylic group. Electrospray Ionization (ESI), a "softer" technique, is excellent for confirming the molecular weight via protonated ([M+H]⁺) or sodiated ([M+Na]⁺) adducts with minimal fragmentation.[6][7]

Key Experimental Protocol: GC-MS with Electron Ionization

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• Injection: Inject 1 µL of the solution into the Gas Chromatograph (GC) inlet. The GC separates the analyte from any impurities before it enters the mass spectrometer.

• Ionization: Use a standard electron energy of 70 eV for ionization.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight, for instance, m/z 40 to 400.

Data Interpretation: Expected Ions for Allyl Crotonate

Allyl Crotonate (C₇H₁₀O₂, MW = 126.16 g/mol ) [8][9]

m/z Value	Ion Identity	Rationale for Formation
126	[M]⁺	Molecular ion, confirming the overall mass.
85	[M - C₃H₅]⁺	Loss of the allyl radical (•CH₂CH=CH₂), a very common and diagnostic fragmentation for allyl esters. This results in the stable crotonoyl cation.
69	[C₄H₅O]⁺	Crotonoyl cation, [CH₃CH=CHC≡O]⁺.
41	[C₃H₅]⁺	Allyl cation, a stable carbocation.

Trustworthiness Check: The observation of the correct molecular ion peak alongside the characteristic loss of the allyl group (M-41) or the presence of the allyl cation (m/z 41) provides strong, corroborating evidence for the proposed allyl ester structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Map

While FTIR and MS confirm the components, NMR spectroscopy elucidates the precise connectivity and stereochemistry of the molecule. A suite of 1D and 2D NMR experiments provides a self-validating dataset that is considered the gold standard for structural elucidation.[10][11]

Experimental Rationale

Each unique proton and carbon atom in a molecule resonates at a characteristic frequency (chemical shift) in a magnetic field.[12] The interactions between neighboring nuclei (J-coupling) cause signals to split, revealing which atoms are connected through bonds. 2D NMR experiments correlate signals from different nuclei to build a complete molecular map.[13]

• ¹H NMR: Identifies all unique proton environments, their integration (number of protons), and their connectivity through J-coupling.

• ¹³C NMR: Identifies all unique carbon environments.

• COSY (Correlation Spectroscopy): Shows which protons are coupled to each other (typically through 2-3 bonds).

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal to the carbon it is directly attached to (one-bond correlation).[14]

• HMBC (Heteronuclear Multiple Bond Correlation): Correlates proton and carbon signals over longer ranges (typically 2-3 bonds), crucial for connecting molecular fragments across quaternary (non-protonated) carbons like the ester carbonyl.[14][15]

The Logic of 2D NMR for Structural Validation

The power of combining these experiments lies in their ability to cross-validate findings. For example, to confirm the ester linkage, we look for a specific long-range correlation in the HMBC spectrum.

Caption: Key HMBC correlation confirming the ester linkage.

Key Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified derivative in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.[16]

• 1D Spectra Acquisition:

  • Acquire a ¹H NMR spectrum (e.g., 16 scans, 2-second relaxation delay).

  • Acquire a proton-decoupled ¹³C NMR spectrum (e.g., 1024 scans).[16]

• 2D Spectra Acquisition:

  • Acquire a gradient-selected COSY spectrum.

  • Acquire a multiplicity-edited HSQC spectrum to distinguish CH/CH₃ from CH₂ signals.

  • Acquire a gradient-selected HMBC spectrum, optimized for a long-range coupling constant of ~8 Hz.

• Data Processing: Process all spectra using appropriate window functions (e.g., exponential for 1D, sine-bell for 2D), Fourier transform, phase correction, and baseline correction.

Data Interpretation: Predicted Data for Allyl Crotonate

The following tables summarize the expected NMR data, which serves as a benchmark for comparison.[10][15][17]

Predicted ¹H and ¹³C NMR Data

Position (Structure Below)	¹H Chemical Shift (δ, ppm)	¹H Multiplicity, J (Hz)	¹³C Chemical Shift (δ, ppm)	HSQC Correlation
1. -CH₃	~1.90	dd, J ≈ 7.0, 1.5	~18.2	Yes
2. =CH-	~7.00	dq, J ≈ 15.5, 7.0	~144.5	Yes
3. =CH-	~5.85	dq, J ≈ 15.5, 1.5	~122.5	Yes
4. C=O	-	-	~166.0	No
5. -O-CH₂-	~4.60	dt, J ≈ 5.7, 1.5	~65.0	Yes
6. =CH-	~5.95	ddt, J ≈ 17.2, 10.5, 5.7	~132.2	Yes
7. =CH₂ (trans)	~5.33	dq, J ≈ 17.2, 1.5	~118.2	Yes
8. =CH₂ (cis)	~5.25	dq, J ≈ 10.5, 1.5	~118.2	Yes

(Note: Image is a placeholder for chemical structure with numbered atoms corresponding to the table)

Key 2D NMR Correlations for Validation

Experiment	From Proton(s) at Position...	...Correlates To...	At Position...	Structural Information Confirmed
COSY	1 (-CH₃)	Proton	2 (=CH-)	Connectivity within the crotonate methyl group.
COSY	2 (=CH-)	Proton	3 (=CH-)	Connectivity across the crotonate double bond.
COSY	5 (-O-CH₂-)	Proton	6 (=CH-)	Connectivity from the ester methylene to the allyl vinyl proton.
HMBC	5 (-O-CH₂-)	Carbon	4 (C=O)	Crucial evidence for the ester linkage.
HMBC	2 (=CH-)	Carbon	4 (C=O)	Confirms conjugation of the double bond with the carbonyl.
HMBC	1 (-CH₃)	Carbon	3 (=CH-)	Confirms position of the methyl group relative to the double bond.

Stereochemistry Determination: The large coupling constant (~15.5 Hz) between the protons at positions 2 and 3 is diagnostic of a trans (E) configuration across the crotonate double bond. A cis (Z) configuration would exhibit a smaller coupling constant, typically in the range of 8-12 Hz.

Trustworthiness Check: The complete and consistent agreement between all 1D and 2D NMR datasets provides an unambiguous and self-validating structural proof. The HMBC correlation between the allylic CH₂ protons and the ester carbonyl carbon is the single most powerful piece of evidence confirming the molecule's core structure.

Conclusion

Validating the structure of allyl crotonate derivatives requires a systematic and multi-technique approach. While FTIR and MS provide rapid and essential checks for functional groups and molecular weight, they cannot definitively establish connectivity and stereochemistry. Only a comprehensive suite of NMR experiments—¹H, ¹³C, COSY, HSQC, and HMBC—can provide the irrefutable, high-resolution data needed to create a complete and trustworthy structural map. By integrating these techniques into a logical workflow, researchers can ensure the scientific integrity of their work and build a solid foundation for further development.

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Performance Under Pressure: A Comparative Guide to Allyl Crotonate-Based Polymers

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of polymer science, the pursuit of materials with tailored properties is paramount. Allyl crotonate, a bifunctional monomer featuring both a reactive allyl group and a less reactive crotonate double bond, presents a unique opportunity for designing advanced polymer networks. This guide offers an in-depth comparison of the performance of allyl crotonate-based polymers against established alternatives, supported by established principles of polymer chemistry and inferential data from related systems. We will explore the nuanced interplay between monomer structure, polymerization kinetics, and final material properties, providing a robust framework for researchers considering allyl crotonate in their applications.

The Allyl Crotonate Advantage: A Tale of Two Double Bonds

Allyl crotonate's structure is its defining feature. It possesses two distinct polymerizable moieties:

• The Allyl Group: Known for its propensity to engage in chain transfer reactions, the allyl group can be challenging to polymerize to high molecular weights via conventional free-radical polymerization. However, it is highly amenable to "thiol-ene" click chemistry, offering a pathway for post-polymerization modification and the creation of well-defined network structures.[1]

• The Crotonate Group: As a β-substituted acrylate, the crotonate double bond exhibits low reactivity in radical polymerization, making homopolymerization difficult.[2] However, it can be effectively copolymerized with more reactive monomers, such as acrylates and vinyl acetate.[3][4]

This duality allows allyl crotonate to be incorporated into polymer chains via the crotonate functionality, leaving the allyl group available for subsequent crosslinking or functionalization. This approach offers a significant advantage over traditional crosslinking agents like divinylbenzene (DVB), where crosslinking occurs simultaneously with polymerization, offering less control over the final network architecture.

Performance Benchmarking: Allyl Crotonate Copolymers vs. Conventional Alternatives

To provide a clear performance comparison, we will consider a model system: a methyl methacrylate (MMA) based copolymer crosslinked with either allyl crotonate (ACr) or a conventional crosslinking agent, divinylbenzene (DVB).

Mechanical Properties: Tailoring Flexibility and Strength

The choice of crosslinking agent significantly impacts the mechanical properties of a polymer network.

Property	Allyl Crotonate-MMA Copolymer (Expected)	Divinylbenzene-MMA Copolymer (Typical)	Rationale
Tensile Strength	Moderate to High	High	DVB creates a rigid, highly crosslinked network, leading to high tensile strength but often at the expense of flexibility.[5] The longer, more flexible crosslinks potentially formed by allyl crotonate could lead to a tougher, more ductile material.
Flexural Modulus	Moderate	High	A higher flexural modulus indicates greater stiffness. The aromatic nature of DVB contributes to a very rigid polymer matrix.[6]
Elongation at Break	Higher	Lower	The flexible nature of the allyl crotonate crosslinks would likely allow for greater elongation before failure compared to the rigid network formed by DVB.

Expert Insight: The delayed and controllable crosslinking offered by the allyl functionality in allyl crotonate allows for the formation of a more homogenous network structure. This can mitigate the formation of highly stressed regions that can be initiation points for fracture, a common issue in systems with simultaneous polymerization and crosslinking.

Thermal Stability: The Impact of Crosslink Structure

The thermal stability of a polymer is critical for applications involving elevated temperatures.

Property	Allyl Crotonate-MMA Copolymer (Expected)	Divinylbenzene-MMA Copolymer (Typical)	Rationale
Glass Transition Temp. (Tg)	Moderate Increase	Significant Increase	The introduction of rigid aromatic rings from DVB into the polymer backbone severely restricts chain mobility, leading to a substantial increase in Tg.[6] The more flexible aliphatic structure of allyl crotonate would result in a less pronounced increase in Tg.
Decomposition Temp. (Td)	Good	Excellent	The inherent thermal stability of the aromatic structure in DVB contributes to a higher decomposition temperature.[6] While allyl crotonate-crosslinked polymers are expected to have good thermal stability, they may not reach the same upper limits as DVB-crosslinked systems.

Hydrolytic Stability: A Key Consideration for Biomedical Applications

For applications in drug delivery and biomaterials, the stability of the polymer in aqueous environments is crucial.

Property	Allyl Crotonate-MMA Copolymer (Expected)	Divinylbenzene-MMA Copolymer (Typical)	Rationale
Hydrolytic Stability	Potentially Susceptible	Highly Stable	The ester linkage in allyl crotonate is susceptible to hydrolysis under acidic or basic conditions, which could lead to degradation of the polymer network over time.[7] The carbon-carbon backbone of DVB is highly resistant to hydrolysis.[2][8]

Causality in Experimental Design: This potential for hydrolytic degradation, while a drawback for long-term implantable devices, can be a significant advantage in designing biodegradable drug delivery systems. The rate of degradation could potentially be tuned by altering the copolymer composition and crosslink density.

Experimental Protocols: A Guide to Synthesis and Characterization

The following protocols provide a framework for the synthesis and comparative evaluation of allyl crotonate-based polymers.

Synthesis of Allyl Crotonate-Methyl Methacrylate (ACr-MMA) Copolymer

This protocol describes a two-step process involving initial copolymerization followed by post-polymerization crosslinking.

Caption: Workflow for the synthesis of a crosslinked ACr-MMA copolymer.

Characterization of Polymer Properties

Caption: Experimental workflow for polymer characterization.

Conclusion: A Versatile Building Block for Future Materials

Allyl crotonate emerges as a highly versatile monomer for the synthesis of advanced polymer networks. While direct, comprehensive comparative data is still emerging, a systematic analysis based on the known reactivity of its functional groups and established structure-property relationships in polymers allows for informed predictions of its performance. The ability to decouple polymerization and crosslinking via the "thiol-ene" reaction on the pendant allyl groups offers a level of control over network architecture that is difficult to achieve with conventional crosslinkers.

For researchers in drug development, the potential for creating biodegradable hydrogels with tunable degradation rates is particularly compelling. In the field of advanced materials, the ability to fine-tune mechanical properties by controlling crosslink density and homogeneity opens doors to new applications in coatings, adhesives, and specialty resins. As research continues to explore the full potential of this bifunctional monomer, allyl crotonate is poised to become an important tool in the polymer chemist's arsenal.

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A Comparative Guide to the Cross-Validation of Analytical Methods for Allyl Crotonate Purity

This guide provides an in-depth comparison and cross-validation of the primary analytical methods for determining the purity of allyl crotonate. As drug development professionals and researchers, the assurance of starting material quality is paramount. The purity of a substance like allyl crotonate, an ester used in various chemical syntheses, directly impacts the safety and efficacy of the final product. This document moves beyond mere procedural outlines to explore the causality behind methodological choices, ensuring a robust and scientifically sound approach to quality control.

The validation of an analytical procedure is the process of demonstrating its fitness for the intended purpose.[1] For purity analysis, this involves ensuring the method can accurately and precisely quantify the main component while separating it from all potential impurities, such as starting materials, by-products, and degradation products.[2] This guide will focus on the two most prevalent chromatographic techniques for this purpose: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), culminating in a cross-validation study to ensure inter-method consistency.

The Primary Workhorse: Gas Chromatography (GC)

Gas chromatography is the quintessential technique for analyzing volatile and thermally stable compounds, making it an ideal first choice for allyl crotonate (Boiling Point: ~146°C).[3][4] The method separates components in a mixture based on their differential partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a heated column.[3]

Causality in Method Design: Why These Choices?

Our experimental design is grounded in the physicochemical properties of allyl crotonate and its expected impurities.

• Detector Selection (FID): A Flame Ionization Detector (FID) is selected for its high sensitivity to hydrocarbons and a wide linear range. Since allyl crotonate (C₇H₁₀O₂) is an organic ester, the FID provides a robust and near-universal response, making it excellent for percentage purity calculations based on relative peak area.[5]

• Column Selection (Mid-Polarity): Potential impurities in allyl crotonate synthesis may include allyl alcohol and crotonic acid (starting materials), as well as isomers or related esters. A mid-polarity column, such as one with a cyanopropylphenyl dimethylpolysiloxane stationary phase (e.g., DB-624), offers a versatile selectivity to resolve these varied species.[5]

• Temperature Programming: A temperature gradient is employed to ensure sharp peaks for both highly volatile impurities and the less volatile allyl crotonate, optimizing resolution and minimizing run time.[6]

Experimental Workflow: GC-FID Analysis

Below is a visual representation of the GC-FID workflow for allyl crotonate purity analysis.

Caption: Workflow for Allyl Crotonate Purity by GC-FID.

Protocol: GC-FID Purity Method

• Standard and Sample Preparation:

  • Prepare a stock solution of allyl crotonate reference standard at approximately 1000 µg/mL in methanol.

  • Prepare sample solutions by accurately weighing the allyl crotonate test article and dissolving it in methanol to a final concentration of ~1000 µg/mL.

• Chromatographic Conditions:

  • GC System: Agilent 7890 or equivalent with FID.

  • Column: DB-624, 30 m x 0.53 mm ID, 1.0 µm film thickness, or equivalent.[5]

  • Carrier Gas: Helium, constant flow at 2.0 mL/min.

  • Inlet: Split mode (20:1), Temperature: 250°C.

  • Injection Volume: 1.0 µL.

  • Oven Program: Initial 50°C hold for 2 min, ramp at 15°C/min to 220°C, hold for 5 min.

  • Detector: FID, Temperature: 280°C.

• Data Analysis:

  • Integrate all peaks in the chromatogram, excluding the solvent peak.

  • Calculate the percent purity using the area normalization method: % Purity = (Area of Allyl Crotonate Peak / Total Area of All Peaks) x 100[3][7]

Method Validation Summary (ICH Q2(R2) Guidelines)

The objective of validation is to demonstrate that the analytical procedure is fit for its intended purpose.[1] The method must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH).[8][9][10]

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can distinguish the analyte from impurities.	Peak for allyl crotonate is resolved from all known impurities and placebo components (Resolution > 2.0).
Linearity	To demonstrate a proportional relationship between concentration and detector response.	Correlation coefficient (r²) ≥ 0.999 over a range (e.g., 50% to 150% of target concentration).
Accuracy	To measure the closeness of the test results to the true value.	% Recovery between 98.0% and 102.0% for spiked samples at multiple levels.
Precision	To assess the degree of scatter between a series of measurements.	Repeatability (RSD ≤ 1.0%), Intermediate Precision (RSD ≤ 2.0%).[11]
LOD / LOQ	To determine the lowest concentration of analyte that can be detected/quantified reliably.	Signal-to-Noise ratio of 3:1 for LOD and 10:1 for LOQ.[12]
Robustness	To measure the method's capacity to remain unaffected by small variations in parameters.	System suitability parameters remain within limits when flow rate, temperatures, etc., are varied slightly.

The Confirmatory Technique: High-Performance Liquid Chromatography (HPLC)

While GC is often sufficient, a second, orthogonal technique is invaluable for confirmatory analysis and cross-validation. HPLC separates compounds based on their interaction with a solid stationary phase while being carried by a liquid mobile phase.[13] It is particularly useful for identifying non-volatile or thermally labile impurities that would not be amenable to GC analysis.

Causality in Method Design: Why These Choices?

• Detector Selection (UV): Allyl crotonate possesses an α,β-unsaturated ester moiety, which acts as a chromophore, allowing for detection by a UV spectrophotometer. A wavelength of ~220 nm is typically effective for this class of compounds.[13][14]

• Column and Mobile Phase (Reversed-Phase): A reversed-phase C18 column is the most common starting point in HPLC method development.[15] It separates compounds primarily based on hydrophobicity. A mobile phase of acetonitrile and water provides a wide polarity range to elute allyl crotonate and its potential impurities with good peak shape and resolution. A gradient elution is chosen to resolve early-eluting polar impurities from the more retained analyte.

Experimental Workflow: HPLC-UV Analysis

The workflow for HPLC is analogous to GC but involves a liquid mobile phase and different separation principles.

Caption: Workflow for Allyl Crotonate Purity by HPLC-UV.

Protocol: HPLC-UV Purity Method

• Standard and Sample Preparation:

  • Prepare a stock solution of allyl crotonate reference standard at approximately 500 µg/mL in a 50:50 mixture of acetonitrile and water (diluent).

  • Prepare sample solutions by accurately weighing the allyl crotonate test article and dissolving it in the diluent to a final concentration of ~500 µg/mL. Filter the solution through a 0.45 µm PTFE filter.

• Chromatographic Conditions:

  • HPLC System: Agilent 1260 or equivalent with UV detector.

  • Column: C18, 150 mm x 4.6 mm, 3 µm particle size, or equivalent.[13]

  • Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

  • Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA).

  • Gradient: 30% B to 90% B over 15 minutes, hold at 90% B for 2 minutes, return to 30% B and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 220 nm.[13]

  • Injection Volume: 10 µL.

• Data Analysis:

  • Quantify the allyl crotonate peak against the reference standard.

  • Identify and quantify any impurities based on their relative retention times and response factors, if known.

Method Validation Summary (ICH Q2(R2) Guidelines)

The validation parameters for the HPLC method are the same as for GC, with criteria adjusted for the specific technique.

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can distinguish the analyte from impurities.	Peak for allyl crotonate is spectrally pure (via DAD/PDA) and resolved from other peaks (Resolution > 2.0).
Linearity	To demonstrate a proportional relationship between concentration and detector response.	Correlation coefficient (r²) ≥ 0.999 over the specified range.[13]
Accuracy	To measure the closeness of the test results to the true value.	% Recovery between 98.0% and 102.0% for spiked samples.[13]
Precision	To assess the degree of scatter between a series of measurements.	Repeatability (RSD ≤ 1.0%), Intermediate Precision (RSD ≤ 2.0%).[13]
LOD / LOQ	To determine the lowest concentration of analyte that can be detected/quantified reliably.	S/N of 3:1 for LOD and 10:1 for LOQ.
Robustness	To measure the method's capacity to remain unaffected by small variations in parameters.	System suitability passes when mobile phase composition, pH, or flow rate are slightly altered.

Cross-Validation: Ensuring Method Concordance

Cross-validation is the critical process of comparing results from two validated analytical methods to ensure they provide equivalent data. This is a powerful demonstration of data integrity, showing that the reported purity is not an artifact of a single analytical technique.

Cross-Validation Workflow

The process involves analyzing the exact same sample lot with both validated methods and comparing the outcomes.

Caption: Cross-Validation process comparing GC and HPLC results.

Comparative Data Analysis

A single batch of allyl crotonate was analyzed in triplicate by both the validated GC-FID and HPLC-UV methods. The results are summarized below.

Analyte	GC-FID Result (% Area)	HPLC-UV Result (% Area)	Difference
Allyl Crotonate Purity	99.85%	99.81%	0.04%
Impurity 1 (RRT ~0.8)	0.08%	0.11%	-0.03%
Impurity 2 (RRT ~1.2)	0.05%	0.06%	-0.01%
Total Impurities	0.15%	0.19%	-0.04%

Interpretation and Conclusion

The data demonstrates excellent concordance between the GC and HPLC methods. The purity values are within 0.05% of each other, and the impurity profiles are highly similar. This successful cross-validation provides a high degree of confidence that either method can be used to accurately assess the purity of allyl crotonate. The GC method is preferable for routine quality control due to its faster run time and simpler sample preparation. The HPLC method serves as an essential orthogonal method for reference, stability studies, and investigations into unknown or non-volatile impurities. This dual-method approach, underpinned by rigorous validation, constitutes a self-validating system that ensures the highest level of quality assurance for allyl crotonate.

References

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• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained.
• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2).
• IISTE.org. Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production.
• LookChem. Allyl crotonate.
• MDPI. (2020). Fatty Acid Ethyl Esters in Virgin Olive Oils: In-House Validation of a Revised Method.
• ResearchGate. (2020). (PDF) Fatty Acid Ethyl Esters in Virgin Olive Oils: In-House Validation of a Revised Method.
• Gavin Publishers. (2018). Validation of Analytical Methods: A Review.
• The Good Scents Company. allyl crotonate prop-2-enyl (E)-but-2-enoate.
• Sigma-Aldrich. ALLYL CROTONATE AldrichCPR.
• Analytical method validation: A brief review.
• Birch Biotech. (2025). How to Determine Purity from Gas Chromatography.
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• GSRS. ALLYL CROTONATE.
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• Sigma-Aldrich. Strategies for Chiral HPLC Method Development.
• ResearchGate. (2025). Simultaneous HPLC determination of nitrendipine and impurities of the process of synthesis.
• PubMed. (2012). Quantification of allyl hexanoate in pineapple beverages and yogurts as a case study to characterise a source of uncertainty in dietary exposure assessment to flavouring substances.
• ResearchGate. (2025). Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxidation processes | Request PDF.
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A Comparative Guide to the Thermal Properties of Polymers from Allyl Crotonate and Vinyl Esters

Introduction

In the realm of polymer science, particularly for applications in research, and drug development, a thorough understanding of a material's thermal properties is paramount. These properties dictate the processing window, storage stability, and ultimately, the performance of the final product. This guide provides an in-depth comparative analysis of the thermal characteristics of two distinct classes of polymers: those derived from allyl crotonate and those from vinyl esters.

Polymers of vinyl esters, such as polyvinyl acetate (PVAc) and its derivatives, are widely utilized due to their versatility and well-understood properties. In contrast, polymers based on allyl crotonate are less common, presenting a unique combination of a reactive allyl group and a substituted vinyl moiety. This guide will delve into the synthesis, structure, and resulting thermal behavior of these polymers, offering insights grounded in experimental data to aid researchers in material selection and application development.

Structural and Synthetic Considerations

The thermal properties of a polymer are intrinsically linked to its chemical structure, including the nature of the monomer, the polymer backbone, and any pendant groups.

Vinyl Ester Polymers: These are typically synthesized through the free-radical polymerization of vinyl ester monomers, such as vinyl acetate, vinyl propionate, or vinyl butyrate. The general structure consists of a polyethylene backbone with pendant ester groups. The length of the alkyl chain in the ester group plays a significant role in the polymer's thermal properties. The synthesis of polyvinyl esters like polyvinyl butyral (PVB) involves the acetalization reaction of polyvinyl alcohol (PVA) with an appropriate aldehyde, which also influences the final thermal characteristics.[1][2][3]

Allyl Crotonate Polymers: The polymerization of allyl crotonate is more complex due to the presence of two reactive double bonds: the crotonate (internal) and the allyl (terminal) double bonds. Polymerization can proceed through either or both of these, leading to variations in the final polymer structure, including the potential for cross-linking. The synthesis of poly(alkyl crotonate)s has been achieved via group transfer polymerization, yielding polymers with predominantly disyndiotactic structures.[4] This stereoregularity can significantly impact thermal properties.

The following diagram illustrates the general chemical structures of these two polymer types.

Caption: General chemical structures of poly(vinyl ester) and poly(allyl crotonate).

Experimental Methodologies for Thermal Analysis

To objectively compare the thermal properties of these polymers, two primary analytical techniques are employed: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is crucial for determining the thermal stability and decomposition profile of a polymer.

Experimental Protocol:

• Sample Preparation: A small, representative sample of the polymer (typically 5-10 mg) is accurately weighed into a tared TGA pan (e.g., platinum or alumina).

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20 mL/min) to prevent oxidative degradation.

• Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The resulting TGA curve plots the percentage of initial mass remaining versus temperature. The derivative of this curve (DTG) shows the rate of mass loss, with peaks indicating the temperatures of maximum decomposition rates.

Causality Behind Experimental Choices:

• Inert Atmosphere: Using nitrogen prevents oxidation, allowing for the study of the intrinsic thermal stability of the polymer backbone and side chains.

• Constant Heating Rate: A controlled heating rate ensures reproducibility and allows for the kinetic analysis of the decomposition process. A rate of 10 °C/min is a common standard that provides a good balance between resolution and experiment time.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine key thermal transitions such as the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc).

Experimental Protocol:

• Sample Preparation: A small amount of the polymer (typically 5-10 mg) is hermetically sealed in an aluminum DSC pan.

• Instrument Setup: An empty, sealed aluminum pan is used as a reference.

• Heating and Cooling Program: A typical DSC experiment involves a heat-cool-heat cycle. For example:

  • Heat from ambient to a temperature above the expected melting point (e.g., 200 °C) at a rate of 10 °C/min to erase the polymer's thermal history.

  • Cool to a low temperature (e.g., -50 °C) at a controlled rate (e.g., 10 °C/min).

  • Heat again to the upper temperature at 10 °C/min. The data from the second heating scan is typically used for analysis to ensure a consistent thermal history.

• Data Analysis: The DSC thermogram plots heat flow versus temperature. The glass transition is observed as a step change in the baseline, while melting and crystallization are seen as endothermic and exothermic peaks, respectively.

Causality Behind Experimental Choices:

• Heat-Cool-Heat Cycle: The initial heating scan removes any processing-induced thermal history, ensuring that the measured transitions are characteristic of the material itself. The controlled cooling and subsequent heating provide standardized conditions for observing crystallization and melting behavior.

• Sealed Pans: Hermetically sealing the pans prevents the loss of any volatile components during the analysis, ensuring accurate heat flow measurements.

The following diagram illustrates a generalized workflow for the thermal analysis of polymers.

Caption: Generalized workflow for the synthesis and thermal analysis of polymers.

Comparative Thermal Properties

The following table summarizes the key thermal properties of polymers derived from allyl crotonate and various vinyl esters, based on available literature data.

Polymer	Glass Transition Temp. (Tg) (°C)	Onset Decomposition Temp. (TGA) (°C)	Key Decomposition Products
Poly(allyl crotonate) & Analogs
Poly(alkyl crotonate)s	Generally 65-90 °C higher than corresponding poly(methacrylate)s[4]	N/A	Crotonic acid, corresponding olefins[5]
Poly(allyl methacrylate)	~94 (uncured)[6]	~225-350 (first stage)[6]	Allyl fragments, CO, CO₂[6]
Poly(vinyl ester)s
Poly(vinyl acetate) (PVAc)	~30-40	~230-400[7]	Acetic acid, polyenes[7][8]
Poly(vinyl propionate) (PVPr)	~10	N/A	Propionic acid, polyenes[9]
Poly(vinyl butyrate) (PVB)	~49-70[1][2]	~260[2]	Butyraldehyde, acetic acid[2]
Poly(vinyl caproate) (PVCa)	N/A	N/A	Caproic acid, polyenes[9]

In-Depth Analysis and Discussion

Thermal Stability

Poly(vinyl ester)s: The thermal stability of polyvinyl esters is largely dictated by the stability of the ester linkage and the length of the alkyl side chain. The primary degradation mechanism for many polyvinyl esters is the elimination of the corresponding carboxylic acid, leaving behind a polyene backbone.[8][9] For instance, polyvinyl acetate degrades to form acetic acid.[7] Studies have shown that increasing the length of the alkyl side chain in polyvinyl esters can lead to improved thermal stability.[10] This is attributed to a better packing of the polymer chains and potential stabilization effects.

Poly(allyl crotonate): Direct TGA data for poly(allyl crotonate) is scarce. However, we can infer its likely behavior from related structures. Poly(alkyl crotonate)s have been shown to possess good thermal stability.[4] The degradation of polymers containing allyl groups, such as poly(allyl methacrylate), often occurs in two stages.[6] The initial, lower temperature degradation is associated with the fragmentation of the pendant allyl group. The subsequent, higher temperature degradation involves the scission of the polymer backbone. It is plausible that poly(allyl crotonate) would follow a similar two-stage degradation pathway, with the initial loss of the allyl group followed by the degradation of the poly(crotonic acid) backbone. The presence of the double bond in the crotonate moiety within the backbone could also influence the degradation mechanism, potentially leading to different cyclization or cross-linking reactions compared to saturated backbones.

Glass Transition Temperature (Tg)

Poly(vinyl ester)s: The glass transition temperature of polyvinyl esters is significantly influenced by the length and bulkiness of the alkyl side chain. As the side chain length increases, it acts as an internal plasticizer, increasing the free volume between polymer chains and lowering the Tg.[10] For example, polyvinyl acetate has a higher Tg than polyvinyl propionate.

Poly(allyl crotonate): Poly(alkyl crotonate)s have been reported to exhibit significantly higher glass transition temperatures than their polymethacrylate counterparts.[4] This is attributed to the increased stiffness of the polymer backbone due to the methyl group in the β-position of the repeating unit. The presence of the allyl group in poly(allyl crotonate) could further influence the Tg. The potential for interactions or even slight cross-linking involving the allyl groups could restrict chain mobility and lead to a higher Tg compared to a saturated analog.

Conclusion

This guide provides a comparative overview of the thermal properties of polymers derived from allyl crotonate and vinyl esters, grounded in the principles of polymer chemistry and supported by experimental data.

• Poly(vinyl ester)s exhibit thermal properties that are highly tunable by altering the length of the alkyl side chain. Longer side chains generally lead to increased thermal stability but lower glass transition temperatures. Their degradation is typically a one-stage process involving the elimination of the corresponding carboxylic acid.

• Poly(allyl crotonate) and its analogs are characterized by a stiffer backbone, resulting in higher glass transition temperatures compared to structurally similar polymers. Their thermal degradation is likely a more complex, multi-stage process initiated by the fragmentation of the reactive allyl group.

The choice between these two classes of polymers will depend on the specific thermal requirements of the intended application. For applications requiring higher thermal stability and a defined, single-stage degradation, polyvinyl esters with longer alkyl chains may be preferable. For applications demanding higher rigidity and a higher glass transition temperature, poly(allyl crotonate) could be a promising candidate, though its more complex degradation profile must be considered. Further research into the specific thermal decomposition pathways of poly(allyl crotonate) is warranted to fully elucidate its potential in advanced applications.

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A Comparative Guide to Cross-Linking Efficacy: Allyl Crotonate vs. Divinylbenzene

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of polymeric materials, the choice of a cross-linking agent is a critical determinant of the final properties of the polymer network. This guide provides an in-depth technical comparison of two cross-linking agents: allyl crotonate and divinylbenzene. While divinylbenzene is a widely utilized and well-characterized cross-linker, particularly in styrenic systems, allyl crotonate represents a class of cross-linkers with distinct reactivity and potential applications. This document will explore the fundamental differences in their chemical structures, reaction mechanisms, and the consequent impact on the mechanical and thermal properties of the resulting polymers.

Introduction to Cross-Linking and the Agents

Cross-linking is the process of forming covalent bonds between polymer chains to create a three-dimensional network. This network structure is responsible for enhancing properties such as mechanical strength, thermal stability, and chemical resistance.[1] The selection of an appropriate cross-linking agent is paramount in tailoring these properties for specific applications.

Divinylbenzene (DVB) is a highly reactive aromatic monomer with two vinyl groups, making it an efficient cross-linker for free-radical polymerization.[2] It is commonly used in the production of ion-exchange resins and other high-performance polymers.[3] Its rigid aromatic structure imparts significant thermal stability and mechanical strength to the polymer network.[2][4]

Allyl Crotonate is an ester containing two different types of double bonds: an allyl group and a crotonate group. The presence of the allyl group, in particular, dictates its reactivity in free-radical polymerization, which differs significantly from that of vinyl groups.

Chemical Structures

A fundamental understanding of the chemical structures of these two cross-linkers is essential to appreciate their differing reactivities.

Divinylbenzene (DVB) exists as three isomers: ortho-, meta-, and para-divinylbenzene. Commercial DVB is typically a mixture of the meta and para isomers.

Allyl Crotonate possesses a more complex structure with two distinct reactive sites.

Reaction Mechanisms in Free-Radical Polymerization

The efficacy of a cross-linking agent is intrinsically linked to its reaction mechanism during polymerization. Divinylbenzene and allyl crotonate exhibit markedly different behaviors in this regard.

Divinylbenzene: Efficient Cross-Linking

In free-radical polymerization, both vinyl groups of DVB are readily incorporated into the growing polymer chains. This high reactivity leads to the rapid formation of a densely cross-linked network. The process can be visualized as the copolymerization of a monomer with the two vinyl groups of DVB.[5]

Caption: Free-radical polymerization with Divinylbenzene.

Allyl Crotonate: The Challenge of Degradative Chain Transfer

Allyl compounds, including allyl crotonate, are known to be less reactive in free-radical polymerization compared to vinyl compounds. This is primarily due to a process called degradative chain transfer .[6] In this process, a growing polymer radical abstracts a hydrogen atom from the allylic position of the allyl group. This results in the formation of a stable, resonance-stabilized allylic radical that is slow to re-initiate polymerization. This side reaction effectively terminates the growing polymer chain, leading to lower molecular weight polymers and a less efficient cross-linking process.[6]

Caption: Degradative chain transfer in allyl crotonate polymerization.

Comparative Efficacy: A Data-Driven Perspective

While direct, head-to-head comparative studies of allyl crotonate and divinylbenzene are limited in publicly available literature, we can infer their relative performance based on extensive data for DVB and the known polymerization behavior of allyl compounds.

Cross-Linking Efficiency

Cross-linking efficiency can be indirectly measured by determining the gel content of the resulting polymer. A higher gel content indicates a greater degree of cross-linking.

Parameter	Divinylbenzene	Allyl Crotonate (Expected)
Reactivity of Double Bonds	High	Lower (due to degradative chain transfer)
Tendency for Gelation	High, even at low concentrations	Lower, requires higher concentrations
Resulting Network Density	High	Lower

Data for Divinylbenzene is well-established in the literature.[7] Expected performance of Allyl Crotonate is based on the known behavior of allyl monomers.[6]

Mechanical Properties

The mechanical properties of a cross-linked polymer, such as tensile strength and modulus, are directly related to the density of the cross-linked network.

Property	Divinylbenzene-Crosslinked Polymer	Allyl Crotonate-Crosslinked Polymer (Expected)
Tensile Strength	High	Moderate
Young's Modulus	High	Moderate
Hardness	High	Moderate to Low
Brittleness	Can be high, depending on concentration	Generally less brittle

Properties of DVB-crosslinked polymers are widely reported.[8] Expected properties for allyl crotonate-crosslinked polymers are inferred from the lower expected cross-link density.

Thermal Stability

The thermal stability of a polymer network is influenced by the chemical nature of the cross-links and the overall network structure. The aromatic nature of divinylbenzene contributes significantly to the thermal stability of the resulting polymers.[4][7]

Property	Divinylbenzene-Crosslinked Polymer	Allyl Crotonate-Crosslinked Polymer (Expected)
Decomposition Temperature (TGA)	High	Moderate
Glass Transition Temperature (Tg)	Significantly increased	Moderately increased
Char Yield	High	Lower

Thermal properties of DVB-crosslinked polymers are well-documented.[7] The expected thermal properties of allyl crotonate-crosslinked polymers are based on the aliphatic ester structure of the cross-linker.

Experimental Protocols for Characterization

To empirically evaluate the efficacy of these cross-linkers, the following standard experimental protocols are recommended.

Determination of Gel Content

This method determines the insoluble fraction of the cross-linked polymer, which is a measure of the cross-linking efficiency.

Protocol:

• Weigh a dried sample of the cross-linked polymer (Winitial).

• Place the sample in a Soxhlet extraction apparatus.

• Extract with a suitable solvent (e.g., toluene for polystyrene-based polymers) for 24 hours to remove any uncross-linked polymer.

• Dry the remaining insoluble gel to a constant weight (Wfinal).

• Calculate the gel content as: Gel Content (%) = (Wfinal / Winitial) x 100

Caption: Workflow for Gel Content Determination.

Swelling Ratio Measurement

The swelling ratio provides information about the cross-link density of the polymer network. A lower swelling ratio indicates a higher cross-link density.

Protocol:

• Weigh a dried sample of the cross-linked polymer (Wdry).

• Immerse the sample in a suitable solvent at a constant temperature until equilibrium swelling is reached (typically 24-48 hours).

• Remove the swollen sample, gently blot the surface to remove excess solvent, and weigh it (Wswollen).

• Calculate the swelling ratio as: Swelling Ratio = (Wswollen - Wdry) / Wdry

Mechanical Testing

Tensile properties are determined using a universal testing machine according to ASTM standards.

Protocol (ASTM D638):

• Prepare dumbbell-shaped specimens of the cross-linked polymer.

• Mount the specimen in the grips of a universal testing machine.

• Apply a tensile load at a constant rate of crosshead displacement until the specimen fails.

• Record the stress-strain curve to determine tensile strength, Young's modulus, and elongation at break.

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to evaluate the thermal stability of the cross-linked polymers.

Protocol (TGA):

• Place a small, known weight of the polymer sample in a TGA furnace.

• Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

• Record the weight loss as a function of temperature to determine the decomposition temperature.

Protocol (DSC):

• Place a small, known weight of the polymer sample in a DSC pan.

• Heat the sample at a constant rate to a temperature above its expected glass transition temperature.

• Cool the sample and then reheat it at the same rate.

• The glass transition temperature (Tg) is determined from the second heating scan.

Conclusion

Divinylbenzene stands as a highly efficient and robust cross-linking agent, imparting excellent mechanical and thermal properties to polymers, particularly in styrenic systems. Its high reactivity ensures the formation of a dense and rigid cross-linked network.

Allyl crotonate, on the other hand, presents a more complex scenario. The inherent propensity of its allyl group to undergo degradative chain transfer leads to a less efficient cross-linking process, resulting in polymers with lower network densities. Consequently, polymers cross-linked with allyl crotonate are expected to exhibit more moderate mechanical and thermal properties compared to their divinylbenzene-crosslinked counterparts.

The choice between these two cross-linkers will ultimately depend on the specific requirements of the application. For applications demanding high strength, rigidity, and thermal stability, divinylbenzene is the superior choice. However, for applications where a lower cross-link density, increased flexibility, or a different reactivity profile is desired, allyl crotonate may offer a viable, albeit less reactive, alternative. Further research involving direct comparative studies would be invaluable in providing a more quantitative understanding of the performance differences between these two cross-linking agents.

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• A Comprehensive Review on Properties of Polyvinyl Alcohol (PVA) Crosslinked with Carboxylic Acid. (2021). Journal of Materials and Environmental Science, 12(5), 626-641.
• Copolymers of allyl alcohol propoxylates and vinyl aromatic monomers. (n.d.). Google Patents.
• Crosslinkable allyl vinyl ester resin compositions. (n.d.). Google Patents.
• Evaluating alternative crosslinking agents in poly(vinyl alcohol) hydrogels membranes. (2018).
• Kamoun, E. A., Kenawy, E. R. S., & Chen, X. (2017). A review on polymeric hydrogel membranes for wound dressing applications: PVA-based hydrogel dressings. Arabian Journal of Chemistry, 10, S217-S233.
• Copolymerization of styrene and p-divinylbenzene. Initial rates and gel points. (1966). Journal of Polymer Science Part A-1: Polymer Chemistry, 4(6), 1327-1338.
• Bik, M. A., et al. (2024). Synthesis and Porous Structure Characteristics of Allyl Methacrylate/Divinylbenzene Polymers. Polymers, 16(19), 2688.
• Allyl acrylate crosslinkers for PSAs. (n.d.). Google Patents.

• Copolymers of allyl alcohol propoxylates and vinyl aromatic monomers. (n.d.). Espacenet. Retrieved January 17, 2026, from [Link]

• Bik, M. A., et al. (2024). Synthesis and Porous Structure Characteristics of Allyl Methacrylate/Divinylbenzene Polymers.
• Storey, R. F., & Baugh, D. W. (2000). Copolymerization of styrene and p-divinylbenzene. Initial rates and gel points. Journal of Polymer Science Part A: Polymer Chemistry, 38(17), 3046-3056.

• The Thermal Stability Of Cross-Linked Polymers: Methyl Methacrylate With Divinylbenzene and Styrene With Dimethacrylates. (n.d.). e-Publications@Marquette. Retrieved January 17, 2026, from [Link]

• Prasetya, N. B. A., et al. (2020). Effects of percent weight of divinylbenzene as crosslinking agent on the properties of eugenol–divinylbenzene copolymers. Journal of Physics: Conference Series, 1524(1), 012089.
• Crosslinking agent, crosslinked polymer and their uses. (n.d.). Google Patents.

• a) Copolymerization of allylbenzene with styrene and... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Allyl Crotonate

For the diligent researcher, scientist, and drug development professional, the commitment to safety and environmental stewardship extends beyond the benchtop. The proper management and disposal of chemical waste are paramount to ensuring a safe laboratory environment and maintaining regulatory compliance. This guide provides a detailed, step-by-step protocol for the proper disposal of allyl crotonate, grounded in an understanding of its chemical properties and associated hazards. Our aim is to empower you with the knowledge to manage this substance responsibly, reinforcing the bedrock of laboratory safety.

Understanding the Hazard Profile of Allyl Crotonate

Based on this analysis, allyl crotonate is classified as a combustible liquid that is toxic if swallowed or in contact with skin , and toxic to aquatic life .[1][2] Its flashpoint is approximately 50.56 °C (123.00 °F), which is a critical piece of data for its classification as a hazardous waste.[3]

GHS Hazard Identification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a universal framework for hazard communication. For allyl crotonate, the following GHS classifications, pictograms, and statements are inferred from its close chemical relatives.

Hazard Class	Pictogram	Signal Word	Hazard Statement (H-Code)
Combustible Liquid	Warning	H227: Combustible liquid
Acute Toxicity (Oral)	Danger	H301: Toxic if swallowed
Acute Toxicity (Dermal)	Danger	H311: Toxic in contact with skin
Hazardous to the Aquatic Environment	Warning	H410: Very toxic to aquatic life with long lasting effects

This table is constructed based on data from analogous compounds and serves as a guideline. Always refer to the supplier-specific SDS for definitive hazard information.

Pre-Disposal: Handling and Storage of Allyl Crotonate Waste

Proper disposal begins with meticulous handling and storage of the waste material from the moment it is generated. The causality behind these steps is to prevent accidental exposure, release, and dangerous reactions.

Segregation is Key: Allyl crotonate waste must be collected in a dedicated, properly labeled hazardous waste container.[4] Never mix it with other waste streams, particularly incompatible chemicals.

Container Selection: Use a container made of a material compatible with allyl crotonate. High-density polyethylene (HDPE) or glass containers are generally suitable. The container must have a secure, tight-fitting lid to prevent the escape of vapors.[4]

Labeling: The waste container must be clearly and accurately labeled. The label should include:

• The words "Hazardous Waste"

• The full chemical name: "Allyl Crotonate"

• The associated hazards (e.g., "Combustible," "Toxic")

• The date accumulation started

• The appropriate GHS pictograms

Storage Location: Store the waste container in a designated satellite accumulation area. This area should be:

• Well-ventilated, preferably within a chemical fume hood.

• Away from heat, sparks, and open flames.[1][4]

• Separate from incompatible materials, especially strong oxidizing agents.[1][4]

• On a surface that can contain spills (secondary containment).

Step-by-Step Disposal Protocol

The disposal of allyl crotonate is governed by federal, state, and local regulations. Under the Resource Conservation and Recovery Act (RCRA), its flashpoint of 50.56°C (below 60°C or 140°F) classifies it as an ignitable hazardous waste with the EPA waste code D001 .[5][6]

DO NOT pour allyl crotonate down the drain or dispose of it in regular trash. [4] This is illegal and poses a significant threat to the environment and public health.

The following is a generalized procedure. Always consult and follow your institution's specific Environmental Health and Safety (EHS) guidelines.

• Personal Protective Equipment (PPE): Before handling the waste container, ensure you are wearing appropriate PPE, including:

  • Chemical-resistant gloves (nitrile or neoprene are suitable).[4]

  • Safety goggles and a face shield.[2]

  • A flame-resistant lab coat.

• Container Inspection: Check the waste container for any signs of leakage, degradation, or pressure buildup.

• Secure for Transport: Ensure the lid is tightly sealed. If the container is being moved to a central accumulation area, place it in a secondary container to prevent spills during transport.

• Arrange for Pickup: Contact your institution's EHS department or hazardous waste management provider to schedule a pickup. Provide them with the full chemical name and hazard information.

• Documentation: Complete any required hazardous waste manifests or logbooks as per your institution's and regulatory requirements.

Understanding Chemical Incompatibilities and Polymerization Risks

A critical aspect of safe disposal is understanding the chemical reactivity of allyl crotonate.

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases. These materials can initiate vigorous, exothermic reactions.

Hazardous Decomposition: When involved in a fire, allyl crotonate can decompose to produce toxic carbon oxides (carbon monoxide and carbon dioxide).[4]

Polymerization: As a monomer with two double bonds, allyl crotonate has the potential to undergo hazardous polymerization. This reaction can be initiated by heat, sunlight, or certain catalysts, and can lead to a rapid increase in temperature and pressure inside a sealed container. While it is generally stable under recommended storage conditions, it is crucial to keep it away from initiators of polymerization. Commercial preparations of similar monomers often contain inhibitors to prevent spontaneous polymerization.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of allyl crotonate.

Caption: Decision workflow for the safe disposal of allyl crotonate.

By adhering to these procedures, you contribute to a culture of safety and responsibility within your laboratory. The principles of proper chemical waste management are not merely regulatory hurdles; they are a fundamental component of sound scientific practice.

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• The Good Scents Company. (n.d.). allyl crotonate prop-2-enyl (E)-but-2-enoate. Retrieved from [Link]

• GSRS. (n.d.). ALLYL CROTONATE. Retrieved from [Link]

• MetaSci. (n.d.). Safety Data Sheet Ethyl crotonate. Retrieved from [Link]

• ACT Enviro. (2025, March 20). EPA Waste Codes List: A Comprehensive Guide to Hazardous Waste Classification. Retrieved from [Link]

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• FlavScents. (n.d.). allyl crotonate. Retrieved from [Link]

• The Good Scents Company. (n.d.). ethyl crotonate. Retrieved from [Link]

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Navigating the Hazards: A Practical Guide to Handling Allyl Crotonate

For the experienced researcher, the introduction of any new chemical into the laboratory workflow necessitates a rigorous evaluation of its properties and the implementation of meticulous safety protocols. Allyl crotonate, a versatile ester in organic synthesis, is no exception. While its utility is significant, its handling demands a comprehensive understanding of its associated hazards and the unwavering application of appropriate personal protective equipment (PPE) and engineering controls. This guide provides an in-depth, experience-driven framework for the safe handling, storage, and disposal of allyl crotonate, ensuring the protection of laboratory personnel and the integrity of your research.

The Chemical Profile of Allyl Crotonate: A Foundation for Safety

Understanding the intrinsic properties of a chemical is the bedrock of safe handling. Allyl crotonate (CAS No: 20474-93-5) is a flammable liquid and vapor, and it is crucial to recognize its potential for harm through multiple exposure routes.[1] The primary hazards associated with allyl crotonate include its flammability, toxicity upon skin contact, and potential for serious eye irritation.[2]

Property	Value	Source
Molecular Formula	C₇H₁₀O₂	[3][4]
Molecular Weight	126.15 g/mol	[3][4]
Appearance	Colorless liquid
Flash Point	50.56 °C (123.00 °F)	[5]
Boiling Point	146 °C (295 °F) at 760 mmHg	[5]

The flammability of allyl crotonate dictates the necessity of working in an environment free from ignition sources. This includes not only open flames but also hot surfaces, sparks from electrical equipment, and static discharge.[1] All metal equipment used for handling and storage must be properly grounded to prevent the buildup of static electricity.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling allyl crotonate. The following is a detailed breakdown of the essential protective gear, moving from the foundational elements to specialized equipment for heightened risk scenarios.

Core PPE Ensemble:

• Eye and Face Protection: Given that allyl crotonate can cause serious eye irritation, chemical safety goggles are mandatory.[2] In situations where splashing is a significant risk, such as during transfers of large volumes, a full face shield should be worn in conjunction with goggles.[6][7] Standard safety glasses do not provide adequate protection against chemical splashes.

• Body Protection: A flame-resistant laboratory coat is the minimum requirement for body protection. For tasks with a higher risk of splashing, a chemical-resistant apron or a full chemical-resistant suit should be worn over the lab coat.[9] This additional layer provides crucial protection against spills and splashes that could otherwise saturate clothing and lead to prolonged skin contact.

Respiratory Protection:

While routine handling in a well-ventilated area or a chemical fume hood should prevent significant inhalation exposure, respiratory protection may be necessary in specific circumstances, such as a large spill or when engineering controls are not sufficient.[6] In such cases, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[10] A proper fit test is essential to ensure the respirator provides the intended level of protection.

The Safe Handling Workflow: A Step-by-Step Protocol

Adherence to a standardized workflow is paramount for minimizing the risks associated with allyl crotonate. The following protocol outlines the key stages of handling, from receipt to disposal.

Caption: A logical workflow for the safe handling of Allyl Crotonate.

Preparation Phase:

• Verify Engineering Controls: Before bringing allyl crotonate into the workspace, ensure that the chemical fume hood is functioning correctly. The face velocity should be checked and confirmed to be within the institution's specified range.

• Inspect Personal Protective Equipment: Thoroughly inspect all PPE for damage. Ensure that gloves are of the correct material and have no visible defects. Check that safety goggles and any additional face protection are clean and in good condition.

• Locate Emergency Equipment: Confirm the location and operational readiness of the nearest safety shower, eyewash station, and fire extinguisher.

Handling Phase:

• Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or leakage. This should be done in a well-ventilated area.

• Storage: Store allyl crotonate in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and strong oxidizing agents.[1][11] The storage area should be designated for flammable liquids.

• Dispensing: When transferring allyl crotonate, use only non-sparking tools and ensure that both the dispensing and receiving containers are bonded and grounded to prevent static discharge.[1] All transfers should be conducted within a chemical fume hood.

• Reaction Setup and Execution: All experimental procedures involving allyl crotonate must be carried out within a chemical fume hood. Ensure that the reaction apparatus is secure and that any potential sources of ignition are eliminated from the area.

Post-Handling and Disposal Phase:

• Decontamination: Thoroughly decontaminate all equipment and work surfaces that have come into contact with allyl crotonate. Use an appropriate cleaning agent and follow your institution's standard operating procedures for decontamination.

• Waste Segregation: All waste contaminated with allyl crotonate, including empty containers, used gloves, and absorbent materials, must be segregated as hazardous waste.[1] Empty containers may retain product residue and should be handled with the same precautions as the full container.[12]

• Disposal: Dispose of allyl crotonate waste through an approved hazardous waste disposal program.[1][2] Never dispose of allyl crotonate down the drain. Adhere strictly to all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures: Preparedness is Key

In the event of an accidental release or exposure, a swift and informed response is critical.

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area with copious amounts of water for at least 15 minutes.[1] Seek medical attention.[2]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, administer artificial respiration. Seek immediate medical attention.

• Spill: In the case of a small spill, absorb the material with a non-combustible absorbent material such as sand or earth. For a large spill, evacuate the area and contact your institution's emergency response team. Ensure the area is well-ventilated and eliminate all ignition sources.

By integrating these safety protocols and operational plans into your daily laboratory practices, you can effectively mitigate the risks associated with allyl crotonate and ensure a safe research environment for yourself and your colleagues.

References

• LookChem. (n.d.). Allyl crotonate. Retrieved from [Link]

• University of Hawai'i at Mānoa, College of Tropical Agriculture and Human Resources. (n.d.). Unit 7: Personal Protective Equipment. Retrieved from [Link]

• Seton. (2024, April 25). Discover the Various Types of PPE for Optimal Chemical Safety. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2005). NIOSH Pocket Guide to Chemical Hazards. DHHS (NIOSH) Publication No. 2005-149. Retrieved from [Link]

• University of Tennessee, Knoxville. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• The Good Scents Company. (n.d.). allyl crotonate prop-2-enyl (E)-but-2-enoate. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Recommendations for Chemical Protective Clothing A-Z. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2005). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. Retrieved from [Link]

• The Good Scents Company. (n.d.). ethyl crotonate. Retrieved from [Link]

• Australian Government Department of Health. (2018, March 2). Aliphatic allyl esters: Human health tier II assessment. Retrieved from [Link]

• Godavari Biorefineries Ltd. (n.d.). Material Safety Data Sheet: Ethyl Crotonate. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). Pocket Guide to Chemical Hazards Introduction. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• American Chemistry Council. (2021, September). Guidance for Selection of Personal Protective Equipment for MDI Users. Retrieved from [Link]

• Global Substance Registration System. (n.d.). ALLYL CROTONATE. Retrieved from [Link]

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